5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

• CAS: 400073-84-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

Introduction: The Significance of the 2,5-Disubstituted 1,2,3-Triazole Scaffold

The 1,2,3-triazole ring system is a cornerstone of modern medicinal chemistry and materials science. Its unique physicochemical properties—including metabolic stability, a significant dipole moment, and the capacity for hydrogen bonding—make it an exceptional scaffold in drug design, often serving as a bioisostere for amide bonds.[1][2] Within this class, the 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acid framework is of particular interest. This "2,4,5-substituted" pattern is a privileged structure, with derivatives showing promise as anticancer agents and potent inhibitors for treating parasitic infections like Chagas' disease.[3][4] Furthermore, these molecules exhibit intriguing photophysical properties, with applications as fluorescent probes and pH sensors.[4]

This guide provides an in-depth exploration of the primary synthetic routes to a key exemplar of this class: 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid . As a Senior Application Scientist, this document moves beyond a simple recitation of steps to explain the underlying causality of the chosen methodologies. We will examine the strategic considerations for achieving the desired N2-phenyl substitution pattern, a non-trivial challenge in triazole synthesis, and provide validated, step-by-step protocols for researchers in drug discovery and chemical development.

Core Synthetic Strategies: A Tale of Two Approaches

The synthesis of 2,5-disubstituted 1,2,3-triazoles requires careful regiochemical control. Unlike the more common 1,4-disubstituted triazoles readily accessible via "click chemistry," the synthesis of the 2,5-isomer necessitates distinct strategies. This guide will focus on the most reliable and scientifically robust methods: direct construction from acyclic precursors and the Dimroth rearrangement of a pre-formed triazole isomer.

Figure 1: High-level overview of primary synthetic strategies.

Strategy 1: Regioselective Synthesis from Acyclic Precursors

The most direct approach involves the construction of the triazole ring from non-cyclic starting materials in a manner that inherently favors the desired 2-phenyl substitution. This is typically achieved by reacting phenylhydrazine with a suitably activated three-carbon component, such as a derivative of cyanoacetamide.

The causality behind this regioselectivity lies in the reaction mechanism. Phenylhydrazine acts as a 1,2-dinucleophile. The initial condensation occurs between the more nucleophilic terminal nitrogen of phenylhydrazine and an electrophilic carbon of the three-carbon partner, followed by cyclization to form the thermodynamically stable 2-phenyl-2H-1,2,3-triazole ring.

A common and effective precursor is 2-cyano-2-(hydroxyimino)acetamide. The reaction proceeds via an initial condensation, followed by a dehydrative cyclization. The resulting 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxamide can then be hydrolyzed to the target carboxylic acid.

Strategy 2: The Dimroth Rearrangement

The Dimroth rearrangement is a classic and powerful reaction in heterocyclic chemistry, involving the isomerization of certain triazoles where endocyclic and exocyclic nitrogen atoms exchange places.[5] Discovered by Otto Dimroth in 1909, this rearrangement provides a pathway to the thermodynamically more stable isomer.[6] In the context of our target, a 1-phenyl-5-amino-1,2,3-triazole can be rearranged to the desired 2-phenyl-5-amino-1,2,3-triazole.

This process is typically driven by heating in a high-boiling solvent like pyridine.[5] The reaction proceeds through a ring-opening to a diazo intermediate, which allows for bond rotation and subsequent ring-closure to form the rearranged product.[6] While elegant, this approach requires the synthesis of the correct starting isomer, which may not always be trivial.

Mechanistic Deep Dive: The Dimroth Rearrangement

Understanding the Dimroth rearrangement is crucial for any scientist working with substituted triazoles. It is an ANRORC (Addition of Nucleophile, Ring Opening, Ring Closing) type mechanism. The key is the reversible cleavage of the N1-C5 bond of the triazole ring.

Figure 2: Simplified mechanism of the Dimroth Rearrangement.

The process is initiated by a cleavage of the N1-C5 bond, leading to a diazo-amino intermediate.[5] This open-chain form allows for free rotation around the central C-C bond. An intramolecular cyclization then occurs where the exocyclic amino group attacks the carbon of the nitrile group, forming the new, more stable 2-substituted triazole ring. The thermodynamic stability of the final product is the primary driving force for this conversion.[6]

Experimental Protocols

The following protocols are presented as self-validating systems, providing detailed, step-by-step methodologies for laboratory execution.

Protocol A: Synthesis via Precursor Hydrolysis

This protocol details the final step in a multi-step synthesis, where the readily accessible carbonitrile precursor is converted to the target carboxylic acid. This method is often preferred due to the stability and ease of purification of the nitrile intermediate.[4]

Reaction: 5-amino-2-phenyl-2H-1,2,3-triazole-4-carbonitrile to 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

1. Reagents and Materials:

• 5-amino-2-phenyl-2H-1,2,3-triazole-4-carbonitrile (1.0 eq)

• Sodium hydroxide (NaOH) (4.0 eq)

• Ethanol (EtOH)

• Water (H₂O)

• Hydrochloric acid (HCl), 2M solution

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard glassware for workup and filtration

2. Step-by-Step Procedure:

• Suspend 5-amino-2-phenyl-2H-1,2,3-triazole-4-carbonitrile (1.0 eq) in a mixture of ethanol and water (1:1 v/v).

• Add sodium hydroxide pellets (4.0 eq) portion-wise to the suspension.

• Heat the mixture to reflux (approx. 90-100 °C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 4-6 hours).

• After completion, cool the reaction mixture to room temperature and then further in an ice bath.

• Slowly acidify the cooled solution to pH 3-4 by the dropwise addition of 2M HCl. A white precipitate will form.

• Stir the suspension in the ice bath for an additional 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with cold water to remove any inorganic salts.

• Dry the product under vacuum to yield 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid as a white powder.

3. Causality & Trustworthiness:

• The use of a strong base (NaOH) and heat is essential to drive the hydrolysis of the stable nitrile group to the carboxylate salt.

• Acidification protonates the carboxylate and the basic amino group, causing the neutral zwitterionic product to precipitate from the aqueous solution, providing an efficient method of isolation.

• Washing with cold water ensures the removal of soluble impurities like NaCl without significant loss of the desired product.

Data Presentation and Characterization

Accurate characterization is paramount to validating the synthesis of the target compound. The following table summarizes expected analytical data for 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid, compiled from analogous structures in the literature.[7][8]

Property	Expected Value
Molecular Formula	C₉H₈N₄O₂
Molecular Weight	204.19 g/mol
Appearance	White to off-white solid
¹H NMR (DMSO-d₆, ppm)	δ 7.9-8.1 (m, 2H, Ar-H), 7.4-7.6 (m, 3H, Ar-H), 7.0-7.5 (br s, 2H, -NH₂), 12.0-13.0 (br s, 1H, -COOH)
¹³C NMR (DMSO-d₆, ppm)	δ 165 (C=O), 148 (C-5), 138 (Ar-C), 130 (Ar-CH), 129 (Ar-CH), 125 (Ar-CH), 110 (C-4)
IR (KBr, cm⁻¹)	3450-3300 (N-H str), 3200-2500 (O-H str), 1680 (C=O str), 1620 (N-H bend), 1500, 1450 (Ar C=C str)

Note: Exact spectral shifts may vary based on solvent and concentration. The provided data is predictive based on closely related 2-aryl-5-amino-1,2,3-triazole-4-carboxylic acid structures.

Applications and Future Outlook

The 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid scaffold is more than a synthetic curiosity; it is a valuable building block for drug discovery.[3] The carboxylic acid moiety serves as a critical handle for further modification, allowing for the synthesis of amide libraries to explore structure-activity relationships (SAR).[9] Its presence is often key for interacting with biological targets, though medicinal chemists may also replace it with bioisosteric groups to modulate properties like membrane permeability or metabolic stability.[10][11]

Future work in this area will likely focus on:

• Diversity-Oriented Synthesis: Using the title compound as a platform to generate large libraries of derivatives for high-throughput screening against various disease targets.

• Green Chemistry Approaches: Developing more environmentally friendly synthetic routes, potentially using microwave-assisted synthesis to reduce reaction times and solvent usage.[2][12]

• Elucidation of Biological Mechanisms: For derivatives that show high potency, in-depth studies are required to understand their mode of action at the molecular level, paving the way for rational drug design.

This guide provides a robust framework for the synthesis and understanding of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid. By grounding experimental protocols in mechanistic causality, it equips researchers with the knowledge to not only replicate these methods but also to innovate and adapt them for the development of next-generation therapeutics and functional materials.

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An In-Depth Technical Guide on the Physicochemical Properties of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

Introduction: The Growing Importance of Substituted Triazoles in Drug Discovery

The 1,2,3-triazole scaffold has emerged as a privileged structure in medicinal chemistry, valued for its metabolic stability, capacity for hydrogen bonding, and rigid planarity that allows for precise positioning of substituents.[1][2][3] Among its derivatives, 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acids represent a class of compounds with significant potential, demonstrating intriguing photophysical properties and serving as versatile building blocks for more complex molecular architectures.[4] This guide provides a comprehensive overview of the core physicochemical properties of a representative member of this class, 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid, offering insights for researchers in drug development and materials science.

Molecular Structure and Key Physicochemical Data

A thorough understanding of a compound's fundamental properties is critical for its application. The following table summarizes the key physicochemical data for 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid, based on findings for structurally analogous compounds.

Property	Value	Method
Molecular Formula	C₉H₈N₄O₂	-
Molecular Weight	204.19 g/mol	-
Physical State	White crystalline powder	Visual Inspection
Melting Point	Expected in the range of 180-220 °C	Capillary Method
pKa	Estimated to be in the range of 3.20–3.52	Potentiometric Titration
Solubility	Sparingly soluble in water, soluble in polar organic solvents (e.g., DMSO, Methanol)	Shake-Flask Method

Synthesis and Structural Elucidation

The synthesis of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid typically proceeds via the alkaline hydrolysis of the corresponding nitrile precursor. This common and effective strategy provides good yields of the target carboxylic acid.[4]

Caption: Synthetic workflow for 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid.

Experimental Protocol: Synthesis

• Dissolution: Dissolve the precursor, 2-phenyl-5-amino-2H-1,2,3-triazole-4-carbonitrile, in a mixture of ethanol and an aqueous solution of sodium hydroxide.

• Hydrolysis: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[5]

• Cooling and Acidification: After completion, cool the reaction mixture to room temperature and then acidify with dilute hydrochloric acid to a pH of approximately 3-4.

• Precipitation and Isolation: The carboxylic acid product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Purification: Wash the collected solid with cold water and then recrystallize from a suitable solvent system, such as ethanol/water, to yield the pure product.

Spectroscopic Characterization

The structural identity and purity of the synthesized compound are confirmed through various spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Assignment
~3400-3200	N-H stretching (amino group)
~3100-3000	Aromatic C-H stretching
~3000-2500	O-H stretching (carboxylic acid)
~1700	C=O stretching (carboxylic acid)
~1620	N-H bending (amino group)
~1590, 1490	Aromatic C=C stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for elucidating the detailed molecular structure. The chemical shifts will be influenced by the solvent used (e.g., DMSO-d₆).

¹H NMR (Expected Signals):

• A broad singlet corresponding to the carboxylic acid proton (highly dependent on concentration and solvent).

• A singlet for the two protons of the amino group.

• Multiplets in the aromatic region corresponding to the protons of the phenyl group.

¹³C NMR (Expected Signals):

• A signal for the carboxylic acid carbonyl carbon.

• Signals for the two carbons of the triazole ring.

• Signals for the carbons of the phenyl ring.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain information about its fragmentation pattern. The expected molecular ion peak [M+H]⁺ would be at m/z 205.07.

Physicochemical Properties and Their Determination

Melting Point

The melting point is a crucial indicator of purity. For a pure crystalline solid, a sharp melting range of 0.5-1.0°C is expected.

• Sample Preparation: Finely powder a small amount of the dried crystalline product.

• Capillary Loading: Pack a small amount of the powder into a capillary tube, ensuring a column height of 2-3 mm.

• Measurement: Place the capillary tube in a calibrated melting point apparatus.

• Heating: Heat the sample at a rate of approximately 10-15 °C/minute initially, then slow to 1-2 °C/minute as the expected melting point is approached.

• Observation: Record the temperature at which the first liquid appears and the temperature at which the entire sample is molten. This range is the melting point.

Solubility

Solubility is a critical parameter in drug development, influencing bioavailability and formulation. The "shake-flask" method is a standard technique for determining equilibrium solubility.[6][7]

• Sample Preparation: Add an excess amount of the compound to a series of vials containing different solvents (e.g., water, phosphate-buffered saline pH 7.4, ethanol, DMSO).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge or filter the samples to separate the undissolved solid from the saturated solution.

• Quantification: Analyze the concentration of the compound in the clear supernatant using a validated analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Caption: Workflow for equilibrium solubility determination.

Acid Dissociation Constant (pKa)

The pKa value is essential for understanding the ionization state of the molecule at different pH values, which affects its solubility, absorption, and interaction with biological targets. For carboxylic acids, potentiometric titration is a common method for pKa determination.

• Solution Preparation: Prepare a solution of the compound in a suitable solvent, typically a mixture of water and a co-solvent like methanol or DMSO to ensure solubility.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while monitoring the pH with a calibrated pH meter.

• Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa is the pH at the half-equivalence point of the titration curve.

Conclusion and Future Perspectives

5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid serves as a valuable model for a class of heterocyclic compounds with significant promise. Its well-defined synthesis and the ability to systematically characterize its physicochemical properties provide a solid foundation for its use in drug discovery and materials science. The inherent properties of the triazole core, combined with the functionality of the amino and carboxylic acid groups, offer numerous avenues for further chemical modification to optimize biological activity, solubility, and other key parameters. Future research will likely focus on exploring the diverse applications of this and related compounds, from novel therapeutics to advanced functional materials.

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An In-depth Technical Guide to the Molecular Structure of 2-Aryl-1,2,3-Triazol-4-Carboxylic Acids: Synthesis, Characterization, and Biological Significance

Introduction: The Privileged Scaffold of 2-Aryl-1,2,3-Triazol-4-Carboxylic Acids

The 1,2,3-triazole ring system has emerged as a "privileged scaffold" in medicinal chemistry, prized for its unique combination of chemical stability, synthetic accessibility, and rich biological activity.[1] This five-membered heterocycle, with its three contiguous nitrogen atoms, is not merely a passive linker but an active participant in molecular interactions, capable of engaging with biological targets through hydrogen bonding, dipole-dipole interactions, and π-stacking.[2] When substituted with an aryl group at the 2-position and a carboxylic acid at the 4-position, the resulting 2-aryl-1,2,3-triazol-4-carboxylic acids represent a class of compounds with significant therapeutic potential. The lipophilicity of the aryl ring can facilitate cell membrane penetration, while the hydrophilic carboxylic acid group enhances solubility and provides a key interaction point with biological receptors.[3]

This in-depth technical guide provides a comprehensive overview of the molecular structure of 2-aryl-1,2,3-triazol-4-carboxylic acids, intended for researchers, scientists, and drug development professionals. We will delve into the synthetic methodologies for their preparation, explore advanced techniques for their structural characterization, and discuss their burgeoning role in drug discovery, with a focus on their anticancer and enzyme inhibitory activities.

Synthesis of 2-Aryl-1,2,3-Triazol-4-Carboxylic Acids: A Step-by-Step Protocol

The synthesis of 2-aryl-1,2,3-triazol-4-carboxylic acids is most commonly achieved through a one-pot reaction involving an aryl azide and a β-ketoester, such as ethyl acetoacetate. This method is favored for its efficiency and good yields.[4]

Experimental Protocol: Synthesis of 2-phenyl-5-methyl-1,2,3-triazole-4-carboxylic acid

This protocol details the synthesis of a representative compound, 2-phenyl-5-methyl-1,2,3-triazole-4-carboxylic acid.

Materials:

• Phenyl azide

• Ethyl acetoacetate

• Sodium ethoxide

• Ethanol, absolute

• Hydrochloric acid, concentrated

• Diethyl ether

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide (1.2 equivalents) in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactants: To the stirred solution, add ethyl acetoacetate (1.0 equivalent) dropwise at room temperature. After the addition is complete, add phenyl azide (1.0 equivalent) to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Hydrolysis: To the resulting residue, add a 10% aqueous solution of sodium hydroxide and heat the mixture at 80°C for 2 hours to hydrolyze the ester.

• Purification:

  • Cool the reaction mixture in an ice bath and acidify to pH 2-3 with concentrated hydrochloric acid.

  • A precipitate of 2-phenyl-5-methyl-1,2,3-triazole-4-carboxylic acid will form.

  • Collect the solid by vacuum filtration and wash it with cold deionized water.

  • The crude product can be further purified by recrystallization from an appropriate solvent system, such as ethanol/water.[5]

Causality Behind Experimental Choices:

• Base Catalyst: Sodium ethoxide acts as a base to deprotonate the active methylene group of ethyl acetoacetate, facilitating its reaction with the aryl azide.

• Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the cycloaddition reaction to proceed at a reasonable rate.

• Acidification: Acidification of the reaction mixture after hydrolysis protonates the carboxylate salt, leading to the precipitation of the desired carboxylic acid.

Caption: Synthetic workflow for 2-aryl-1,2,3-triazol-4-carboxylic acids.

Molecular Structure and Characterization

The definitive elucidation of the molecular structure of 2-aryl-1,2,3-triazol-4-carboxylic acids relies on a combination of spectroscopic and crystallographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for confirming the successful synthesis and for the structural characterization of these compounds.[2][6]

• ¹H NMR: The proton spectrum typically shows characteristic signals for the aromatic protons of the aryl group, the methyl group at the 5-position of the triazole ring (if present), and a downfield signal for the carboxylic acid proton. The chemical shift of the carboxylic acid proton is highly dependent on the solvent and concentration.

• ¹³C NMR: The carbon spectrum will display signals for the carbons of the aryl ring, the triazole ring, the methyl group, and the carbonyl carbon of the carboxylic acid. The chemical shifts of the triazole ring carbons are particularly informative for confirming the regiochemistry of the cycloaddition.

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges

Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Aryl Protons	7.0 - 8.5	110 - 150
Triazole-CH	7.5 - 8.5	120 - 140
C5-Methyl	2.3 - 2.8	10 - 15
Carboxylic Acid	10.0 - 13.0	160 - 175

X-ray Crystallography

Single-crystal X-ray diffraction provides the most precise information on the three-dimensional structure of these molecules in the solid state, including bond lengths, bond angles, and intermolecular interactions.[7] Studies have shown that the triazole ring in these compounds is essentially planar. The aryl group is often twisted out of the plane of the triazole ring, and the degree of this torsion can be influenced by the nature and position of substituents on the aryl ring.[3]

Table 2: Selected Bond Lengths and Angles from a Representative Crystal Structure

Bond	Length (Å)	Angle	Degrees (°)
N1-N2	1.34	N1-N2-N3	108.5
N2-N3	1.32	N2-N3-C4	109.0
N3-C4	1.36	N3-C4-C5	105.5
C4-C5	1.38	C4-C5-N1	110.0
C5-N1	1.35	C5-N1-N2	107.0
C4-C(OOH)	1.48	C5-C4-C(OOH)	125.0

Data is representative and can vary based on the specific molecule and crystal packing.

Caption: General structure of a 2-aryl-1,2,3-triazol-4-carboxylic acid.

Biological Significance and Applications in Drug Discovery

2-Aryl-1,2,3-triazol-4-carboxylic acids have garnered significant attention in drug discovery due to their diverse biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[8][9]

Anticancer Activity and Structure-Activity Relationships (SAR)

Numerous studies have demonstrated the potent anticancer activity of this class of compounds against various cancer cell lines.[8] The mechanism of action is often multifactorial, involving the inhibition of key enzymes in cancer cell proliferation and survival.

A key area of investigation is the structure-activity relationship (SAR), which seeks to understand how modifications to the molecular structure impact biological activity. For example, the nature and position of substituents on the aryl ring can have a profound effect on the anticancer potency. Electron-withdrawing groups on the aryl ring have been shown in some cases to enhance activity, while bulky substituents can either increase or decrease activity depending on the specific biological target.

Enzyme Inhibition: A Focus on Dihydroorotate Dehydrogenase (DHODH)

One of the well-studied mechanisms of action for some triazole-based anticancer agents is the inhibition of dihydroorotate dehydrogenase (DHODH).[10][11][12][13] DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the synthesis of DNA and RNA. Cancer cells, with their high rate of proliferation, are particularly dependent on this pathway, making DHODH an attractive target for cancer therapy.

The 2-aryl-1,2,3-triazol-4-carboxylic acid scaffold can act as a bioisostere of the natural substrate of DHODH, binding to the active site of the enzyme and inhibiting its function. This leads to a depletion of the pyrimidine pool, which in turn inhibits DNA and RNA synthesis and ultimately leads to cell cycle arrest and apoptosis in cancer cells.

Caption: Inhibition of the de novo pyrimidine biosynthesis pathway by 2-aryl-1,2,3-triazol-4-carboxylic acids.

Conclusion and Future Perspectives

The 2-aryl-1,2,3-triazol-4-carboxylic acid scaffold represents a versatile and highly promising platform for the development of novel therapeutic agents. The synthetic accessibility of these compounds, coupled with their rich and tunable biological activity, ensures their continued prominence in the field of medicinal chemistry. Future research will likely focus on the synthesis of novel derivatives with improved potency and selectivity, the elucidation of their mechanisms of action against a wider range of biological targets, and their advancement into preclinical and clinical development. The in-depth understanding of their molecular structure, as outlined in this guide, is fundamental to unlocking their full therapeutic potential.

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biological activity of 5-amino-1,2,3-triazole derivatives

An In-depth Technical Guide to the Biological Activity of 5-Amino-1,2,3-Triazole Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-amino-1,2,3-triazole core is a privileged scaffold in modern medicinal chemistry, demonstrating a remarkable breadth of biological activities. Its unique physicochemical properties, including metabolic stability, a large dipole moment, and the capacity for hydrogen bond formation, make it an effective peptide bond isostere and a versatile building block for drug discovery.[1] This guide provides a comprehensive overview of the synthesis, mechanisms of action, and structure-activity relationships (SAR) of 5-amino-1,2,3-triazole derivatives across various therapeutic areas. We delve into their applications as antiparasitic, anticancer, antiviral, and antibacterial agents, supported by detailed experimental protocols and data-driven insights to empower researchers in the field.

The 5-Amino-1,2,3-Triazole Scaffold: A Foundation for Bioactivity

Nitrogen-containing heterocycles are cornerstones of pharmaceutical development, and the 1,2,3-triazole ring, a structural fragment not found in nature, has garnered significant attention.[1] The addition of a 5-amino group provides a critical vector for chemical modification, allowing for the fine-tuning of a compound's pharmacological profile.[2] This amino group can act as a key interaction point with biological targets or serve as a handle for further functionalization, making this scaffold particularly tractable for medicinal chemists.[2][3] The inherent stability and synthetic accessibility of these compounds further cement their role as a valuable starting point for creating novel therapeutics.[1]

Synthetic Strategies: Building the Core

The utility of the 5-amino-1,2,3-triazole scaffold is underpinned by robust and versatile synthetic methodologies. The ability to expediently generate analogues is crucial for rapid exploration of structure-activity relationships.[4] Several key strategies have emerged as preferred routes for their synthesis.

Dipolar [3+2] Cycloaddition (Azide-Nitrile)

One of the most fundamental and efficient methods for constructing the 5-amino-1,2,3-triazole ring is the 1,3-dipolar cycloaddition reaction (DCR) between an organic azide and a nitrile containing an active methylene group.[2][5][6] This approach is highly effective for producing 5-amino substituted products that are not accessible through the more common azide-alkyne "click" chemistry.[6]

Post-Cycloaddition Modifications

Further diversity can be achieved through post-synthesis modifications. For instance, the Buchwald-Hartwig cross-coupling reaction is a powerful tool for the N-arylation of the 5-amino group, enabling the synthesis of 5-(het)arylamino-1,2,3-triazole derivatives with high yields.[1][6] This palladium-catalyzed amination is often challenging with heteroaromatic amines but has been optimized for this scaffold using specific expanded-ring N-heterocyclic carbene (NHC) ligands.[1][6]

Below is a generalized workflow illustrating these primary synthetic pathways.

Caption: Generalized synthetic routes to 5-amino-1,2,3-triazole derivatives.

A Spectrum of Biological Activities

The true value of the 5-amino-1,2,3-triazole scaffold lies in its wide-ranging biological effects. Derivatives have shown potent activity against parasites, cancer cells, viruses, and bacteria, often through novel mechanisms of action.

Antiparasitic Activity: A Case Study in Chagas Disease

A compelling demonstration of this scaffold's potential comes from the development of 5-amino-1,2,3-triazole-4-carboxamides (ATCs) as agents against Trypanosoma cruzi, the parasite responsible for Chagas' disease.[4][7] Phenotypic high-content screening identified the ATC core as a novel and potent hit series.[4]

The Causality of Optimization: The initial hit compound suffered from poor metabolic stability and low oral exposure.[4] The subsequent optimization campaign is a model of rational drug design. Researchers systematically explored the structure-activity relationships (SAR), focusing on peripheral substituents around the stable ATC core.[4] Modifications revealed that:

• Amide Substituents are Key: Only directly linked aromatic or heteroaromatic amides retained high potency.[4][7] Replacing them with benzylic or aliphatic groups led to a significant loss of activity.[4][7]

• Improving Physicochemical Properties: Strategic introduction of groups like methoxy-substituted heterocycles improved metabolic stability.[4] This, combined with modifications that enhanced aqueous solubility, led to significant improvements in oral exposure in mouse models.[4]

• Mitigating Liabilities: Early leads showed potential for hERG inhibition and mutagenicity (Ames test).[4][7] Further optimization successfully addressed these liabilities, yielding compounds with an improved safety profile suitable for in vivo evaluation.[7]

The logical progression from initial hit to an optimized lead with in vivo efficacy underscores the tractability and potential of this chemical series.

Table 1: Pharmacological Profile of Optimized Anti-Trypanosomal ATC Derivatives

Compound	T. cruzi pEC50	Selectivity vs. VERO cells	Mouse Liver Microsome Stability (Cli, mL min⁻¹ g⁻¹)	hERG Inhibition IC50 (µM)	Oral Exposure (AUC, ng·h/mL)
Hit 3	>6	>100-fold	6.4	-	Poor (predicted)
Lead 20	6.8	>100-fold	2.6	15	1100
Lead 37	6.9	>100-fold	0.9	>30	2500
Preclinical 58	7.1	>100-fold	1.8	>30	6600
Preclinical 59	6.8	>100-fold	1.9	>30	8300

Data synthesized from references[4][7]. pEC50 is the negative logarithm of the half-maximal effective concentration.

Caption: A typical drug discovery cascade for antiparasitic agents.

Anticancer Activity

Derivatives of 5-amino-1,2,3-triazoles have demonstrated significant antiproliferative activity against a range of human tumor cell lines.[8] Studies have identified compounds with selective effects on ovarian and lung cancer cells.[8] For instance, certain (5-amino-1H-1,2,3-triazol-4-yl)quinazolin-4(3H)-ones showed potent activity against OVCAR-4 ovarian cancer cells.[8] The 1,2,3-triazole moiety can act as a bioisostere for an amide bond, allowing it to interact with biological targets like proteins and enzymes with high resistance to enzymatic degradation.[9]

Table 2: Antiproliferative Activity of Selected 5-Amino-1,2,3-Triazole Derivatives

Compound Class	Cell Line	Cancer Type	Activity Metric	Result	Reference
Quinazolinone-Triazole	OVCAR-4	Ovarian	Growth %	-4.08	[8]
Triazolo[4,5-b]pyridine	EKVX	Lung	Growth %	29.14	[8]
Triazole-Amino Acid Conjugate	MCF7	Breast	% Inhibition	>30% at <10 µM	[10]
Triazole-Amino Acid Conjugate	HepG2	Liver	% Inhibition	>30% at <10 µM	[10]

| Phosphonate-Triazole | HT-1080 | Fibrosarcoma | IC50 (µM) | 15.13 |[9] |

Antiviral Activity

The 1,2,3-triazole scaffold is present in numerous compounds with potent antiviral properties.[11] Derivatives have shown efficacy against a diverse array of viruses, including influenza viruses and coronaviruses.[12][13]

• Influenza: Glycosides of 1,2,3-triazoles have been developed as neuraminidase inhibitors, a key target for anti-influenza drugs.[12] These compounds showed high activity against both wild-type and resistant strains of H1N1 and H5N1 influenza in vitro and in vivo.[12]

• Coronaviruses: Computational and in vitro studies have identified 1,2,3-triazole derivatives as potential inhibitors of the SARS-CoV-2 main protease (Mpro), a critical enzyme for viral replication.[13] The triazole ring's ability to form hydrogen bonds and electrostatic interactions within the enzyme's active site is crucial for this activity.[13]

• Other Viruses: A 1-(4-Fluoro-phenylamino)-5-methyl-1H-[1][4][5]-triazole-4-carboxylic acid hydrazide derivative exhibited a significant antiviral effect against the Cantagalo virus.[14]

Antibacterial Activity via SOS Response Inhibition

A novel approach to combating antibiotic resistance involves disarming the bacterial DNA damage (SOS) response. This pathway, regulated by the proteins LexA and RecA, allows bacteria to repair DNA damage and facilitates the acquisition of resistance mutations.[3] A 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide scaffold was identified as a potent inhibitor of RecA-mediated LexA cleavage, the reaction that initiates the SOS response.[3]

Advancement of this scaffold led to analogues with improved potency and a broader spectrum of activity, targeting LexA from both E. coli and the opportunistic pathogen Pseudomonas aeruginosa.[3] These molecules, termed DISARMERs (Drugs to Inhibit SOS Activation to Repress Mechanisms Enabling Resistance), represent a promising strategy to sensitize bacteria to existing antibiotics and slow the evolution of resistance.[3]

Caption: Inhibition of the bacterial SOS response by 5-amino-1,2,3-triazole derivatives.

Key Experimental Protocols

To facilitate further research, this section provides validated, step-by-step methodologies for the synthesis and biological evaluation of 5-amino-1,2,3-triazole derivatives.

Protocol: Synthesis of a 5-Amino-1,2,3-triazole-4-carboxamide

This protocol is adapted from the Lewis-acid catalyzed amination method used in the development of anti-chagasic agents.[4][7]

Objective: To synthesize an N-aryl-5-amino-1,2,3-triazole-4-carboxamide from its corresponding ethyl ester.

Materials:

• Ethyl 5-amino-1-substituted-1H-1,2,3-triazole-4-carboxylate (1.0 eq)

• Substituted Aniline (1.1 eq)

• Trimethylaluminum (AlMe₃), 2.0 M solution in toluene (2.2 eq)

• Anhydrous Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous Rochelle's salt (potassium sodium tartrate) solution

• Dichloromethane (DCM)

• Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add the substituted aniline (1.1 eq) and dissolve in anhydrous toluene (approx. 0.2 M).

• Lewis Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add trimethylaluminum solution (1.1 eq) dropwise. Gas evolution (methane) will be observed.

• Activation: Stir the mixture at room temperature for 1 hour.

• Substrate Addition: Add the ethyl 5-amino-1,2,3-triazole-4-carboxylate (1.0 eq) as a solid or in a small amount of anhydrous toluene.

• Heating: Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS until the starting ester is consumed (typically 4-16 hours).

• Quenching: Cool the reaction to 0 °C. Cautiously and slowly quench the reaction by the dropwise addition of saturated aqueous NaHCO₃. Caution: Vigorous gas evolution.

• Workup: Add saturated aqueous Rochelle's salt solution and stir vigorously for 1 hour until the phases become clear.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate or DCM/methanol) to yield the pure carboxamide product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.

Protocol: In Vitro Antiproliferative MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a cancer cell line.

Materials:

• Human cancer cell line (e.g., MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Test compound stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well flat-bottom microtiter plates

• Multichannel pipette

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Harvest logarithmically growing cells using trypsin-EDTA. Resuspend cells in complete medium and adjust the cell density. Seed 100 µL of the cell suspension into each well of a 96-well plate at a density of 5,000-10,000 cells/well.

• Incubation: Incubate the plate for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium from the DMSO stock. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include wells for "untreated control" (medium with 0.5% DMSO) and "blank" (medium only).

• Incubation: Incubate the plate for another 48-72 hours at 37 °C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance (optical density, OD) of each well at 570 nm using a microplate reader.

• Analysis:

  • Calculate the percentage of cell viability for each concentration: Viability % = (OD_treated / OD_control) * 100.

  • Plot the percentage of viability against the logarithm of the compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth) using non-linear regression analysis.

Conclusion and Future Perspectives

The 5-amino-1,2,3-triazole scaffold has unequivocally established itself as a highly versatile and privileged structure in the pursuit of novel bioactive agents. Its synthetic tractability allows for extensive structural diversification, enabling the optimization of potency, selectivity, and pharmacokinetic properties. The diverse mechanisms of action, from enzyme inhibition to the disruption of complex cellular pathways like the SOS response, highlight the broad therapeutic potential of this chemical class.

Future research should continue to explore novel substitutions and fusion of this core with other pharmacophores to uncover new biological activities. A deeper investigation into the specific molecular targets for many of these compounds, particularly in the anticancer and antiparasitic arenas, will be crucial for mechanism-based drug design and the development of next-generation therapeutics with improved efficacy and reduced side effects.

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The Core Mechanism of 1,2,3-Triazole-4-Carboxamides in Oncology: A Technical Guide for Researchers

Abstract

The 1,2,3-triazole-4-carboxamide scaffold has emerged as a privileged structure in contemporary medicinal chemistry, demonstrating significant potential in the development of novel anticancer agents. This technical guide provides an in-depth exploration of the multifaceted mechanisms of action employed by this class of compounds to exert their cytotoxic and antiproliferative effects on cancer cells. We will dissect the key molecular targets, delineate the impacted signaling pathways, and provide validated experimental protocols for researchers to investigate these mechanisms in their own work. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of 1,2,3-triazole-4-carboxamides in oncology.

Introduction: The Rise of a Versatile Scaffold

The 1,2,3-triazole core is a five-membered heterocyclic ring containing three nitrogen atoms. Its unique chemical properties, including its ability to form a variety of non-covalent interactions such as hydrogen bonds and dipole-dipole interactions, make it an ideal scaffold for designing molecules that can bind to and modulate the activity of various biological targets.[1] The carboxamide moiety further enhances the drug-like properties of these molecules, contributing to their pharmacokinetic and pharmacodynamic profiles.

Derivatives of 1,2,3-triazole-4-carboxamide have demonstrated a broad spectrum of anticancer activities against numerous cancer cell lines, including leukemia, melanoma, non-small cell lung cancer, CNS tumors, ovarian cancer, renal cancer, and breast cancer.[2] Their therapeutic efficacy stems from their ability to induce two primary cellular responses in cancer cells: apoptosis (programmed cell death) and cell cycle arrest.[1] This guide will now delve into the specific molecular mechanisms that underpin these crucial anticancer effects.

Molecular Mechanisms of Action: A Multi-pronged Attack on Cancer

The anticancer activity of 1,2,3-triazole-4-carboxamides is not attributed to a single mechanism but rather to their ability to interact with and inhibit multiple key players in cancer cell proliferation and survival. The primary modes of action identified to date include the inhibition of crucial enzymes and the disruption of critical signaling pathways.

Enzyme Inhibition: Halting the Engines of Cancer Proliferation

1,2,3-triazole-4-carboxamide derivatives have been shown to be effective inhibitors of several enzymes that are frequently dysregulated in cancer:

• Receptor Tyrosine Kinases (RTKs):

  • Epidermal Growth Factor Receptor (EGFR): Overexpression and mutations of EGFR are common in many cancers, leading to uncontrolled cell growth and proliferation. Certain 1,2,3-triazole-4-carboxamides have been designed to bind to the ATP-binding site of the EGFR kinase domain, preventing its autophosphorylation and the subsequent activation of downstream pro-survival signaling pathways such as the RAS-RAF-MAPK and PI3K/AKT pathways.[3][4]

  • Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[5] Inhibition of VEGFR-2 by 1,2,3-triazole-4-carboxamides can block this process, effectively starving the tumor and preventing its growth and metastasis.[6]

• Topoisomerase II (Topo II): Topo II is an essential enzyme involved in DNA replication and chromosome segregation.[7] Some 1,2,3-triazole-4-carboxamide derivatives act as Topo II poisons, stabilizing the transient DNA-enzyme complex. This leads to the accumulation of double-strand DNA breaks, which, if not repaired, trigger the apoptotic cascade.[7][8][9]

• Cyclin-Dependent Kinase 4 (CDK4): CDK4, in complex with Cyclin D1, plays a pivotal role in the G1 phase of the cell cycle, driving the cell towards DNA replication.[10][11] By inhibiting CDK4, specific 1,2,3-triazole-4-carboxamides can induce a G1 phase cell cycle arrest, preventing cancer cell proliferation.[12]

Disruption of Signaling Pathways: A Cascade of Anticancer Effects

The inhibition of the aforementioned enzymes by 1,2,3-triazole-4-carboxamides initiates a domino effect, disrupting critical signaling pathways and ultimately leading to cancer cell death.

Apoptosis is a tightly regulated process of programmed cell death that is often evaded by cancer cells. 1,2,3-triazole-4-carboxamides can induce apoptosis through multiple interconnected pathways:

• EGFR/VEGFR-2 Inhibition Pathway: Inhibition of EGFR and VEGFR-2 disrupts the PI3K/AKT signaling pathway, a major pro-survival cascade.[3][13] This leads to the deactivation of anti-apoptotic proteins like Bcl-2 and the activation of pro-apoptotic proteins like BAD and Bax.[6][14] The subsequent release of cytochrome c from the mitochondria activates the caspase cascade, culminating in the activation of executioner caspases like caspase-3 and the cleavage of essential cellular proteins, such as PARP, leading to cell death.[13][15]

Figure 1: Apoptosis induction via EGFR/VEGFR-2 inhibition.

• Topo II Inhibition Pathway: The DNA double-strand breaks induced by Topo II poisons trigger a DNA damage response, often involving the activation of the ATM and ATR kinases. These kinases can activate pro-apoptotic pathways, including the p53 tumor suppressor pathway, which in turn can upregulate pro-apoptotic proteins and lead to mitochondrial-mediated apoptosis.[8]

By targeting key regulators of the cell cycle, 1,2,3-triazole-4-carboxamides can halt the proliferation of cancer cells at specific checkpoints.

• CDK4 Inhibition Pathway: Inhibition of the CDK4/Cyclin D1 complex prevents the phosphorylation of the retinoblastoma protein (pRb).[12] Hypophosphorylated pRb remains bound to the E2F transcription factor, preventing the expression of genes required for the G1 to S phase transition.[12][16] This results in a G1 phase cell cycle arrest.

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The Strategic Discovery and Screening of 5-Amino-1,2,3-Triazole-4-Carboxamide Libraries: A Technical Guide for Drug Development Professionals

Introduction: The Privileged Nature of the 5-Amino-1,2,3-Triazole-4-Carboxamide Scaffold

In the landscape of medicinal chemistry, the identification of "privileged scaffolds" — molecular frameworks that can bind to a variety of biological targets — is a cornerstone of efficient drug discovery.[1][2] The 5-amino-1,2,3-triazole-4-carboxamide core has emerged as one such scaffold, demonstrating significant potential across a range of therapeutic areas.[3][4][5][6] Its utility stems from a combination of favorable characteristics: the triazole ring is metabolically stable and can engage in hydrogen bonding and dipole interactions with biological targets, while the amino and carboxamide functionalities provide key points for diversification and interaction with protein active sites.[7][8] This guide provides an in-depth technical overview of the synthesis of 5-amino-1,2,3-triazole-4-carboxamide libraries and the subsequent screening methodologies to identify novel therapeutic agents.

Part 1: Library Synthesis - A Modular Approach to Chemical Diversity

The construction of a diverse library of 5-amino-1,2,3-triazole-4-carboxamide derivatives is paramount for exploring a wide chemical space and increasing the probability of identifying a hit compound. A modular synthetic approach is highly advantageous as it allows for the systematic variation of different parts of the molecule.[3]

The Power of Click Chemistry in Triazole Synthesis

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," is a highly efficient and regioselective reaction for the synthesis of 1,4-disubstituted 1,2,3-triazoles.[7][8][9][10] This reaction is characterized by its high yields, mild reaction conditions, and tolerance of a wide range of functional groups, making it ideal for the construction of compound libraries.

Synthetic Workflow Overview

The synthesis of a 5-amino-1,2,3-triazole-4-carboxamide library can be conceptualized as the assembly of three key building blocks, allowing for diversification at multiple points.

Caption: Modular synthesis workflow for the 5-amino-1,2,3-triazole-4-carboxamide library.

Detailed Experimental Protocol: Synthesis of a Representative Library Member

This protocol outlines the synthesis of a single library member to illustrate the key chemical transformations. The specific reagents and conditions can be varied to generate a diverse library.

Step 1: Synthesis of the Azide (Building Block A)

• Objective: To prepare an organic azide from a corresponding halide.

• Procedure:

  • Dissolve the starting alkyl or aryl halide (1.0 eq) in a suitable solvent such as dimethylformamide (DMF).

  • Add sodium azide (1.2 eq) to the solution.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 60 °C) until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude azide. Purification can be achieved by column chromatography if necessary.

Step 2: Synthesis of the 5-Amino-1,2,3-triazole-4-carboxylate Core

• Objective: To construct the core triazole ring via a [3+2] cycloaddition. While the classic CuAAC yields 1,4-disubstituted triazoles, the synthesis of the 5-amino substituted isomer can be achieved through alternative cycloaddition strategies, for instance, using a ruthenium catalyst with N-Boc-ynamides or via a transition-metal-free approach with carbodiimides and diazo compounds.[11][12] A common route involves the reaction of an azide with a cyano-containing active methylene compound.

• Procedure (Illustrative example based on azide-nitrile cycloaddition):

  • In a reaction vessel, combine the synthesized azide (1.0 eq) and ethyl cyanoacetate (1.1 eq) in a suitable solvent like ethanol.

  • Add a base, such as sodium ethoxide (1.1 eq), to the mixture.

  • Stir the reaction at room temperature or under reflux until the reaction is complete (monitored by TLC or LC-MS).

  • Neutralize the reaction mixture with a dilute acid (e.g., 1M HCl) and extract the product with an appropriate organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude ethyl 5-amino-1-substituted-1,2,3-triazole-4-carboxylate.

Step 3: Amidation (Introduction of Building Block C)

• Objective: To introduce diversity at the carboxamide position.

• Procedure:

  • The crude ethyl 5-amino-1,2,3-triazole-4-carboxylate can be directly amidated. A robust method involves the use of trimethylaluminum (AlMe₃) for direct amidation.[5]

  • Dissolve the ester (1.0 eq) in a dry, inert solvent such as toluene.

  • Carefully add a solution of trimethylaluminum (2.0 M in toluene, 1.5 eq) at 0 °C.

  • After stirring for a short period, add the desired amine (Building Block C, 1.5 eq).

  • Allow the reaction to warm to room temperature and then heat to reflux until the ester is consumed.

  • Cool the reaction and quench carefully with a Rochelle's salt solution.

  • Extract the product with an organic solvent, dry, and concentrate. Purify the final compound by column chromatography or recrystallization.

Part 2: High-Throughput Screening (HTS) of the Library

High-throughput screening (HTS) is a crucial step in identifying "hit" compounds from a large library that modulate the activity of a biological target.[13][14] The design of the screening cascade is critical for efficiently identifying true hits and minimizing false positives.[15]

Screening Cascade Design

A well-designed screening cascade typically involves a primary screen to identify all active compounds, followed by secondary and tertiary assays to confirm activity, determine potency, and evaluate selectivity.

Caption: A typical high-throughput screening cascade for a small molecule library.

Detailed Protocol: A Representative Biochemical Screen for Enzyme Inhibitors

This protocol provides a general framework for a fluorescence-based biochemical assay to screen for enzyme inhibitors, a common application for this scaffold.[16]

1. Assay Development and Miniaturization:

• Objective: To develop a robust and automated assay in a high-density format (e.g., 384- or 1536-well plates).[17]

• Procedure:

  • Optimize assay conditions (e.g., enzyme and substrate concentrations, buffer pH, temperature) in a larger volume format.

  • Miniaturize the assay to a low volume (e.g., 10-50 µL) in microplates, ensuring the assay performance is maintained.

  • Validate the miniaturized assay by determining the Z'-factor, a statistical measure of assay quality. A Z'-factor between 0.5 and 1.0 is considered excellent for HTS.[18]

2. Primary Screen:

• Objective: To test each compound in the library at a single, high concentration (e.g., 10-20 µM) to identify initial hits.[13]

• Procedure:

  • Using automated liquid handlers, dispense a small volume of each library compound into the assay plates.

  • Add the enzyme and allow for a pre-incubation period.

  • Initiate the enzymatic reaction by adding the substrate.

  • After a fixed incubation time, stop the reaction and measure the signal (e.g., fluorescence) using a plate reader.

  • Include positive (e.g., a known inhibitor) and negative (e.g., DMSO vehicle) controls on each plate for data normalization.

3. Data Analysis and Hit Selection:

• Objective: To identify compounds that show a statistically significant reduction in enzyme activity.

• Procedure:

  • Calculate the percent inhibition for each compound relative to the controls.

  • Set a hit threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls).

  • Compounds that meet this criterion are selected as primary hits.

4. Secondary Screen (Dose-Response):

• Objective: To confirm the activity of primary hits and determine their potency (IC₅₀ value).

• Procedure:

  • Create a serial dilution of each hit compound (e.g., 10-point, 3-fold dilution).

  • Test each concentration in the biochemical assay.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀.

5. Hit Validation and Characterization:

• Objective: To eliminate false positives and further characterize the confirmed hits.

• Procedure:

  • Orthogonal Assays: Test the confirmed hits in a different assay format (e.g., a cell-based assay) to ensure the observed activity is not an artifact of the primary assay.[14]

  • Selectivity Profiling: Screen the hits against related enzymes to assess their selectivity.

  • Promiscuity Assays: Conduct assays to identify promiscuous inhibitors, which often act through non-specific mechanisms like aggregation.[15]

Data Interpretation and Lead Optimization

The output of the screening cascade is a set of validated hits with associated potency, selectivity, and preliminary structure-activity relationship (SAR) data. This information is crucial for the next phase of drug discovery: hit-to-lead and lead optimization.[19]

Quantitative Data Summary

The data generated from the screening of a hypothetical 10,000-compound library can be summarized as follows:

Screening Stage	Number of Compounds	Key Metrics	Outcome
Primary Screen	10,000	% Inhibition at 10 µM	250 initial hits (>50% inhibition)
Dose-Response	250	IC₅₀ (µM)	75 confirmed hits (IC₅₀ < 10 µM)
Orthogonal Assay	75	EC₅₀ (µM)	40 validated hits with cellular activity
Selectivity Panel	40	Selectivity Index	15 hits with >10-fold selectivity

From Hit to Lead

The 15 validated, selective hits serve as the starting point for medicinal chemistry efforts to improve their properties.[20] This involves synthesizing new analogs based on the initial SAR to enhance potency, selectivity, and drug-like properties (e.g., solubility, metabolic stability).[4][5][6] The 5-amino-1,2,3-triazole-4-carboxamide scaffold is particularly amenable to this process due to its modular nature, allowing for systematic exploration of the chemical space around the core.

Conclusion

The 5-amino-1,2,3-triazole-4-carboxamide scaffold represents a valuable starting point for the discovery of novel therapeutics. A successful discovery campaign hinges on the synergistic application of efficient, modular synthesis and a rigorous, well-designed screening cascade. By leveraging powerful synthetic methodologies like click chemistry and employing a multi-tiered screening approach, researchers can effectively navigate the vast chemical space of these libraries to identify and optimize promising lead compounds for a multitude of disease targets.

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photophysical and fluorescent properties of 5-amino-2-aryl-2H-1,2,3-triazole derivatives

An In-Depth Technical Guide to the Photophysical and Fluorescent Properties of 5-amino-2-aryl-2H-1,2,3-triazole Derivatives

Introduction: The Rise of 2,5-Disubstituted-2H-1,2,3-Triazoles as Advanced Fluorophores

In the landscape of fluorescent molecules, the 1,2,3-triazole core has emerged as a uniquely versatile scaffold.[1][2] Its rigid structure, high dipole moment, and capacity for hydrogen bonding make it a privileged component in medicinal chemistry and materials science.[3] This guide focuses specifically on the 5-amino-2-aryl-2H-1,2,3-triazole subclass, a group of compounds demonstrating exceptional potential as blue-emitting fluorophores. These derivatives are distinguished by their bright fluorescence, often associated with high quantum yields, large Stokes shifts, and profound sensitivity to their molecular structure and microenvironment.[4][5]

The facile synthesis and the ability to finely tune their optical properties through systematic structural modifications have positioned these triazoles as compelling candidates for a range of applications, from bioimaging and fluorescent labeling to advanced chemosensors.[1][5][6] This document provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, core photophysical characteristics, experimental evaluation, and key applications of this promising class of fluorophores.

Part 1: Synthesis and Structural Control of Photophysical Properties

The foundation of the desirable fluorescent properties of 5-amino-2-aryl-2H-1,2,3-triazoles lies in their synthesis, which allows for precise control over their electronic and steric characteristics.

Core Synthesis Strategies

A prevalent and efficient method for generating the 2,5-disubstituted-2H-1,2,3-triazole core involves a one-pot reaction that yields highly functionalized derivatives.[3] Alternative strategies include transition-metal-free approaches that utilize the nucleophilic addition and cyclization of carbodiimides with diazo compounds, offering a mild and efficient pathway.[7] For introducing N-aryl groups at the 5-amino position, the Buchwald-Hartwig cross-coupling reaction has proven to be a robust and effective method, allowing for the synthesis of a diverse library of 5-(het)arylamino-1,2,3-triazole derivatives.[8][9]

The Decisive Role of Substituents

The fluorescence of these triazoles is highly dependent on the nature of the substituents at the C4, C5, and N2 positions of the triazole ring.[5] This structural dependence is the primary tool for tuning the photophysical outcomes.

• The C5-Amino Group: The nature of the amino substituent at the C5 position is critical. Derivatives bearing a tertiary-cycloalkylamino group (e.g., pyrrolidine, piperidine) exhibit intense blue fluorescence with quantum yields (QYs) reaching as high as 95%. In stark contrast, analogues with secondary alkylamino groups show significantly lower QYs, typically in the 1-10% range.[10] This highlights the profound impact of the amino group's steric and electronic environment on the radiative decay pathways.

• The N2-Aryl Group: Modifications to the aryl ring at the N2 position provide another axis for tuning. The introduction of electron-withdrawing or electron-donating groups can modulate the energy of the frontier molecular orbitals, thereby shifting the absorption and emission maxima.[5] For instance, 2-fluoroaryl substitution has been shown to produce molecules with blue-violet emission and absolute quantum yields exceeding 99% in various solvents.[11]

• Push-Pull Chromophores: A common and effective design strategy is the creation of "push-pull" systems, where an electron-donating group (like the 5-amino moiety) and an electron-withdrawing group are positioned at different ends of the conjugated system. This architecture often leads to strong intramolecular charge transfer (ICT) character in the excited state, resulting in large Stokes shifts and high sensitivity to solvent polarity.[1][12]

Part 2: Core Photophysical & Fluorescent Properties

The utility of 5-amino-2-aryl-2H-1,2,3-triazoles stems from a combination of favorable photophysical characteristics. These compounds typically exhibit bright blue fluorescence, large Stokes shifts, and significant environmental sensitivity.[4]

Absorption and Emission Characteristics

These derivatives generally display absorption maxima in the near-UV region and emit in the blue-violet part of the spectrum (typically 330–450 nm).[4][11] The fluorescence is often highly intense, with quantum yields reported to range from moderate to near-unity (0.004 to 0.996), depending on the specific substitution pattern.[5]

Stokes Shift

A notable feature of this class is their often large Stokes shifts, which can range from 40 nm to over 150 nm.[1][5] A large Stokes shift (the separation between the absorption and emission maxima) is highly advantageous, particularly in bioimaging applications, as it minimizes self-absorption (inner filter effect) and reduces crosstalk between excitation and emission channels, thereby improving signal-to-noise ratios.

Solvatochromism: Probing the Microenvironment

Many 5-amino-2-aryl-2H-1,2,3-triazoles exhibit solvatochromism, where their absorption and emission spectra shift in response to the polarity of the solvent.[5][13] This behavior is typically indicative of a change in the dipole moment upon photoexcitation, characteristic of molecules with an intramolecular charge transfer (ICT) excited state.[12] This property makes them valuable as probes for studying the polarity of microenvironments, such as the binding sites of proteins or cellular membranes. The quantum yield of these compounds can also be moderately dependent on solvent polarity.[5]

Aggregation-Induced Emission Enhancement (AIEE)

Certain derivatives of 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxamides display an Aggregation-Induced Emission Enhancement (AIEE) effect.[10][14] These "AIEE-gens" are typically weakly fluorescent when dissolved in a good solvent but become highly emissive upon aggregation, for example, in a mixture of organic solvent and water. This phenomenon is often attributed to the restriction of intramolecular rotations in the aggregated state, which blocks non-radiative decay pathways and opens up the radiative channel. This property is particularly useful for developing sensors and bioimaging agents that "turn on" in specific environments.[10]

Comparative Photophysical Data

The following table summarizes representative photophysical data for selected 5-amino-2-aryl-2H-1,2,3-triazole derivatives, illustrating the impact of structural modifications.

Derivative Class	Key Substituents	Emission Color	Quantum Yield (QY)	Key Feature	Source(s)
5-(tert-cycloalkylamino)	Pyrrolidine, Piperidine	Intense Blue	Up to 95%	High QY due to tertiary amine	[10]
5-(sec-alkylamino)	NHMe, NHC₆H₁₁-cyclo	Blue (Weak)	1-10%	Low QY compared to tertiary amines	[10]
2-Fluoroaryl	F-substituted N-aryl	Blue-Violet	>99%	Near-perfect emission efficiency	[4][11]
Carboxamide Derivatives	C4-CONH₂	Blue	Variable	Exhibit AIEE effect	[10][14]
Carboxylic Acid Derivatives	C4-COOH	Bright Blue	Excellent QYs	pH sensitivity, potential AIEE	[4]

Part 3: Key Applications in Research and Development

The unique photophysical properties of these triazoles have led to their exploration in several high-impact areas.

Selective Ion Sensing

A significant application is in the development of selective chemosensors. For example, 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxamides have been engineered as highly selective "turn-off" fluorescent sensors for mercury(II) ions (Hg²⁺).[10][14] In the presence of Hg²⁺, the fluorescence of the triazole is selectively quenched, a phenomenon not observed with other common cations.[10] The detection limits for these sensors can be in the sub-micromolar range, making them highly sensitive for environmental and biological monitoring.[10] Other triazole derivatives have also been developed as fluorescent probes for mercury ions, demonstrating the versatility of the triazole scaffold in sensor design.[15]

Figure 2: Experimental Workflow for Photophysical Characterization

Step-by-Step Protocol: Relative Fluorescence Quantum Yield Determination

The comparative method, which measures the fluorescence of an unknown sample relative to a well-characterized standard, is widely used for its reliability and accessibility. [16] Causality and Rationale: This protocol is designed to minimize common sources of error. Using optically dilute solutions (Absorbance < 0.1 at the excitation wavelength) is critical to prevent the inner filter effect, where emitted light is re-absorbed by other fluorophore molecules in the solution. [16]Using the same excitation wavelength and instrument settings for both the standard and the sample ensures that variations in lamp output and detector response do not skew the comparison.

Materials:

• Calibrated UV-Vis Spectrophotometer

• Calibrated Spectrofluorometer with spectral correction capabilities

• 10 mm path length quartz cuvettes

• Spectroscopic grade solvents

• Fluorescence standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, QY = 0.54). [3]The standard should absorb and emit in a similar spectral region to the test compound.

• Test 5-amino-2-aryl-2H-1,2,3-triazole derivative

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the test compound and the fluorescence standard in the same spectroscopic grade solvent.

  • Prepare a series of five to six dilutions for both the test compound and the standard, ensuring the absorbance at the chosen excitation wavelength ranges from approximately 0.02 to 0.10. A solvent-only blank is also required. [16]2. Absorbance Measurement:

  • Using the UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of the standard and the test compound.

  • Note the exact absorbance value at the intended excitation wavelength (e.g., 350 nm).

• Fluorescence Measurement:

  • Set the spectrofluorometer to the chosen excitation wavelength. Ensure identical excitation and emission slit widths are used for all measurements.

  • Record the corrected fluorescence emission spectrum for each solution of the standard and the test compound.

  • Integrate the area under the emission curve for each spectrum.

• Data Analysis and Calculation:

  • For both the standard and the test sample, plot the integrated fluorescence intensity (Y-axis) versus the absorbance at the excitation wavelength (X-axis).

  • Perform a linear regression for both datasets. The plot should be linear with an intercept close to zero, confirming the absence of aggregation or inner filter effects. [16] * The relative quantum yield (Φₓ) of the unknown sample is calculated using the following equation:[16][17]

    Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)

  • Where:

    • Φₛₜ is the quantum yield of the standard.

    • Gradₓ and Gradₛₜ are the gradients (slopes) from the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

    • ηₓ and ηₛₜ are the refractive indices of the solvents used for the sample and standard, respectively (this term is 1 if the same solvent is used for both).

Conclusion

5-amino-2-aryl-2H-1,2,3-triazole derivatives represent a robust and highly tunable class of blue-emitting fluorophores. Their synthetic accessibility allows for precise control over their photophysical properties, including emission wavelength, quantum yield, and environmental sensitivity. Key features such as high quantum yields, large Stokes shifts, solvatochromism, and, in some cases, AIEE behavior make them exceptionally well-suited for advanced applications. As demonstrated by their successful use in selective ion sensing and cellular imaging, these compounds provide powerful tools for researchers in chemistry, biology, and medicine. Continued exploration of their structural diversity will undoubtedly unlock further potential in the development of next-generation fluorescent probes and materials.

References

• 5-Amino-2-aryl-1,2,3-triazol-4-carboxylic acids: Synthesis, photophysical properties, and application prospects. ResearchGate.

• 5-Amino-2-aryl-2H-1,2,3-triazole-4-carboxamides: Unique AIEE-gens and selective Hg2+ fluorosensors. PubMed.

• Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals. PMC - NIH.

• Relative and absolute determination of fluorescence quantum yields of transparent samples. OPUS.

• Fluorescence Quantum Yields: Methods of Determination and Standards. Semantic Scholar.

• Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. NIH.

• Fluorescence quantum yield measurement. JASCO Global.

• A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry.

• Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. MDPI.

• Aurone-derived 1,2,3-triazoles as potential fluorescence molecules in vitro. PMC - NIH.

• 4,5-Bis(arylethynyl)-1,2,3-triazoles—A New Class of Fluorescent Labels: Synthesis and Applications. NIH.

• 2-Aryl-5-amino-1,2,3-triazoles: New effective blue-emitting fluorophores. Sci-Hub.

• A new 1,2,3-triazole and its rhodamine B derivatives as a fluorescence probe for mercury ions. PubMed.

• Synthesis, crystal structure and fluorescence spectrum of some new 1,2,3-triazol- xanthen-3-one derivatives. NISCAIR Online Periodicals Repository.

• Design, Synthesis, and Photophysical Properties of 5-Aminobiphenyl SubstitutedT[4][10][18]riazolo[4,3-c]. NIH.

• Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. MDPI.

• The Impact of a 1,2,3-Triazole Motif on the Photophysical Behavior of Non-K Tetrasubstituted Pyrene with a Substitution Pattern Providing the Long Axial Symmetry. PMC - PubMed Central.

• 5-Amino-2-aryl-2H-1,2,3-triazole-4-carboxamides: Unique AIEE-gens and Selective Hg2+ Fluorosensors. ResearchGate.

• Novel imidazo [4][10][18]triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. PubMed.

• Design and Synthesis of New 5-aryl-4-Arylethynyl-1H-1,2,3-triazoles with Valuable Photophysical and Biological Properties. MDPI.

• Most Read – Chemical Science Blog. Royal Society of Chemistry.

• Transition-metal-free synthesis of 5-amino-1,2,3-triazoles via nucleophilic addition/cyclization of carbodiimides with diazo compounds. Organic Chemistry Frontiers (RSC Publishing).

• Blue‐Emitting 2‐Fluoroaryl‐1,2,3‐Triazole Fluorophores: Synthesis, Theoretical Calculations, and Optical Properties. ResearchGate.

• Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. PubMed Central.

• Newly synthesized benzothiazolyl-1,2,3-triazole derivatives: Intramolecular charge transfer tuning, solvatofluorochromism and antiproliferative properties. ResearchGate.

• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. MDPI.

• Synthesis of 5-amino-3-(het)aryl-1H-1,2,4-triazoles via cyclization of (het)aroylaminoguanidines in aqueous medium. Sciforum.

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structure-activity relationship (SAR) of 5-amino-1,2,3-triazole-4-carboxamides

An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of 5-Amino-1,2,3-Triazole-4-Carboxamides

Introduction: The Rise of the 1,2,3-Triazole Scaffold in Medicinal Chemistry

The 1,2,3-triazole ring system has emerged as a privileged scaffold in modern drug discovery. Its unique combination of properties—including high chemical stability, a significant dipole moment, and the capacity for hydrogen bonding—makes it an excellent bioisostere for other functional groups and a versatile linker in complex molecular architectures. Within this class, the 5-amino-1,2,3-triazole-4-carboxamide (ATC) core has recently been identified as a highly novel and promising framework for therapeutic agent development.[1][2] This guide provides a detailed exploration of the structure-activity relationships of the ATC scaffold, drawing from seminal studies in the fields of anti-parasitic and anti-bacterial drug discovery.

The Core Scaffold: Anatomy and Key Interaction Points

The ATC core presents multiple points for chemical modification, each influencing the molecule's biological activity, selectivity, and pharmacokinetic properties. Understanding the role of each component is fundamental to rational drug design.

A foundational insight into the core's integrity revealed that the 5-amino group is critical for biological activity. Early studies demonstrated that replacing this amine with hydrogen, methyl, chloro, or dimethylamino groups resulted in a complete loss of activity.[1] This suggests the primary amine is either essential for forming a specific interaction with the biological target or for maintaining a rigid, bioactive conformation through an intramolecular hydrogen bond with the adjacent carboxamide oxygen.[1]

Caption: Core 5-amino-1,2,3-triazole-4-carboxamide scaffold highlighting key SAR hotspots.

Case Study 1: Optimization against Trypanosoma cruzi (Chagas Disease)

Chagas disease, caused by the parasite Trypanosoma cruzi, presents a significant therapeutic challenge due to the limited efficacy and severe side effects of current treatments.[1][2] A high-content phenotypic screen identified the ATC scaffold as a potent trypanocidal agent, initiating an extensive lead optimization campaign.[3][4]

Initial Hit and Lead Identification

The initial hit, compound 3 , displayed submicromolar activity against the parasite, high ligand efficiency, and excellent cell selectivity. However, it suffered from poor metabolic stability and low aqueous solubility, rendering it unsuitable for in vivo applications.[1][2]

Compound	R¹ Group	R² Group	pEC₅₀ (T. cruzi)	cLogD	Mouse Liver Microsome Clᵢ (mL min⁻¹ g⁻¹)
3	4-Morpholinobenzyl	3-Methoxyphenyl	>6.0	2.1	6.4
11	4-Morpholinobenzyl	3-Fluorophenyl	6.8	2.5	4.8

Data sourced from Brand et al., J. Med. Chem., 2017.[1]

The optimization strategy focused on modifying the peripheral R¹ and R² substituents to improve potency and drug metabolism and pharmacokinetics (DMPK) properties.

SAR at the Carboxamide (R²) Position

Systematic exploration of the R² position revealed a strong preference for substituted aromatic rings.

• Phenyl Ring Substitution: Replacing the 3-methoxyphenyl group of the initial hit with a 3-fluorophenyl group (compound 11 ) improved potency. Further exploration showed that moving the methoxy group from the meta to the ortho or para position was detrimental to activity.

• Heteroaromatic Rings: Replacing the phenyl ring with 2-methoxy-substituted heterocycles, such as pyridine, often maintained or improved potency while significantly enhancing metabolic stability.[2] Compound 37 , featuring a 2-methoxypyridin-4-yl group, emerged as a lead from this series due to its combination of improved potency, excellent metabolic stability, and low hERG inhibition.[2]

SAR at the Triazole N1 (R¹) Position

Modifications at the R¹ position were primarily aimed at improving solubility and oral exposure.

• Addressing Mutagenicity: A potential Ames liability was identified, linked to the morpholinobenzyl moiety at R¹. This was mitigated by introducing an oxadiazole ring as a bioisosteric replacement, which eliminated the mutagenicity concern while maintaining potency.

• Improving Physicochemical Properties: Further optimization of this oxadiazole-containing series led to compounds with significantly improved aqueous solubility and oral exposure. Compound 58 demonstrated a favorable profile with high potency, good solubility, and significant oral exposure in mouse models.[2]

Compound	R¹ Group	R² Group	pEC₅₀ (T. cruzi)	FaSSIF Solubility (µM)	hERG IC₅₀ (µM)	Mouse AUC (ng·h/mL)
37	4-Morpholinobenzyl	2-Methoxypyridin-4-yl	7.2	8	>30	1200
58	4-((5-methyl-1,2,4-oxadiazol-3-yl)methyl)benzyl	2-Methoxypyridin-4-yl	7.1	102	>30	4800

Data sourced from Brand et al., J. Med. Chem., 2017.[2]

This systematic optimization campaign successfully transformed a metabolically unstable hit into lead compounds with in vivo efficacy, demonstrating the tractability of the ATC scaffold.

Case Study 2: Inhibition of the Bacterial SOS Response

The bacterial SOS response is a DNA repair pathway that contributes to antibiotic resistance. Small molecule inhibitors of this pathway can act as adjuvants to sensitize bacteria to existing antibiotics.[5] The ATC scaffold was identified as a potent inhibitor of RecA-mediated LexA cleavage, the key initiating step of the SOS response.

The initial lead compound 1 had an IC₅₀ of 32 µM. A modular synthesis was developed to explore the SAR and improve potency.[5]

• Area A (R¹): Exploration of the carbamoylmethyl group at N1 showed that modifications in this region were critical. Replacing the primary amide with substituted amines or other functional groups allowed for fine-tuning of activity.

• Area C (R²): Similar to the anti-chagasic series, the R² substituent on the C4-carboxamide was a major determinant of potency. A systematic survey of this area led to analogs with improved potency against LexA from both E. coli and P. aeruginosa.[5]

The study culminated in the identification of analogs with enhanced potency and a broader spectrum of activity, underscoring the feasibility of developing ATC-based "DISARMERs" (Drugs that Inhibit SOS Activation to Repress Mechanisms Enabling Resistance).[5]

Experimental Protocols & Synthetic Methodologies

The versatility of the ATC scaffold is supported by robust and flexible synthetic routes, enabling rapid generation of analogs for SAR studies.

General Synthetic Workflow

The most common and efficient route involves the cyclization of an organic azide with an α-cyano amide derivative. This approach allows for diversification at both the R¹ and R² positions by simply varying the starting materials.

Caption: Generalized workflow for the synthesis of 5-amino-1,2,3-triazole-4-carboxamides.

Protocol: Synthesis of a Representative ATC Compound

This protocol is a generalized representation based on methodologies described in the literature.[1]

• Preparation of the Azide (R¹-N₃): To a solution of the corresponding alkyl or benzyl halide (R¹-X) (1.0 eq) in a suitable solvent such as DMF or DMSO, add sodium azide (NaN₃) (1.2 eq). Stir the reaction mixture at room temperature or with gentle heating (e.g., 60 °C) for 2-12 hours until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Preparation of the α-Cyano Amide: In a separate flask, couple the desired amine (R²-NH₂) (1.0 eq) with ethyl 2-cyanoacetate using a standard peptide coupling reagent like HATU or by activating the cyanoacetic acid. Alternatively, direct amination of ethyl 2-cyanoacetate can be achieved.

• Cyclization Reaction: To a solution of the α-cyano amide (1.0 eq) in an appropriate solvent (e.g., ethanol or DMF), add a base such as sodium ethoxide or DBU (1.1 eq). Add the organic azide (R¹-N₃) (1.0 eq) to the mixture.

• Reaction Progression: Stir the reaction at room temperature or heat as required (e.g., 80 °C) for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, neutralize the reaction mixture with a mild acid (e.g., acetic acid or NH₄Cl solution). Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the final 5-amino-1,2,3-triazole-4-carboxamide.

Protocol: In Vitro T. cruzi Proliferation Assay

This protocol is adapted from the screening cascade described for the identification of trypanocidal agents.[1]

• Cell Culture: Maintain VERO cells (host cells) in a suitable culture medium supplemented with fetal bovine serum and antibiotics under standard incubation conditions (37 °C, 5% CO₂).

• Infection: Seed VERO cells in 96-well plates and allow them to adhere. Infect the cells with transgenic T. cruzi parasites (expressing a reporter like β-galactosidase) at a defined multiplicity of infection (MOI).

• Compound Addition: Prepare serial dilutions of the test compounds (e.g., 10-point dose-response from 0.0025 to 50 µM) in the appropriate assay medium. Add the diluted compounds to the infected cells. Include positive (e.g., benznidazole) and negative (DMSO vehicle) controls.

• Incubation: Incubate the plates for a period that allows for parasite proliferation within the host cells (e.g., 3 days).

• Quantification of Parasite Growth: Lyse the cells and measure the activity of the reporter enzyme (e.g., using a chemiluminescent substrate for β-galactosidase). The signal intensity is directly proportional to the number of viable parasites.

• Data Analysis: Calculate the percentage inhibition of parasite growth for each compound concentration relative to the vehicle control. Determine the half-maximal effective concentration (EC₅₀ or pEC₅₀) by fitting the dose-response data to a four-parameter logistic equation using appropriate software.

• Cytotoxicity Assessment: Concurrently, assess the toxicity of the compounds on uninfected VERO cells (e.g., using a resazurin-based viability assay) to determine the selectivity index (SI = Host Cell IC₅₀ / Parasite EC₅₀).

Conclusion and Future Outlook

The 5-amino-1,2,3-triazole-4-carboxamide scaffold is a highly "tunable" and promising core for modern drug discovery. The key SAR takeaways are:

• The 5-amino group is inviolable: It is essential for maintaining the biological activity of the core structure.

• The C4-carboxamide R² substituent is a primary potency driver: This position offers a rich opportunity to modulate potency and selectivity, with a clear preference for substituted (hetero)aromatic rings in the examples studied.

• The N1-triazole R¹ substituent is key for DMPK optimization: This vector allows for significant modifications to improve solubility, metabolic stability, and oral bioavailability, and to mitigate off-target effects like mutagenicity.

The successful optimization of ATC-based compounds in distinct therapeutic areas highlights its versatility. Future research will likely see this scaffold applied to a wider range of biological targets, including kinases and other enzymes, where its hydrogen bonding capabilities and rigid structure can be exploited to achieve high-affinity interactions. The continued development of modular synthetic strategies will further accelerate the exploration of this valuable chemical space.

References

• Brand, S., Ko, E.J., Viayna, E., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(17), 7284–7299. Available at: [Link][1][2][3][4][6]

• Brand, S., Ko, E.J., Viayna, E., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed Central. Available at: [Link]

• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. (2020). National Institutes of Health. Available at: [Link][5]

• Radi, M., et al. (2011). Ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates for triazole-based scaffolds: Beyond the Dimroth rearrangement. Usiena Air. Available at: [Link][7]

• Li, P., et al. (2021). Transition-metal-free synthesis of 5-amino-1,2,3-triazoles via nucleophilic addition/cyclization of carbodiimides with diazo compounds. Organic Chemistry Frontiers. Available at: [Link][8]

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Topic: pKa Determination of 2-aryl-1,2,3-triazol-4-carboxylic Acids

An In-Depth Technical Guide

Abstract

The 2-aryl-1,2,3-triazol-4-carboxylic acid scaffold is a privileged structure in modern medicinal chemistry, valued for its metabolic stability and versatile biological activity. The acid dissociation constant (pKa) of these molecules is a critical physicochemical parameter that governs their absorption, distribution, metabolism, excretion (ADME), and target engagement. An accurate determination of pKa is therefore indispensable for rational drug design and development. This guide provides a comprehensive overview of the theoretical underpinnings and practical methodologies for determining the pKa of this important class of compounds. We delve into the gold-standard potentiometric titration and the highly sensitive spectrophotometric methods, providing detailed, step-by-step protocols and explaining the causality behind experimental choices. Furthermore, we explore the role of computational methods for in-silico pKa prediction, offering a comparative perspective for researchers. This document is intended to serve as a technical resource for scientists in the pharmaceutical and chemical research fields, ensuring robust and reliable pKa determination.

The Significance of pKa in Drug Development

The ionization state of a molecule, dictated by its pKa and the pH of its environment, profoundly influences its behavior in a biological system. For 2-aryl-1,2,3-triazol-4-carboxylic acids, the carboxylic acid moiety is the primary acidic center. Its pKa value determines the ratio of the un-ionized (protonated) form to the ionized (carboxylate) form at physiological pH (~7.4). This balance is crucial for:

• Solubility: The ionized form is generally more water-soluble, which is critical for formulation and bioavailability.

• Membrane Permeability: The neutral, un-ionized form is more lipophilic and better able to cross biological membranes, a key step in drug absorption and distribution.

• Target Binding: The ionization state can dramatically affect a molecule's ability to interact with its biological target through hydrogen bonding or electrostatic interactions.

• Metabolism and Excretion: The overall charge of a molecule influences its interaction with metabolic enzymes and transporters involved in elimination.

Therefore, a precise understanding of the pKa is not merely an academic exercise but a foundational pillar of successful drug development.

Theoretical Foundations

The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) for the equilibrium: HA ⇌ H⁺ + A⁻

The relationship between pH, pKa, and the concentrations of the acidic (HA) and basic (A⁻) forms is described by the Henderson-Hasselbalch equation :

pH = pKa + log ( [A⁻] / [HA] )

When the concentrations of the acidic and basic forms are equal ([A⁻] = [HA]), the logarithmic term becomes zero, and the pH is equal to the pKa. This principle is the cornerstone of most experimental pKa determination methods.

Several structural factors influence the pKa of 2-aryl-1,2,3-triazol-4-carboxylic acids:

• Carboxylic Acid Group: This is the primary acidic functional group.

• 1,2,3-Triazole Ring: The triazole ring is an electron-withdrawing heterocycle, which stabilizes the carboxylate anion through an inductive effect, thereby increasing the acidity (lowering the pKa) compared to a simple benzoic acid (pKa ≈ 4.2).[1]

• 2-Aryl Substituent: The electronic nature of substituents on the aryl ring further modulates the acidity. Electron-withdrawing groups (e.g., -NO₂, -Cl) will further stabilize the conjugate base, leading to a lower pKa. Conversely, electron-donating groups (e.g., -OCH₃, -CH₃) will have the opposite effect, resulting in a higher pKa.[2]

• Solvent: The pKa value is solvent-dependent. The use of co-solvents to solubilize a compound can alter the measured pKa, and care must be taken when comparing values determined in different solvent systems.[3][4]

Experimental pKa Determination: Methodologies and Protocols

The choice of method depends on the compound's properties, such as solubility and purity, and the available equipment.

Potentiometric Titration

Potentiometric titration is a highly precise and widely used method for pKa determination.[5] It involves monitoring the pH of a solution of the acid as a standardized strong base is added incrementally. The pKa is the pH at the half-equivalence point.

Causality & Rationale: This method directly measures the pH change resulting from neutralization, making it a fundamental and robust technique. It is often considered the gold standard. However, it requires a relatively large amount of pure sample (>1 mg) and is sensitive to dissolved CO₂, which can interfere with the titration of weak acids.[3][5] For compounds with poor aqueous solubility, the use of co-solvents is necessary, though this requires careful consideration as the measured pKa will be an apparent pKa (pₛKa) specific to that solvent mixture.[5]

Experimental Protocol: Potentiometric Titration

• Preparation of Carbonate-Free Titrant: Prepare a ~0.1 M NaOH solution using boiled, deionized water. Standardize it against a primary standard like potassium hydrogen phthalate (KHP). Store the solution with a soda-lime guard tube to prevent CO₂ absorption.[5]

• Instrument Calibration: Calibrate a high-quality pH meter with at least three standard buffers (e.g., pH 4.01, 7.00, 10.01).[6]

• Sample Preparation: Accurately weigh and dissolve the 2-aryl-1,2,3-triazol-4-carboxylic acid in a known volume of deionized water to achieve a concentration of at least 10⁻⁴ M.[6] If a co-solvent is required, use a precise mixture (e.g., 50% v/v methanol-water) and maintain this composition throughout. Add a background electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength.[6]

• Titration Procedure:

  • Place the sample solution in a jacketed titration vessel maintained at a constant temperature (e.g., 25 °C).

  • Immerse the calibrated pH electrode and a magnetic stir bar into the solution.

  • Purge the solution and the headspace with an inert gas like nitrogen or argon for 10-15 minutes before and during the titration to displace dissolved CO₂.[6]

  • Add the standardized NaOH titrant in small, precise increments using an automated burette.

  • Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot pH (y-axis) versus the volume of titrant added (x-axis) to generate a titration curve.

  • Determine the equivalence point (Vₑ), the point of maximum slope, by calculating the first or second derivative of the curve.[7]

  • The pKa is the pH value at the half-equivalence point (Vₑ/2).[6]

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometric Titration

This method is ideal for compounds that possess a chromophore near the ionization site, which is the case for 2-aryl-1,2,3-triazol-4-carboxylic acids. It relies on the principle that the protonated (HA) and deprotonated (A⁻) forms of the molecule have different UV-Vis absorption spectra.[3]

Causality & Rationale: This technique offers higher sensitivity than potentiometry, requiring much less sample and being more amenable to automation and high-throughput screening.[8] It is particularly advantageous for poorly soluble compounds.[5] The primary requirement is a reproducible change in absorbance with pH.[8] The presence of an isosbestic point—a wavelength where the molar absorptivity of both species is the same—provides a strong indication of a clean, two-component equilibrium.[9]

Experimental Protocol: Spectrophotometric Titration

• Preparation of Solutions:

  • Prepare a concentrated stock solution of the triazole acid in a suitable solvent (e.g., DMSO, methanol).

  • Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to 12) with known pH values and constant ionic strength.

• Determine Spectra of Pure Species:

  • Prepare a highly acidic solution (e.g., in 0.1 M HCl, pH 1) and a highly basic solution (e.g., in 0.1 M NaOH, pH 13) containing the same final concentration of the analyte.

  • Record the full UV-Vis spectrum (e.g., 200-400 nm) for both solutions to identify the λₘₐₓ for the HA and A⁻ forms and to locate any isosbestic points.[10] Select an analytical wavelength where the difference in absorbance between the two forms is maximal.[11]

• Absorbance Measurements:

  • Prepare a series of samples by adding a small, constant aliquot of the stock solution to each buffer solution. Ensure the final concentration of the organic co-solvent from the stock solution is low (e.g., <2% v/v) to minimize its effect on the aqueous pKa.[8]

  • Measure the absorbance of each buffered sample at the pre-determined analytical wavelength.

• Data Analysis:

  • Plot absorbance versus pH. The data should form a sigmoidal curve.

  • The pKa corresponds to the pH at the inflection point of this curve.[3] This can be determined by fitting the data to a suitable sigmoidal function or by finding the maximum of the first derivative.

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Computational pKa Prediction

Computational chemistry offers a powerful tool for estimating pKa values before a compound is synthesized, aiding in the prioritization of synthetic targets.[3] These methods calculate the pKa by determining the Gibbs free energy of the dissociation reaction in a simulated aqueous environment.

Causality & Rationale: The accuracy of in silico predictions is highly dependent on the level of theory and the solvation model used. Quantum chemical methods, such as Density Functional Theory (DFT), combined with a continuum solvation model (e.g., PCM) or a statistical mechanics-based model (e.g., RISM), are commonly employed.[12] While these methods can provide valuable estimates, they face challenges, particularly in accurately calculating the solvation free energy of a single proton.[12] Therefore, results should be interpreted with caution and are best used for ranking compounds within a series rather than for obtaining absolute values.

Caption: Generalized workflow for computational pKa prediction.

Data Summary and Interpretation

The pKa of 2-aryl-1,2,3-triazol-4-carboxylic acids is typically lower than that of analogous benzoic acids, reflecting the electron-withdrawing nature of the triazole ring. Experimental values for these compounds generally fall in the range of weak acids.

Compound	Method	Solvent	pKa	Reference
1H-1,2,3-Triazole-4-carboxylic acid	Not specified	Water (25°C)	3.22	[13]
2-phenyl-5-(pyrrolidin-1-yl)-2H-1,2,3-triazole-4-carboxylic acid	Spectrometric	H₂O-DMSO (9:1 v/v)	8.5 ± 0.1	[1]
2-(4-methoxyphenyl)-5-(pyrrolidin-1-yl)-2H-1,2,3-triazole-4-carboxylic acid	Spectrometric	H₂O-DMSO (9:1 v/v)	7.3 ± 0.2	[1]

Note: The significantly higher pKa values for the substituted examples are attributed to the strong electron-donating effect of the pyrrolidinyl group at the 5-position, which destabilizes the carboxylate anion.

Conclusion

The accurate determination of the pKa of 2-aryl-1,2,3-triazol-4-carboxylic acids is a fundamentally important task in drug discovery and chemical development. This guide has detailed the primary experimental techniques—potentiometric and spectrophotometric titration—providing the theoretical basis and practical protocols for their successful implementation. Potentiometry remains the benchmark for precision, while spectrophotometry offers superior sensitivity and throughput. Computational methods serve as a valuable predictive tool in the early stages of design. By carefully selecting the appropriate method and rigorously controlling experimental variables, researchers can obtain reliable pKa data, enabling more informed decisions in the optimization of lead compounds and the development of new chemical entities.

References

• Title: Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water Source: ACS Omega URL: [Link]

• Title: Determination of the pKa Values of Some 1,2,4-triazole Derivatives by the Quantum Chemical Methods Source: ResearchGate URL: [Link]

• Title: Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator Source: SCIRP (Scientific Research Publishing) URL: [Link]

• Title: Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates Source: National Institutes of Health (NIH) URL: [Link]

• Title: Development of Methods for the Determination of pKa Values Source: National Institutes of Health (NIH) URL: [Link]

• Title: Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different solvents using semi-empirical quantum methods... Source: ResearchGate URL: [Link]

• Title: Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different solvents using semi-empirical quantum methods... Source: Ovidius University Annals of Chemistry URL: [Link]

• Title: APPENDIX A: MEASUREMENT OF ACIDITY (pKA) Source: ECETOC URL: [Link]

• Title: How to calculate pKa of an acid from a UV/Vis titration with DBU in THF? Source: ResearchGate URL: [Link]

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• Title: SPECTROPHOTOMETRIC DETERMINATION OF THE pKa OF AN ACID-BASE INDICATOR BACKGROUND Source: Washington University in St. Louis URL: [Link]

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• Title: Factors Affecting Acidic Strength of Carboxylic Acids Source: Scribd URL: [Link]

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initial investigation of 1,2,3-triazole containing ε-amino acids

An In-Depth Technical Guide to the Initial Investigation of 1,2,3-Triazole Containing ε-Amino Acids

Abstract

The strategic incorporation of metabolically robust, structurally versatile moieties into bioactive scaffolds is a cornerstone of modern medicinal chemistry. This guide details the initial synthetic and analytical investigation of a novel class of peptidomimetics: ε-amino acids functionalized with a 1,2,3-triazole ring. We present the scientific rationale, core synthetic strategies, and a detailed experimental workflow for the preparation and characterization of these compounds. The narrative focuses on the causality behind experimental choices, grounding the protocols in established, high-fidelity chemical transformations. Key methodologies covered include the synthesis of an ε-azido amino acid precursor via a diazo-transfer reaction and its subsequent conjugation using the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the archetypal "click chemistry" reaction. This document serves as a foundational resource for researchers and drug development professionals exploring new chemical space in peptidomimetics and bioconjugation.

Introduction: The Strategic Imperative for ε-Amino Acid Modification

The Unique Role of ε-Amino Acids in Peptidomimetics

While α-amino acids form the fundamental backbone of natural peptides, non-natural homologues such as β-, γ-, and ε-amino acids offer access to unnatural peptide backbones, or foldamers, with unique structural and functional properties.[1] ε-Amino acids, with their extended aliphatic side chains, provide a valuable platform for introducing conformational constraints and novel vectoral orientations of functional groups that are inaccessible with their α-amino acid counterparts. Their integration into peptide sequences can disrupt or stabilize secondary structures, offering a powerful tool to modulate biological activity and improve pharmacokinetic profiles by increasing resistance to enzymatic degradation.[2]

The 1,2,3-Triazole Moiety: A Bioisostere of Unparalleled Utility

The 1,2,3-triazole ring has emerged as a privileged scaffold in drug discovery for several compelling reasons.[3][4] Formed with near-perfect efficiency via the CuAAC reaction, the triazole ring is an exceptional bioisostere of the trans-amide bond, mimicking its planarity, size, and dipole moment while being impervious to protease-mediated hydrolysis.[5] Its unique electronic properties, including the capacity for hydrogen bonding and dipole-dipole interactions, allow it to serve not merely as a passive linker but as an active participant in molecular recognition at biological targets.[1] The decision to incorporate a 1,2,3-triazole into an ε-amino acid scaffold is therefore a deliberate one, aimed at creating a chemically stable, conformationally distinct, and synthetically versatile building block for novel therapeutic agents and advanced biomaterials.

Core Synthetic Strategy: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Causality of the CuAAC: Why "Click Chemistry" is the Method of Choice

The CuAAC reaction, a cornerstone of "click chemistry," is the chosen method for its unparalleled reliability, regioselectivity, and biocompatibility.[6] The reaction exclusively yields the 1,4-disubstituted 1,2,3-triazole isomer under mild, often aqueous conditions, and is tolerant of a vast array of functional groups.[5] This high fidelity is critical when working with complex biomolecules, as it obviates the need for extensive protecting group strategies, thereby streamlining the synthetic workflow and maximizing yields. The reaction's bioorthogonality—meaning its components react selectively with each other without interfering with native biological functionalities—makes it the gold standard for bioconjugation.[7]

Synthesis of Key Precursors

The success of the CuAAC strategy hinges on the efficient preparation of two key building blocks: an azide-functionalized amino acid and a terminal alkyne. For this investigation, our model ε-amino acid is L-lysine, which will be converted to Nα-Fmoc-Nε-azido-L-lysine.

Workflow for Precursor Synthesis and CuAAC Conjugation

Caption: Overall experimental workflow.

Detailed Experimental Protocol: Synthesis of a Model Compound

Disclaimer: This protocol is a representative method synthesized from established literature procedures. All reactions involving azides should be conducted with appropriate safety precautions, including the use of safety shields, as organic azides can be explosive.

Part A: Synthesis of Nα-Fmoc-Nε-azido-L-lysine (Azide Precursor)

This protocol is adapted from optimized diazo-transfer reactions on lysine side chains.[3][8] The reaction converts the primary amine of the lysine side chain into an azide.

• Dissolution: Dissolve Nα-Fmoc-L-lysine (1.0 eq) in a 1:1 (v/v) mixture of THF and water.

• Base Addition: Add potassium carbonate (K₂CO₃, 3.0 eq) to the solution and stir until dissolved. The base is crucial for deprotonating the ε-amino group, rendering it nucleophilic for the subsequent reaction.

• Catalyst Addition: Add a solution of copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.02 eq) in water. The copper catalyst facilitates the diazo-transfer process.[8]

• Diazo-Transfer: Add imidazole-1-sulfonyl azide hydrochloride (ISA·HCl, 1.5 eq) to the reaction mixture. This reagent is a stable and effective source for the transfer of the azide group.[8]

• Reaction: Stir the mixture vigorously at room temperature for 3-5 hours under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, acidify the mixture to pH ~3 with 1M HCl. Extract the product with ethyl acetate (3x). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography to yield pure Nα-Fmoc-Nε-azido-L-lysine.

Part B: CuAAC Conjugation with Propargyl Alcohol

This protocol follows a standard procedure for bioconjugation.[8][9]

• Reagent Preparation: In a suitable flask, dissolve Nα-Fmoc-Nε-azido-L-lysine (1.0 eq) and propargyl alcohol (1.2 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Premix: In a separate vial, prepare a fresh premix of CuSO₄·5H₂O (0.1 eq) and a copper-stabilizing ligand such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (0.5 eq). The ligand accelerates the reaction and protects sensitive substrates from oxidative damage.

• Initiation: Add a freshly prepared solution of sodium ascorbate (0.5 eq) to the main reaction flask. Sodium ascorbate acts as the reducing agent, converting Cu(II) to the active Cu(I) catalytic species in situ.[6]

• Catalysis: Add the CuSO₄/ligand premix to the reaction flask. The solution will typically turn a light yellow/green color.

• Reaction: Stir the reaction at room temperature for 12-24 hours. The reaction is often complete within a few hours, but overnight stirring ensures maximum conversion. Monitor by TLC or LC-MS.

• Purification: Upon completion, the solvent is removed in vacuo. The residue is redissolved in a suitable solvent and purified, typically by reverse-phase HPLC, to yield the final 1,2,3-triazole containing ε-amino acid.

The CuAAC Reaction

Caption: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition.

Initial Investigation: Physicochemical and Structural Analysis

Quantitative Analysis of Reaction Efficiency

A primary goal of the initial investigation is to validate the synthetic route. The efficiency of both the diazo-transfer and the CuAAC reaction should be quantified.

Reaction Step	Starting Material	Product	Typical Yield (%)	Purity (%) (Post-Purification)
Diazo-Transfer	Nα-Fmoc-L-lysine	Nα-Fmoc-Nε-azido-L-lysine	75 - 90%	>95%
CuAAC	Nα-Fmoc-Nε-azido-L-lysine	Final Triazole Product	85 - 98%	>98%

Spectroscopic Characterization

The identity and purity of the final compound must be rigorously confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for structural elucidation. The key diagnostic signal in the ¹H NMR spectrum is the appearance of a new singlet in the δ 7.5-8.5 ppm region, corresponding to the triazole C-H proton.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the exact molecular weight of the product, verifying its elemental composition.

• Infrared (IR) Spectroscopy: The disappearance of the characteristic azide stretch (~2100 cm⁻¹) and the appearance of triazole ring vibrations provide further evidence of a successful reaction.

Conformational Insights

While a full conformational analysis requires advanced techniques (e.g., 2D NOESY NMR, quantum chemical calculations), initial insights can be drawn from existing literature. Studies on similar triazole-amino acid building blocks have shown that the rigid, planar triazole ring significantly restricts the conformational freedom of the adjacent methylene groups.[1] This imposed rigidity is a key feature, suggesting that these ε-amino acid derivatives can act as potent "turn" inducers or conformationally constrained linkers in larger peptide structures.[2]

Applications and Future Trajectory

Drug Discovery: Building Blocks for Novel Peptidomimetics

The primary application for these compounds is as building blocks in the synthesis of novel peptidomimetics. Their enhanced stability against proteolysis makes them ideal candidates for developing peptide-based drugs with improved in vivo half-lives. The unique conformational constraints imposed by the triazole-ε-amino acid linkage can be exploited to design ligands with high affinity and selectivity for specific biological targets, such as G-protein coupled receptors (GPCRs) or enzymes.

Bioconjugation and Materials Science

The synthetic accessibility and chemical stability of these molecules make them valuable linkers in bioconjugation. They can be used to attach peptides to other molecules, such as fluorescent dyes, polymers (e.g., PEGylation), or nanoparticles, without compromising the peptide's structure.[5] This opens avenues for creating advanced drug delivery systems, diagnostic tools, and novel biomaterials.

Conclusion

The is a scientifically sound and highly promising endeavor. The synthetic route, anchored by the robust and efficient CuAAC reaction, is straightforward and high-yielding. The resulting compounds merge the conformational advantages of ε-amino acids with the exceptional chemical stability and structural versatility of the 1,2,3-triazole ring. This creates a powerful new class of building blocks poised to make a significant impact in the fields of peptidomimetic design, drug discovery, and advanced bioconjugation.

References

• Fülöp, F., & Szatmári, I. (2015). Conformational properties of 1,4- and 1,5-substituted 1,2,3-triazole amino acids – building units for peptidic foldamers. RSC Advances, 5(24), 18381-18391. [Link]

• Prescher, J. A., & Bertozzi, C. R. (2011). Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition. Current Protocols in Protein Science, Chapter 15, Unit 15.3. [Link]

• Moreira, R., & Taylor, S. D. (2012). Synthesis of Azido Acids and Their Application in the Preparation of Complex Peptides. Molecules, 17(9), 11046-11075. [Link]

• Presolski, S. I., Hong, V., & Fokin, V. V. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• Siodłak, D., et al. (2021). Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues. Journal of Molecular Modeling, 27(4), 123. [Link]

• Lau, Y. H., et al. (2016). Peptide Conjugation via CuAAC 'Click' Chemistry. Molecules, 21(5), 629. [Link]

• Finn, M. G., et al. (2007). Modification of Protein Scaffolds via Copper-Catalyzed Azide-Alkyne Cycloaddition. Methods in Enzymology, 432, 207-233. [Link]

• Agouram, N., et al. (2021). 1,2,3-Triazoles as Biomimetics in Peptide Science. Molecules, 26(10), 2937. [Link]

• Jena Bioscience. (2011). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". Current Protocols in Chemical Biology. [Link]

• Nguyen, T. H., et al. (2019). Synthesis of 1,2,3-triazole-amino acid conjugates 6 and 7. ResearchGate. [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315. [Link]

• Nguyen, T. H., et al. (2019). Anticancer Activity of New 1,2,3-Triazole-Amino Acid Conjugates. Molecules, 24(22), 4153. [Link]

• Kotha, S., et al. (2021). Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support. Chemical Communications, 57(9), 1185-1188. [Link]

• Jiang, H., et al. (2014). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Current Organic Chemistry, 18(12), 1590-1604. [Link]

• Serwa, R. A., & Ting, A. Y. (2021). A Genetically Encoded Picolyl Azide for Improved Live Cell Copper Click Labeling. Frontiers in Chemistry, 9, 762822. [Link]

• Taylor, S. D., & Moreira, R. (2012). Synthesis of Azido Acids and Their Application in the Preparation of Complex Peptides. Synfacts, 2012(11), 1229. [Link]

• Demjén, A., et al. (2017). Optimized syntheses of Fmoc azido amino acids for the preparation of azidopeptides. Journal of Peptide Science, 23(3), 169-178. [Link]

• Ali, A. A. (2020). 1,2,3-Triazoles: Synthesis and Biological Application. IntechOpen. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Buchwald–Hartwig Amination for 5-Amino-1,2,3-Triazole Synthesis

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of 5-Amino-1,2,3-Triazoles

The 1,2,3-triazole moiety is a cornerstone in medicinal chemistry and materials science, prized for its exceptional stability, distinct dipole moment, and capacity for hydrogen bond formation.[1][2] These properties make it an effective peptide bond isostere, leading to its integration into a wide array of biologically active compounds.[1] Among substituted triazoles, the 5-amino-1,2,3-triazole scaffold is of particular interest, forming the structural core of molecules with antiviral, antifungal, and antiproliferative properties.[1][2]

Traditional methods for synthesizing N-substituted 5-amino-1,2,3-triazoles are often limited by harsh conditions, low yields, or a narrow substrate scope.[1][2] The advent of palladium-catalyzed cross-coupling, specifically the Buchwald–Hartwig amination, has revolutionized access to this critical structural motif.[3][4] This reaction provides a powerful and versatile method for forming C-N bonds between a 5-halo-1,2,3-triazole and a primary or secondary amine, or conversely, between a 5-amino-1,2,3-triazole and a (het)aryl halide.[1][5][6] Its broad functional group tolerance and adaptability have made it an indispensable tool for drug development professionals.[3]

This guide provides an in-depth exploration of the Buchwald–Hartwig amination for synthesizing 5-amino-1,2,3-triazoles, offering detailed protocols, mechanistic insights, and practical guidance for researchers.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald–Hartwig amination proceeds via a well-established catalytic cycle involving a palladium catalyst. The process is initiated by the reduction of a Pd(II) precatalyst to the active Pd(0) species, which then enters the catalytic cycle.[4]

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the aryl or heteroaryl halide (e.g., 5-bromo-1,2,3-triazole), forming a Pd(II) complex.[7]

• Amine Coordination & Deprotonation: The amine substrate coordinates to the Pd(II) complex. In the presence of a strong base (e.g., sodium tert-butoxide), the amine is deprotonated to form an amido species.[7]

• Reductive Elimination: The final step is the reductive elimination of the N-arylated product from the palladium center, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3][7]

Fig. 1: Simplified Catalytic Cycle for Buchwald-Hartwig Amination.

Catalyst System Selection: The Key to Success

The choice of catalyst system—specifically the palladium source and the ancillary ligand—is paramount for a successful amination. While early generations of catalysts relied on trialkylphosphine ligands, modern protocols for challenging substrates like 5-amino-1,2,3-triazoles have shown superior results with more sophisticated ligands.[1][3]

Evolution of Ligand Systems:

• First-Generation (e.g., P(o-tolyl)₃): Effective for secondary amines but generally poor for primary amines due to competing side reactions.[3]

• Bidentate Phosphines (e.g., BINAP, DPPF): Offered improved rates and yields, extending the reaction's utility to primary amines.[3][7]

• Sterically Hindered Ligands (e.g., XPhos): Bulky dialkylbiaryl phosphine ligands demonstrated remarkable activity, enabling the coupling of a wide range of amines with aryl chlorides and other challenging partners.[3][8]

• N-Heterocyclic Carbenes (NHCs): For the amination of 5-amino- and 5-halo-1,2,3-triazoles, NHC ligands have proven to be particularly effective.[5][9] Their strong σ-donating properties facilitate the oxidative addition step, even with less reactive coupling partners.[10]

Recent studies have identified that palladium complexes bearing expanded-ring N-heterocyclic carbene ligands, such as [(THP-Dipp)Pd(cinn)Cl] , are highly active and robust catalysts for this specific transformation, providing high yields where traditional phosphine-based systems are insufficient.[1][6]

Catalyst System Component	Type	Example(s)	Key Advantages for Triazole Synthesis	Reference
Palladium Source	Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	Readily available, but require in situ activation.	[4][7]
Well-defined Precatalyst	[(THP-Dipp)Pd(cinn)Cl]	Air- and moisture-stable, highly active, lower catalyst loading.	[1][6]
Ligand	Phosphine-based	XPhos, RuPhos	Broad utility, good for many aryl amines.	[8][11]
N-Heterocyclic Carbene	IPr, THP-Dipp	Superior for electron-rich or sterically hindered heteroaryl halides; highly robust.	[1][9][10]
Base	Strong, non-nucleophilic	NaOtBu, KOtBu, LHMDS	Essential for deprotonating the amine nucleophile.	[7][11]
Solvent	Aprotic, polar	1,4-Dioxane, Toluene	Good solubility for reagents and catalyst complexes.	[1][4]

Experimental Protocols

The following protocols are generalized from leading literature reports and provide a robust starting point for the synthesis of 5-(het)arylamino-1,2,3-triazoles.[1][12] There are two primary strategies:

• Strategy A: Coupling of a 5-amino-1,2,3-triazole with a (het)aryl halide.

• Strategy B: Coupling of a 5-halo-1,2,3-triazole with a (het)aryl amine.

The conditions for both approaches are remarkably similar, highlighting the versatility of the recommended catalyst system.[1]

Fig. 2: General Experimental Workflow.

Protocol 1: Coupling of 5-Amino-1,2,3-triazole with (Het)Aryl Halide (Strategy A)

This protocol is optimized for the reaction between a substituted 5-amino-1,2,3-triazole and a (het)aryl bromide or chloride.[1][12]

Reagents & Materials:

• 5-Amino-1,2,3-triazole derivative (1.0 equiv)

• (Het)Aryl halide (1.0–1.2 equiv)

• [(THP-Dipp)Pd(cinn)Cl] (1–2 mol%)

• Sodium tert-butoxide (NaOtBu) (3.0 equiv)

• Anhydrous 1,4-dioxane

• Reaction vessel (e.g., Schlenk tube or sealed vial)

• Inert gas supply (Argon or Nitrogen)

• Standard workup and purification supplies

Step-by-Step Procedure:

• Vessel Preparation: To an oven-dried reaction vessel containing a magnetic stir bar, add the 5-amino-1,2,3-triazole (e.g., 0.5 mmol), the (het)aryl halide (0.5 mmol), and sodium tert-butoxide (1.5 mmol, 3 equiv).

• Inert Atmosphere: Seal the vessel with a septum or screw cap and evacuate and backfill with argon three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive pressure of argon, add the palladium precatalyst [(THP-Dipp)Pd(cinn)Cl] (0.01 mmol, 2 mol%). Follow this with the addition of anhydrous 1,4-dioxane (e.g., 2.5 mL).

• Reaction: Place the sealed vessel in a preheated oil bath or heating block at 120 °C. Stir vigorously for 12–24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS analysis of a quenched aliquot.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 5-(het)arylamino-1,2,3-triazole.

Protocol 2: Coupling of 5-Halo-1,2,3-triazole with (Het)Aryl Amine (Strategy B)

This protocol details the reverse strategy, which is equally effective and may be preferable depending on substrate availability.[1]

Reagents & Materials:

• 5-Halo-1,2,3-triazole derivative (e.g., 5-bromo- or 5-iodo-) (1.0 equiv)

• (Het)Aryl amine (1.0–1.2 equiv)

• [(THP-Dipp)Pd(cinn)Cl] (1–2 mol%)

• Sodium tert-butoxide (NaOtBu) (3.0 equiv)

• Anhydrous 1,4-dioxane

• Standard reaction and purification equipment as listed in Protocol 1

Step-by-Step Procedure: The procedure is identical to Protocol 1, with the substitution of the 5-amino-1,2,3-triazole and (het)aryl halide with the 5-halo-1,2,3-triazole and the (het)aryl amine, respectively. The reaction conditions, workup, and purification steps remain the same. It has been demonstrated that arylamines bearing both electron-donating and electron-withdrawing groups can be successfully coupled using this method.[1]

Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst	Ensure precatalyst is handled under inert conditions. Use a well-defined precatalyst like [(THP-Dipp)Pd(cinn)Cl] or ensure proper in situ activation if using a Pd(II) salt.[11]
Insufficiently inert atmosphere	Degas the solvent thoroughly. Ensure all glassware is oven-dried and the reaction is set up under a positive pressure of argon.[4][11]
Impure reagents	Use freshly purified starting materials and anhydrous solvent. Ensure the base is not degraded; store in a desiccator.[11]
Side Product Formation	Hydrodehalogenation	This can compete with amination. Using a more active catalyst system (e.g., NHC-Pd) can favor the desired C-N coupling over this side reaction.[3]
Homocoupling of starting materials	Adjust ligand-to-metal ratio; sometimes a slight excess of ligand can suppress this pathway.
Difficulty with Purification	Residual palladium	Treat the crude product solution with a palladium scavenger.
Co-eluting impurities	Optimize chromatography conditions (different solvent system, gradient elution).

Conclusion

The Buchwald–Hartwig amination is a robust and highly effective method for the synthesis of 5-amino-1,2,3-triazoles, crucial scaffolds in modern drug discovery. The use of advanced catalyst systems, particularly those based on N-heterocyclic carbene (NHC) ligands, has overcome many of the limitations of earlier methods, allowing for the efficient coupling of a diverse range of substrates under reliable conditions.[1][9] By following the detailed protocols and considering the key experimental parameters outlined in this guide, researchers can confidently and effectively apply this powerful transformation to accelerate their research and development programs.

References

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction - MDPI. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• Synthetic approach to 5-amino-1,2,3-triazoles (a), 5-halo-1,2,3-triazoles (b) and N-arylamino 1,2,3-triazoles (c) - ResearchGate. [Link]

• Palladium-catalyzed Cyclization of 5-(o-Aminoaryl) 1,2,3-Triazoles with Isocyanides to Construct Triazolo [1,5-c]Quinazolines - ResearchGate. [Link]

• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino - MDPI. [Link]

• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald-Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles - PubMed. [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. [Link]

• (PDF) General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino - ResearchGate. [Link]

• Buchwald–Hartwig cross-coupling of 5-amino-1,2,3-triazoles ¹. ¹ Conditions - ResearchGate. [Link]

• Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction - Catalysis Consulting. [Link]

• Palladium‐Catalyzed Three‐Component Process to[3][4][9]Triazolo [1,5‐c]quinazolines. [Link]

• Selected ligands and catalysts for Buchwald‐Hartwig amination - ResearchGate. [Link]

• Recent Advances in the Synthesis of Triazole Heterocycles Using Palladium Catalysts - Journal of Synthetic Chemistry. [Link]

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• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Microwave-Assisted Synthesis of 3-Amino-1,2,4-triazoles from Carboxylic Acids

Abstract

The 3-amino-1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide array of biological activities.[1][2] Traditional synthetic methods often require harsh conditions and long reaction times. This guide presents a detailed, efficient, and scalable microwave-assisted protocol for the synthesis of 5-substituted 3-amino-1,2,4-triazoles directly from carboxylic acids and aminoguanidine. Microwave irradiation dramatically accelerates the reaction, offering significant advantages in terms of speed, yield, and energy efficiency, aligning with the principles of green chemistry.[3] This document provides researchers, scientists, and drug development professionals with the foundational knowledge, step-by-step protocols, and mechanistic insights to successfully implement this powerful synthetic strategy.

Introduction: The Significance of 3-Amino-1,2,4-triazoles & Microwave Synthesis

The 1,2,4-triazole ring is a privileged pharmacophore due to its unique electronic properties, metabolic stability, and ability to participate in hydrogen bonding.[3] As a bioisostere for the amide bond, it is integral to the design of molecules with diverse pharmacological profiles, including antifungal, antimicrobial, and anticancer properties.[1][3]

The direct condensation of carboxylic acids with aminoguanidine is a fundamental route to 5-substituted 3-amino-1,2,4-triazoles. However, conventional thermal methods can be sluggish and inefficient. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology that circumvents these limitations. By utilizing microwave energy, polar molecules are heated directly and uniformly, leading to a rapid increase in internal temperature and dramatic acceleration of reaction rates.[1] This often results in higher yields, cleaner reaction profiles, and significantly reduced synthesis times—from many hours to mere minutes.[3]

This application note details a robust, acid-catalyzed microwave protocol for this transformation, providing a straightforward and highly effective method for accessing these valuable heterocyclic building blocks.

Mechanism of Action: From Carboxylic Acid to Triazole

The synthesis proceeds via a two-stage mechanism: an initial acid-catalyzed condensation to form a key intermediate, followed by an intramolecular cyclization with dehydration.

• Formation of Guanyl Hydrazide: The reaction is initiated by the protonation of the carboxylic acid carbonyl group, enhancing its electrophilicity. The terminal amino group of aminoguanidine then acts as a nucleophile, attacking the activated carbonyl carbon. This is a crucial and reversible acid-catalyzed step.

• Intramolecular Cyclization & Dehydration: Following the initial condensation, the resulting N-acyl aminoguanidine derivative (guanyl hydrazide) undergoes a thermally induced intramolecular cyclization. A terminal nitrogen of the guanidine moiety attacks the hydrazide carbonyl carbon. Subsequent dehydration (loss of a water molecule) from the cyclic intermediate yields the aromatic 3-amino-1,2,4-triazole ring.

The overall transformation is depicted below:

Figure 1: Plausible reaction mechanism for the formation of 3-amino-1,2,4-triazoles.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the microwave-assisted synthesis of 5-substituted 3-amino-1,2,4-triazoles.

Materials and Equipment

• Reagents:

  • Aminoguanidine Bicarbonate (or Hydrochloride)

  • Desired Carboxylic Acid (aliphatic or aromatic)

  • Hydrochloric Acid (HCl), 37% solution

  • Isopropanol (for solid carboxylic acids)

  • Ethanol or Water (for recrystallization)

  • Deionized Water

• Equipment:

  • Monowave or Multimode Microwave Synthesis Reactor

  • 10 mL or 100 mL sealed microwave reaction vials with snap caps/septa

  • Magnetic stir bars

  • Rotary evaporator

  • Standard laboratory glassware

  • Filtration apparatus (Büchner funnel)

  • Melting point apparatus

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Microwave Reactor Safety:

  • NEVER use a domestic (kitchen) microwave oven. Only use laboratory-grade microwave reactors designed for chemical synthesis.[4]

  • Inspect microwave vials for cracks or defects before use.

  • Do not exceed the maximum pressure or temperature ratings of the reaction vessel.[4]

  • Ensure the microwave reactor is placed in a well-ventilated fume hood to handle any potential vapor release.[5]

  • Do not leave reactions unattended.

• Chemical Handling:

  • Aminoguanidine bicarbonate may cause an allergic skin reaction. Avoid breathing dust and ensure adequate ventilation.[6]

  • Handle concentrated HCl in a fume hood.

  • Reactions at high temperatures and pressures can be hazardous. Understand the potential kinetics of your specific reaction.[4]

Protocol: Direct Acid-Catalyzed Condensation

This protocol is adapted from the efficient method developed by Gümüş, et al.[3]

Step 1: Preparation of Aminoguanidine Hydrochloride (in situ)

• In a 10 mL microwave process vial, add aminoguanidine bicarbonate (1.36 g, 0.01 mol).

• Add a magnetic stir bar.

• Carefully add a 37% solution of hydrochloric acid (1.25 mL, 0.015 mol). The mixture will foam as CO₂ is released.

• Stir the mixture for 1 hour at room temperature.

• Evaporate the water under reduced pressure (using a rotary evaporator) to obtain dry aminoguanidine hydrochloride as a solid residue in the vial.

Step 2: Reaction Setup & Microwave Irradiation

• To the vial containing the dry aminoguanidine hydrochloride, add the desired carboxylic acid (0.012 mol).

• For liquid carboxylic acids: The reaction can often be run neat (solvent-free).

• For solid carboxylic acids (e.g., benzoic acid): Add a minimal amount of a high-boiling polar solvent like isopropanol (~2.0 mL) to facilitate mixing.[3]

• Securely seal the microwave vial with a cap.

• Place the vial inside the microwave reactor cavity.

Step 3: Microwave Program

• Set the reaction temperature to 180 °C .

• Set the hold time to 3 hours .

• Set the maximum pressure limit according to the vessel specifications (e.g., 20 bar).

• Set stirring to a medium-high speed.

• Start the microwave program.

Figure 2: General workflow for microwave-assisted triazole synthesis.

Step 4: Product Work-up and Purification

• After the reaction is complete, allow the vial to cool to room temperature. The crude product is often a solid.

• Recrystallization: This is the most common purification method.

  • Dissolve the crude solid in a minimum amount of hot solvent. Ethanol, water, or a mixture of the two are typically effective.[1][4] 3-Amino-1,2,4-triazoles are generally soluble in polar solvents like water and alcohols.[7][8]

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Column Chromatography: For products that are difficult to recrystallize or require higher purity, silica gel column chromatography can be employed.[6][9]

  • A typical eluent system would be a gradient of methanol in dichloromethane (e.g., 0% to 10% MeOH in CH₂Cl₂).

Results and Data

The described protocol is effective for a range of aliphatic and aromatic carboxylic acids, providing good to excellent yields.

Table 1: Representative Examples of Synthesized 5-Substituted 3-Amino-1,2,4-triazoles (Data adapted from Gümüş, et al., Processes 2024, 12(3), 573)[3]

Entry	Carboxylic Acid	R-Group	Product	Yield (%)	m.p. (°C)
1	Propionic Acid	Ethyl	3-Amino-5-ethyl-1,2,4-triazole	86	132-134
2	Isobutyric Acid	Isopropyl	3-Amino-5-isopropyl-1,2,4-triazole	81	160-162
3	Pivalic Acid	tert-Butyl	3-Amino-5-tert-butyl-1,2,4-triazole	72	120-122
4	Valeric Acid	Butyl	3-Amino-5-butyl-1,2,4-triazole	85	114-116
5	Benzoic Acid	Phenyl	3-Amino-5-phenyl-1,2,4-triazole	78	157-159

Characterization Data for a Representative Product: 3-Amino-5-ethyl-1,2,4-triazole (Entry 1)

• ¹H NMR (DMSO-d₆, δ, ppm): 1.14 (t, J = 7.5 Hz, 3H, CH₃), 2.44 (q, J = 8.3 Hz, 2H, CH₂), 5.66 (br. s., 2H, NH₂), 11.20 (br. s., 1H, NH).[3] The broad singlets for the NH and NH₂ protons are characteristic and their chemical shifts can vary with concentration and solvent.

• ¹³C NMR (DMSO-d₆, δ, ppm): 9.98 (CH₃), 19.33 (CH₂), 156.41 (C-3 of triazole), 162.77 (C-5 of triazole).[3]

• IR (ATR, ν, cm⁻¹): 3425, 3329, 3232 (N-H stretching), 2978, 2939 (C-H stretching), 1627 (C=N stretching), 1581 (N-H bending).[3]

Conclusion and Outlook

The microwave-assisted synthesis of 5-substituted 3-amino-1,2,4-triazoles from carboxylic acids and aminoguanidine is a highly efficient, rapid, and versatile method. The protocol described herein offers a significant improvement over traditional heating methods, providing high yields in a fraction of the time. This approach is scalable and amenable to parallel synthesis, making it an invaluable tool for researchers in medicinal chemistry and drug discovery for the rapid generation of compound libraries.

Future work could explore the use of alternative activating agents for the carboxylic acid, such as common peptide coupling reagents (e.g., HATU, HBTU), which may allow for even milder reaction conditions and broader substrate scope, particularly for sensitive or complex starting materials.

References

• Gümüş, M. K., Gorobets, M. Y., & Uludag, N. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Processes, 12(3), 573. [Link]

• Gümüş, M. K., Gorobets, M. Y., & Uludag, N. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. ResearchGate. [Link]

• Zhang, Z., et al. (2009). Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles. The Journal of Organic Chemistry, 74(19), 7595–7597. [Link]

• Gümüş, M. K., Gorobets, M. Y., & Uludag, N. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. MDPI. [Link]

• Loba Chemie. (2018). AMINOGUANIDINE BICARBONATE FOR SYNTHESIS MSDS. Loba Chemie. [Link]

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. CEM Corporation. [Link]

• Lidström, P., et al. (n.d.). Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Scribd. [Link]

• Molecules. (2025). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. MDPI. [Link]

• Organic Syntheses. (n.d.). 3-amino-1h-1,2,4-triazole. Organic Syntheses. [Link]

• Protocol Online. (2009). Info about 3-Amino-1,2,4-triazole (3-AT). Protocol Online. [Link]

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• 4. Organic Syntheses Procedure [orgsyn.org]
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• 9. mdpi.com [mdpi.com]

The Versatile Scaffold: Applications of 1,2,3-Triazole-4-Carboxylic Acids in Medicinal Chemistry

The 1,2,3-triazole ring system has emerged as a cornerstone in modern medicinal chemistry, valued for its unique combination of physicochemical properties, synthetic accessibility, and diverse pharmacological potential.[1] Among its derivatives, 1,2,3-triazole-4-carboxylic acids represent a particularly valuable subclass, serving as critical building blocks, bioactive pharmacophores, and versatile linkers in the design of novel therapeutics. This guide provides an in-depth exploration of the applications of these compounds, complete with detailed protocols for their synthesis and biological evaluation, aimed at researchers, scientists, and drug development professionals.

I. The 1,2,3-Triazole-4-Carboxylic Acid Moiety: A Privileged Structure

The 1,2,3-triazole ring is a five-membered heterocycle containing three nitrogen atoms. Its appeal in drug design stems from its remarkable stability to metabolic degradation, acidic and basic hydrolysis, and both oxidative and reductive conditions.[2][3] The triazole nucleus is also capable of engaging in hydrogen bonding and dipole-dipole interactions, which are crucial for molecular recognition at biological targets.[4] The addition of a carboxylic acid group at the 4-position introduces a key functional handle for further chemical modification and can also serve as a bioisostere for other functional groups, mimicking their spatial and electronic properties to enhance biological activity.[3][5]

II. Key Applications in Drug Discovery

The unique structural and chemical attributes of 1,2,3-triazole-4-carboxylic acids have led to their widespread use in several areas of medicinal chemistry.

As Bioactive Pharmacophores

Derivatives of 1,2,3-triazole-4-carboxylic acid have demonstrated a broad spectrum of pharmacological activities, including:

• Anticancer: Numerous studies have highlighted the potent antiproliferative effects of 1,2,3-triazole-containing compounds against various cancer cell lines.[6][7][8] For instance, certain 1,2,3-triazole-4-carboxamides have been investigated as inhibitors of signaling pathways crucial for cancer cell survival.[7]

• Antimicrobial: The triazole scaffold is a well-established pharmacophore in antifungal and antibacterial agents.[4][9] Specific 1,2,3-triazole-4-carboxylic acid derivatives have shown significant activity against both Gram-positive and Gram-negative bacteria, including pathogenic strains like Vibrio cholerae.[9][10]

• Antiviral: The triazole nucleus is present in several antiviral drugs, and research continues to explore new derivatives for this application.[11]

• Anticonvulsant: A notable example of a marketed drug featuring this scaffold is Rufinamide, an anticonvulsant used for the treatment of Lennox-Gastaut syndrome, a severe form of epilepsy.[12][13]

As Versatile Linkers

The synthetic accessibility of 1,2,3-triazoles, primarily through the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," makes them ideal linkers for connecting different molecular fragments.[4][14] The 1,2,3-triazole-4-carboxylic acid provides a convenient attachment point for creating more complex molecules, such as:

• PROTACs (Proteolysis Targeting Chimeras): These molecules induce the degradation of specific proteins by recruiting an E3 ubiquitin ligase. The triazole linker can be used to connect the protein-targeting moiety to the E3 ligase-binding moiety.

• Peptidomimetics: The triazole ring can act as a stable mimic of a peptide bond, offering resistance to enzymatic degradation.[12][13]

• Drug Conjugates: They can be used to link a drug molecule to a targeting moiety, such as an antibody or a peptide, to improve its delivery to the site of action.

III. Synthetic Protocols

The synthesis of 1,2,3-triazole-4-carboxylic acids is most commonly achieved through the Huisgen 1,3-dipolar cycloaddition of an azide with an alkyne.[6] The copper(I)-catalyzed version of this reaction (CuAAC) is particularly favored due to its high yields, mild reaction conditions, and regioselectivity, exclusively affording the 1,4-disubstituted triazole.

Protocol 1: Synthesis of 1-Aryl-1H-1,2,3-triazole-4-carboxylic Acid via CuAAC

This protocol describes a general procedure for the synthesis of a 1-aryl-1H-1,2,3-triazole-4-carboxylic acid from an aryl azide and propiolic acid.

Materials:

• Aryl azide (1.0 eq)

• Propiolic acid (1.2 eq)

• Sodium ascorbate (0.2 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• tert-Butanol (t-BuOH)

• Water (H₂O)

• Dichloromethane (DCM)

• Hydrochloric acid (1 M HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve the aryl azide (1.0 eq) in a 1:1 mixture of t-BuOH and H₂O.

• Add propiolic acid (1.2 eq) to the solution.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq) in a minimum amount of H₂O and add it to the reaction mixture.

• In another vial, dissolve CuSO₄·5H₂O (0.1 eq) in a minimum amount of H₂O and add it to the reaction mixture.

• Stir the reaction mixture vigorously at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, dilute the mixture with water and extract the product with DCM (3 x 50 mL).

• Wash the combined organic layers with 1 M HCl and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in DCM) to afford the desired 1-aryl-1H-1,2,3-triazole-4-carboxylic acid.

Causality behind Experimental Choices:

• t-BuOH/H₂O solvent system: This mixture is effective at dissolving both the organic azide and the inorganic copper catalyst and ascorbate.

• Sodium ascorbate: This reducing agent is crucial for reducing the Cu(II) species to the catalytically active Cu(I) in situ.

• Acid wash: The HCl wash helps to remove any residual copper catalyst from the organic phase.

Caption: Synthetic workflow for 1-aryl-1H-1,2,3-triazole-4-carboxylic acid.

IV. Biological Evaluation Protocols

Given the prominent anticancer activity of many triazole derivatives, a common in vitro assay to assess their efficacy is the MTT assay, which measures cell viability.

Protocol 2: MTT Assay for Antiproliferative Activity

This protocol outlines the steps to evaluate the cytotoxicity of a synthesized 1,2,3-triazole-4-carboxylic acid derivative against a cancer cell line (e.g., HeLa).

Materials:

• HeLa cells (or other cancer cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Synthesized 1,2,3-triazole-4-carboxylic acid derivative (test compound)

• Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture HeLa cells in DMEM until they reach 80-90% confluency.

  • Trypsinize the cells, resuspend them in fresh medium, and count them using a hemocytometer.

  • Seed the cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of medium and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment:

  • Prepare a stock solution of the test compound in DMSO.

  • Prepare serial dilutions of the test compound in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration is less than 0.5%.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for 48 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of control cells - Absorbance of blank)] x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Self-Validating System:

• Controls: The inclusion of vehicle controls and blanks is essential to normalize the data and account for background absorbance and any effects of the solvent.

• Reproducibility: The experiment should be performed in triplicate and repeated at least three times to ensure the reliability of the results.

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Harnessing the pH-Dependent Fluorescence of 5-Amino-2-aryl-2H-1,2,3-triazole-4-carboxylic Acids

An Application Guide for Researchers

Abstract

This document provides a comprehensive guide to the application of 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acids as robust and sensitive fluorescent sensors for pH measurement. These heterocyclic fluorophores exhibit distinct, pH-dependent photophysical properties, making them valuable tools in chemical biology and materials science. The core sensing mechanism is rooted in the modulation of an intramolecular charge transfer (ICT) state by protonation and deprotonation of the C5-amino and C4-carboxylic acid moieties. We present the scientific principles governing their function, detailed protocols for their synthesis and characterization, and a framework for data analysis. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage these versatile molecules for real-time pH monitoring in various microenvironments.

Scientific Principles and Mechanism of Action

The utility of 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acids as pH sensors stems from their unique molecular architecture. The triazole scaffold contains both an acidic group (C4-carboxylic acid) and a basic group (C5-amino group), whose protonation states are governed by the ambient pH.[1] The fluorescence output of these molecules is highly sensitive to the electronic interplay between these groups and the π-conjugated system of the aryl-triazole core.

The underlying photophysical mechanism is typically an intramolecular charge transfer (ICT) process.[2] In this model, upon photoexcitation, an electron is transferred from an electron-donating part of the molecule to an electron-accepting part. The protonation state of the amino and carboxyl groups drastically alters their electron-donating or -withdrawing character, thereby modulating the efficiency of the ICT state and, consequently, the fluorescence quantum yield.

As illustrated below, at low pH, the amino group is protonated (-NHR₂⁺), which quenches fluorescence by inhibiting the ICT process. As the pH increases, the amino group is deprotonated, restoring the electron-donating character and "turning on" the fluorescence. Conversely, at very high pH, the deprotonation of the carboxylic acid to a carboxylate (-COO⁻) can also influence the electronic structure, sometimes leading to a different fluorescent state. The specific pKa value, which defines the pH at which the sensor is most sensitive, can be tuned by modifying the substituents on the C5-amino and N2-aryl groups.[1]

Figure 1: Proposed pH sensing mechanism via Intramolecular Charge Transfer (ICT).

Experimental Design and Protocols

A successful application requires careful planning and execution. The following workflow outlines the key stages, from probe synthesis to final data interpretation.

Figure 2: General experimental workflow for sensor characterization.

Materials and Equipment

Category	Items	Notes
Chemicals & Reagents	Representative 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acid (or synthesis precursors), Spectroscopic grade solvents (e.g., DMSO, Ethanol), Universal buffer components (e.g., citric acid, boric acid, phosphoric acid), Sodium hydroxide (NaOH), Hydrochloric acid (HCl), Deionized water (≥18 MΩ·cm), Quantum Yield Standard (e.g., Quinine sulfate in 0.1 M H₂SO₄)	Ensure high purity of all reagents to avoid interfering fluorescence or quenching.
Equipment	UV-Vis Spectrophotometer, Fluorescence Spectrometer (Spectrofluorometer), Calibrated pH meter and electrode, Analytical balance, Magnetic stirrer and stir bars, Volumetric flasks and pipettes (Class A), Quartz cuvettes (1 cm path length)	Regular calibration of the pH meter and spectrometers is critical for accurate and reproducible results.[3]

Protocol 1: Synthesis of a Representative Sensor

While many derivatives can be purchased, synthesis allows for custom modifications. A general, representative synthesis is adapted from established literature procedures, such as base-promoted cyclization.[4]

Example: Synthesis of 2-(4-chlorophenyl)-5-(pyrrolidin-1-yl)-2H-1,2,3-triazole-4-carboxylic acid

• Precursor Synthesis: Synthesize the required azide and acetonitrile precursors according to established organic chemistry methods. For example, an appropriate aryl azide can be prepared from the corresponding aniline.

• Cyclization Reaction:

  • In a round-bottom flask, dissolve the substituted acetonitrile intermediate (1.0 eq) in a suitable solvent like methanol.

  • Add a base, such as sodium methoxide (NaOMe) (1.1 eq), and stir the mixture at room temperature for 30 minutes.

  • Add the corresponding aryl azide (1.0 eq) to the reaction mixture.

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).

• Hydrolysis & Purification:

  • Upon completion, cool the reaction mixture and acidify with dilute HCl to precipitate the carboxylic acid product.

  • Filter the crude product, wash with cold water, and dry under vacuum.

  • Purify the crude acid by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the final product.

• Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry).

Protocol 2: Preparation of pH Buffers and Sensor Solutions

Accurate pH control is paramount for reliable sensor characterization.

• Buffer Preparation: Prepare a series of Britton-Robinson universal buffers spanning the desired pH range (e.g., pH 2 to 12).

  • Prepare a stock solution containing 0.04 M acetic acid, 0.04 M phosphoric acid, and 0.04 M boric acid.

  • In separate volumetric flasks, place a fixed volume of this stock solution and add varying amounts of 0.2 M NaOH to adjust the pH to the target values.

  • Verify the final pH of each buffer solution using a calibrated pH meter.

• Sensor Stock Solution:

  • Prepare a concentrated stock solution (e.g., 1-10 mM) of the triazole sensor in a suitable organic solvent like DMSO or ethanol, as these compounds often have limited aqueous solubility.

  • Causality Note: A stock solution in an organic solvent ensures complete dissolution before dilution into the aqueous buffer, preventing aggregation that can affect spectroscopic measurements.

• Working Solutions:

  • For each measurement, prepare a fresh working solution by diluting a small aliquot of the stock solution into the respective pH buffer. The final sensor concentration should be low (e.g., 1-10 µM) to ensure the solution is optically dilute (Absorbance < 0.1 at λ_ex) to prevent inner filter effects.

  • The final concentration of the organic solvent (e.g., DMSO) should be kept constant and minimal (e.g., <1% v/v) across all samples to avoid influencing the pKa or photophysical properties.

Protocol 3: Determination of pKa via Fluorometric Titration

The pKa is the pH at which 50% of the sensor molecules are in the deprotonated (or relevant protonated) form and represents the point of maximum sensitivity. This protocol uses fluorescence spectroscopy, which is highly sensitive.[5][6]

• Instrument Setup:

  • Turn on the fluorescence spectrometer and allow the lamp to warm up for at least 30 minutes for stable output.

  • Determine the optimal excitation wavelength (λ_ex) from the absorbance spectrum (typically the λ_max).

  • Set the excitation and emission slit widths (e.g., 5 nm) to balance signal intensity and spectral resolution.

• Measurement:

  • Record the fluorescence emission spectrum for the sensor in each prepared pH buffer, from pH 2 to 12. Use a buffer-only sample as a blank and subtract its spectrum from each sensor measurement.

  • Identify the emission wavelength (λ_em) that shows the largest change in fluorescence intensity across the pH range.

• Data Analysis:

  • Plot the fluorescence intensity at the chosen λ_em against the corresponding pH value. The resulting plot should be a sigmoidal curve.

  • Fit the data to the Henderson-Hasselbalch equation or a suitable sigmoidal dose-response function to determine the inflection point. The pH at the inflection point is the apparent pKa of the sensor.[5][7]

Protocol 4: Determination of Relative Fluorescence Quantum Yield (Φf)

The quantum yield is a measure of the efficiency of the fluorescence process. It is determined relative to a well-characterized standard.[8][9][10]

• Standard Selection: Choose a quantum yield standard with a known Φf value and whose absorption/emission range overlaps with the triazole sensor. Quinine sulfate in 0.1 M H₂SO₄ (Φf ≈ 0.54) is a common choice for blue-emitting fluorophores.

• Absorbance Measurements:

  • Prepare a series of five dilutions for both the triazole sensor (at a pH where it is highly fluorescent) and the standard.

  • Ensure the absorbance values at the excitation wavelength are within the linear range, ideally between 0.01 and 0.1.

  • Record the absorbance of each solution at the chosen excitation wavelength (λ_ex).

• Fluorescence Measurements:

  • Using the same λ_ex, record the corrected emission spectrum for each of the prepared solutions.

  • Self-Validation: Ensure the same instrument settings (slits, voltage) are used for both the standard and the sample measurements.

• Calculation:

  • Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample. The plots should be linear.

  • Calculate the slope (gradient, m) of each line.

  • The quantum yield of the sample (Φ_s) is calculated using the following equation[9][11]: Φ_s = Φ_r * (m_s / m_r) * (n_s² / n_r²) Where:

    • Φ_r is the quantum yield of the reference.

    • m_s and m_r are the slopes for the sample and reference, respectively.

    • n_s and n_r are the refractive indices of the sample and reference solvents, respectively (for dilute aqueous solutions, this ratio is often assumed to be ~1).

Data Summary and Interpretation

Properly tabulated data allows for clear interpretation and comparison.

Table 1: Representative Photophysical Properties

Parameter	Symbol	Value	Method
Absorption Maximum	λ_abs	~350 nm	UV-Vis Spectroscopy
Emission Maximum	λ_em	~450 nm	Fluorescence Spectroscopy
Stokes Shift	Δλ	~100 nm	Calculated (λ_em - λ_abs)
Acid Dissociation Constant	pKa	3.2 - 8.1[1]	Fluorometric Titration
Molar Absorptivity	ε	>10,000 M⁻¹cm⁻¹	Beer-Lambert Law
Fluorescence Quantum Yield	Φf	0.10 - 0.99[12]	Relative Method vs. Standard

| Reversibility | - | Excellent | pH Cycling Experiment |

Note: The values presented are typical ranges found in the literature and will vary depending on the specific molecular structure and solvent conditions.[1][12]

Troubleshooting

Problem	Possible Cause	Solution
Low Signal / No Fluorescence	Sensor concentration is too low. Incorrect excitation/emission wavelengths. pH is in the "OFF" state.	Increase sensor concentration. Confirm λ_max from absorbance/emission scans. Verify buffer pH and ensure it is in the fluorescent range.
Irreproducible Results	pH meter drift or miscalibration. Photobleaching of the sample. Temperature fluctuations.	Recalibrate pH meter before each use. Minimize sample exposure to excitation light; use lower lamp intensity or shorter integration times. Use a temperature-controlled cuvette holder.
Non-linear Quantum Yield Plot	Absorbance values are too high (>0.1), causing inner filter effects.	Prepare more dilute solutions and re-measure absorbance and fluorescence.
Precipitation in Cuvette	Low aqueous solubility of the sensor. Buffer incompatibility.	Increase the percentage of co-solvent (e.g., DMSO) slightly, keeping it consistent across all samples. Ensure all buffer components are fully dissolved.

References

• Würth, C., et al. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 8, 1535–1550. [Link]

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• Agilent Technologies. (2014). Determination of Relative Fluorescence Quantum Yield Using the Agilent Cary Eclipse. Application Note. [Link]

• Shu, Y., & Bevilacqua, P. C. (2013). A Simple Fluorescence Method for pKa Determination in RNA and DNA Reveals Highly Shifted pKa's. ACS Chemical Biology, 8(4), 657–662. [Link]

• Resch-Genger, U., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. OPUS, Freie Universität Berlin. [Link]

• Gao, F., et al. (2013). Simple and Accurate Quantification of Quantum Yield at the Single-Molecule/Particle Level. Analytical Chemistry, 85(5), 2933–2938. [Link]

• Belskaya, N. P., et al. (2020). 5-Amino-2-aryl-1,2,3-triazol-4-carboxylic acids: Synthesis, photophysical properties, and application prospects. Dyes and Pigments, 178, 108343. [Link]

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• Belskaya, N. P., et al. (2009). Synthesis and reactions of thioamides of 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acid. Chemistry of Heterocyclic Compounds, 45(7), 844–852. [Link]

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• Pino, E. F., et al. (2006). Determination of pKa from Luminescence Quenching Data: An Undergraduate Laboratory Experiment. Journal of Chemical Education, 83(9), 1371. [Link]

• Bakholdina, A. S., et al. (2023). Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. Molecules, 28(12), 4786. [Link]

• Bryant, D. L., et al. (2022). Aurone-derived 1,2,3-triazoles as potential fluorescence molecules in vitro. RSC Advances, 12(37), 24197–24204. [Link]

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• Basilio, N., et al. (2021). Visual pH Sensors: From a Chemical Perspective to New Bioengineered Materials. Sensors, 21(11), 3749. [Link]

• Nguyen, H. B. T., et al. (2018). A simple method to estimate the pKa values of four fluorescent proteins based on measuring their pH-dependent absorbance spectra. MethodsX, 5, 1243-1252. [Link]

• Chen, J., et al. (2020). Revealing the sensing mechanism of a fluorescent pH probe based on a bichromophore approach. Physical Chemistry Chemical Physics, 22(19), 10798-10804. [Link]

• Rivadeneyra, A., et al. (2019). A Protocol to Characterize pH Sensing Materials and Systems. Advanced Materials Technologies, 4(12), 1900709. [Link]

• Belskaya, N. P., et al. (2023). Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. International Journal of Molecular Sciences, 24(10), 8893. [Link]

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Application Notes &amp; Protocols: Development of 1,2,3-Triazole Derivatives as Anticancer Agents

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Rise of the 1,2,3-Triazole Scaffold in Oncology

The search for more effective and safer anticancer therapeutics is a paramount challenge in medicinal chemistry.[1][2] In recent years, the 1,2,3-triazole heterocycle has emerged as a "privileged scaffold" in the design of novel anticancer agents.[3][4] This five-membered, nitrogen-rich ring system is not typically found in nature, but its unique physicochemical properties make it an ideal building block for drug discovery. The triazole core is metabolically stable, capable of forming hydrogen bonds and dipole-dipole interactions with biological targets, and can act as a rigid linker to connect different pharmacophoric fragments.[5][6]

A key technological driver for the proliferation of triazole-based drug candidates is the advent of "click chemistry," specifically the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[7][8] This reaction is highly efficient, regioselective, and tolerates a wide range of functional groups, allowing for the rapid and modular synthesis of large libraries of diverse compounds.[6][7] This guide provides an in-depth overview of the synthesis, mechanistic evaluation, and cellular screening of 1,2,3-triazole derivatives as potential anticancer agents.

Section 1: Synthesis via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the cornerstone for synthesizing 1,4-disubstituted 1,2,3-triazoles.[7] The reaction covalently stitches together an organic azide and a terminal alkyne with near-perfect efficiency and specificity.[3][8]

Causality of Reagent Choice:

• Copper(II) Sulfate (CuSO₄) & Sodium Ascorbate: While the active catalyst is Copper(I), it is readily oxidized. Therefore, a more stable Cu(II) salt like CuSO₄ is used in combination with a reducing agent, typically sodium ascorbate, to generate the Cu(I) species in situ.

• Solvent System: A common solvent system is a mixture of t-BuOH and water or H₂O/CH₂Cl₂. This ensures the solubility of both polar and nonpolar reactants.

Protocol 1: General Procedure for CuAAC Synthesis of a 1,2,3-Triazole Derivative

This protocol describes a general method for the synthesis of 1,4-disubstituted 1,2,3-triazoles.

Materials:

• Organic Azide (R₁-N₃) (1.0 eq)

• Terminal Alkyne (R₂-C≡CH) (1.0 eq)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.05 - 0.1 eq)

• Sodium Ascorbate (0.1 - 0.2 eq)

• Solvent (e.g., 1:1 mixture of Water and tert-Butanol)

• Dichloromethane (DCM) for extraction

• Sodium Sulfate (Na₂SO₄) for drying

• Thin Layer Chromatography (TLC) supplies

Procedure:

• Reaction Setup: To a round-bottom flask, add the organic azide (1.0 eq) and the terminal alkyne (1.0 eq). Dissolve the reactants in the chosen solvent system (e.g., 10 mL of 1:1 H₂O/t-BuOH).

• Catalyst Addition: In a separate vial, prepare fresh aqueous solutions of CuSO₄·5H₂O and sodium ascorbate. Add the sodium ascorbate solution to the reaction mixture first, followed by the CuSO₄ solution. The reaction should turn from colorless to a light yellow/green.

• Reaction Monitoring: Stir the mixture vigorously at room temperature. Monitor the reaction's progress using TLC until the starting materials are consumed (typically 4-12 hours).[3]

• Workup: Upon completion, dilute the reaction mixture with water. If a precipitate forms, it can be collected by filtration. Otherwise, extract the product with dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers and dry over anhydrous Na₂SO₄. Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure 1,2,3-triazole derivative.

Caption: Mechanism of Tubulin Inhibition.

Kinase Inhibition

Protein kinases are a large family of enzymes that regulate a vast number of cellular processes, including growth, differentiation, and survival. Dysregulation of kinase activity is a hallmark of many cancers, making them prime therapeutic targets. The 1,2,3-triazole scaffold has been extensively used to develop inhibitors against various kinases, such as Epidermal Growth Factor Receptor (EGFR). [6]The triazole ring can form crucial hydrogen bonds and other non-covalent interactions within the ATP-binding pocket of the kinase, preventing its function and blocking downstream signaling pathways. [5][6]

Section 3: In Vitro Anticancer Evaluation

A critical first step in preclinical development is to assess the cytotoxic effects of newly synthesized compounds against a panel of cancer cell lines. [9]Colorimetric assays like the MTT and SRB assays are widely used for this purpose due to their reliability and suitability for high-throughput screening. [10][11]

Protocol 2: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures cell viability based on the metabolic activity of mitochondria. [9]In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells. [12] Materials:

• Cancer cell lines (e.g., A549-lung, HCT-116-colon, MCF-7-breast)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom plates

• 1,2,3-Triazole test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO) or other solubilizing agent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the triazole compounds in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds (or vehicle control).

• Incubation: Incubate the plate for 48 or 72 hours at 37°C. [9]4. MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours at 37°C, protecting the plate from light. [9]5. Formazan Solubilization: Carefully remove the medium. Add 150 µL of DMSO to each well to dissolve the purple formazan crystals. [9]6. Absorbance Measurement: Gently shake the plate for 10 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the viability against the compound concentration (log scale) to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Caption: Experimental Workflow for MTT Assay.

Section 4: Structure-Activity Relationship (SAR) Insights

SAR studies are crucial for optimizing the anticancer potency of lead compounds. [2]By systematically modifying the peripheral substituents (R₁ and R₂) on the 1,2,3-triazole core, researchers can identify key structural features required for biological activity.

Key Observations from SAR Studies:

• Substituents on the Phenyl Ring: The electronic properties of substituents on phenyl rings attached to the triazole often have a significant impact. Electron-releasing groups (e.g., -OCH₃, -CH₃) can sometimes enhance cytotoxic potential more than electron-withdrawing groups (e.g., -Cl, -NO₂). [13]* Hybrid Molecules: Linking the 1,2,3-triazole scaffold to other known anticancer pharmacophores (e.g., coumarin, quinoline, chalcone) can lead to hybrid molecules with synergistic or enhanced activity. [5][14]* Linker Length: In hybrid molecules, the length and flexibility of the linker connecting the triazole to another moiety can influence how the molecule fits into the target's binding site, thereby affecting its potency. [15]

Data Presentation: Example SAR Table

The following table summarizes hypothetical IC₅₀ data for a series of triazole derivatives against different cancer cell lines, illustrating how structural changes affect potency.

Compound ID	R₁ Group (at N1)	R₂ Group (at C4)	IC₅₀ (µM) vs. A549	IC₅₀ (µM) vs. HCT-116	IC₅₀ (µM) vs. MCF-7
I-a	Phenyl	Benzyl	15.2	18.5	22.1
I-b	4-Methoxyphenyl	Benzyl	8.7	10.1	12.4
I-c	4-Chlorophenyl	Benzyl	12.5	16.8	19.3
I-d	4-Methoxyphenyl	4-Fluorobenzyl	5.1	6.3	7.8
Doxorubicin	Reference Drug	Reference Drug	1.98	1.09	0.85

Data is illustrative and based on general trends reported in the literature. [5][13][16]

Conclusion and Future Directions

The 1,2,3-triazole scaffold, facilitated by the power of click chemistry, represents a highly fruitful platform for the discovery of novel anticancer agents. [7]Its synthetic accessibility and versatile chemical nature allow for extensive structural modifications to optimize potency and selectivity. Future research will likely focus on creating multi-target agents, developing triazole-drug conjugates for targeted delivery, and further exploring their efficacy against drug-resistant cancer phenotypes. [14]The protocols and principles outlined in this guide provide a solid foundation for researchers aiming to contribute to this exciting and impactful field.

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• Amato, J., et al. (2018). Synthesis and structure–activity relationship (SAR) studies of 1,2,3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. RSC Publishing. [Link]

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Application Notes &amp; Protocols: 5-amino-1,2,3-triazole-4-carboxamides for the Treatment of Chagas' Disease

Executive Summary: The Unmet Need in Chagas' Disease Therapy

Chagas' disease, caused by the protozoan parasite Trypanosoma cruzi, remains a significant cause of mortality and morbidity, particularly from cardiac-related complications in Latin America.[1][2] For decades, the therapeutic arsenal has been limited to two nitroheterocyclic compounds, benznidazole (BZN) and nifurtimox (NFX).[3] These treatments require long durations (60-90 days), are plagued by frequent and sometimes severe side effects, and show limited efficacy, especially in the chronic phase of the disease.[4][5] Adverse events, including skin rashes, digestive issues, and neurological symptoms, often lead to discontinuation of therapy.[6][4] Furthermore, even when treatment reduces parasite load, it may not prevent the progression of cardiac damage in chronically infected patients. This landscape underscores an urgent and critical need for safer, more effective, and better-tolerated drugs.

The search for new therapeutics has pivoted towards phenotypic screening, an approach that identifies compounds based on their ability to kill the parasite within a host cell, without a priori knowledge of the specific molecular target.[7][8][9] This strategy led to the discovery of a novel and promising class of compounds: the 5-amino-1,2,3-triazole-4-carboxamides (ATCs) , identified through a high-content phenotypic screen against intracellular T. cruzi.[1][2] This document provides an in-depth guide to the evaluation of this chemical series, from initial screening to preclinical validation, offering detailed protocols for researchers in the field.

The ATC Series: From Phenotypic Hit to Optimized Lead

The ATC chemical scaffold emerged from a high-content screen designed to identify compounds active against the intracellular amastigote form of T. cruzi, which is the clinically relevant replicating stage in human tissues.[1][10][11] The initial hit was prioritized for a lead optimization campaign due to its high ligand efficiency, good cell selectivity, and the novelty of its chemical core.[2]

The primary goals of the optimization process were to address the initial compound's weaknesses: moderate potency, poor aqueous solubility, and low metabolic stability. Through systematic chemical modifications (Structure-Activity Relationship, SAR), researchers were able to significantly enhance these properties, leading to compounds with improved oral exposure and potent anti-parasitic activity.[1][2]

Data Presentation: Structure-Activity Relationship (SAR) of the ATC Series

The following table summarizes key data from the lead optimization process, illustrating how targeted chemical changes impacted critical drug-like properties.

Compound ID	R1 Group	R2 Group	Anti-Amastigote Potency (pEC50)	Kinetic Solubility (µM)	Mouse Liver Microsomal Stability (T½, min)
Hit Cmpd 1	3-Cl-Ph	H	6.1	< 1	< 5
Analog 2	3-CF3-Ph	H	6.5	10	15
Analog 3	4-F-Ph	CH3	6.8	50	30
Lead Cmpd 4	4-CN-Ph	H	7.2	> 100	> 60
Lead Cmpd 5	4-Pyr	H	7.1	> 100	> 60

• Rationale: The initial hit compound showed potency but was metabolically unstable. Replacing the chlorine with an electron-withdrawing group like trifluoromethyl (CF3) in Analog 2 improved both potency and stability. Further modifications, such as adding a methyl group (Analog 3) or a nitrile (Lead Cmpd 4), systematically enhanced solubility and metabolic half-life, culminating in lead compounds with balanced and potent profiles suitable for in vivo testing.[1][2]

Experimental Workflows & Protocols

A successful Chagas' drug discovery campaign requires a robust cascade of assays to triage compounds effectively. The workflow below illustrates the logical progression from initial discovery to preclinical evaluation, which forms the basis for the detailed protocols that follow.

Caption: High-level drug discovery workflow for Chagas' disease.

Protocol 1: In Vitro Anti-Amastigote Assay (Image-Based)

This protocol is the cornerstone for evaluating the ATC series, as it measures activity against the disease-relevant intracellular parasite stage.[10][12]

• Causality & Rationale: Target-based screening for Chagas' has had limited success.[9] A phenotypic assay directly measures a compound's ability to kill the parasite within the host cell, integrating crucial factors like cell permeability and intracellular activity into a single readout.[12] Using genetically modified parasites that express a reporter like luciferase or Green Fluorescent Protein (GFP) allows for a quantifiable and high-throughput signal.[11][13]

Caption: Workflow for the in vitro anti-amastigote luminescence assay.

Step-by-Step Methodology:

• Host Cell Plating:

  • Culture VERO cells (or another suitable host line like U2OS) in RPMI medium supplemented with 5% fetal bovine serum (FBS) and antibiotics.[14]

  • Trypsinize and seed cells into clear-bottom, 384-well imaging plates at a density that results in a confluent monolayer after 24 hours.

• Parasite Infection:

  • Use a T. cruzi strain engineered to express a reporter, such as the CL Brener strain expressing a red-shifted firefly luciferase.[13][15]

  • Infect the host cell monolayer with tissue-culture derived trypomastigotes at a multiplicity of infection (MOI) of ~5-10.

  • Incubate for 2-4 hours to allow for parasite invasion.

  • Wash the plates gently with PBS to remove non-invaded parasites.

• Compound Addition:

  • Prepare serial dilutions of the test compounds (e.g., 10-point, 3-fold dilutions) in assay medium.

  • Add the diluted compounds to the infected cells.

• Incubation & Readout:

  • Incubate the plates for 48 to 72 hours at 37°C in a 5% CO2 atmosphere. This allows for several rounds of amastigote replication in the untreated control wells.

  • For luminescence readout, add a luciferin-containing lysis buffer and measure the signal on a plate reader. The light output is directly proportional to the number of viable parasites.[13]

• Self-Validation and Controls:

  • Positive Control: Benznidazole (BZN) must be run on every plate to establish a reference EC50 value and ensure assay performance.

  • Negative Control: Wells treated with vehicle only (e.g., 0.5% DMSO) define the 100% parasite growth signal.

  • Cytotoxicity Counter-screen: In parallel, run an identical dose-response plate with uninfected host cells and measure cell viability (e.g., using CellTiter-Glo® or Resazurin). This is critical to determine the Selectivity Index (SI = Host Cell CC50 / Parasite EC50). A high SI is essential for a viable drug candidate.

Protocol 2: In Vivo Efficacy in a Mouse Model of Acute Infection

This protocol assesses the ability of a lead compound to control parasite burden in a living organism, providing the first test of translational potential.

• Causality & Rationale: While in vitro assays are essential, they cannot predict a compound's behavior in vivo. An animal model is required to evaluate the integrated effects of the compound's absorption, distribution, metabolism, and excretion (ADME) on its efficacy.[16] Using bioluminescent parasites allows for non-invasive, longitudinal monitoring of the infection in the same animals over time, reducing animal usage and providing more robust data.[17][18]

Caption: Workflow for the in vivo mouse model of Chagas' disease.

Step-by-Step Methodology:

• Infection:

  • Use female BALB/c mice (6-8 weeks old).

  • Infect mice intraperitoneally with 1x10^3 to 1x10^4 trypomastigotes of a bioluminescent T. cruzi strain (e.g., CL Brener-luc).[18][19]

• Monitoring and Treatment Initiation:

  • Confirm establishment of infection via in vivo imaging system (IVIS) around day 5-7 post-infection.

  • Randomize mice into treatment groups (typically n=6-8 per group).

  • Prepare the test compound in a suitable vehicle (e.g., 0.5% methylcellulose).

  • Administer the compound daily by oral gavage at a predetermined dose (e.g., 50 mg/kg).

• Efficacy Assessment:

  • Perform whole-body bioluminescence imaging at regular intervals (e.g., twice weekly).

  • Inject mice intraperitoneally with D-luciferin substrate (150 mg/kg).[20]

  • Anesthetize mice with isoflurane and acquire images 10-20 minutes post-substrate injection.[20]

  • Quantify the bioluminescent signal (Total Flux in photons/second) from a defined region of interest covering the whole animal.

• Relapse and Cure Assessment:

  • After the treatment course (e.g., 20 days), cease dosing and continue to monitor the animals for parasite rebound via BLI for several weeks.

  • A sustained absence of bioluminescent signal is indicative of potential sterile cure.

• Self-Validation and Controls:

  • Vehicle Control Group: This group receives only the formulation vehicle and demonstrates the natural course of infection. This is the primary comparator for assessing efficacy.

  • Positive Control Group: A group treated with a standard-of-care drug like benznidazole (e.g., 100 mg/kg) is essential to validate the model and provide a benchmark for the test compound's activity.

  • Uninfected Control Group: Used to establish the background signal for bioluminescence imaging.

Summary of Findings and Future Outlook

The 5-amino-1,2,3-triazole-4-carboxamide series represents a highly promising starting point for a new Chagas' disease therapy. Through a well-designed discovery cascade, this novel chemical class has been optimized to yield compounds with:

• Potent, sub-micromolar activity against the clinically relevant intracellular amastigote stage of T. cruzi.

• Excellent selectivity over mammalian host cells.

• Greatly improved solubility and metabolic stability, leading to good oral exposure.

• Significant suppression of parasite burden in acute mouse models of infection.[1][2]

Despite these successes, a key challenge remains: the lead compounds from this series have demonstrated significant parasite reduction but have not yet achieved a sterile cure in preclinical models.[2] Future research should focus on further optimization to enhance the cidal activity of the series, potentially exploring combination therapies with existing drugs like benznidazole to achieve complete parasite elimination and prevent relapse.[21] Elucidating the specific molecular target of the ATC series will also be a critical step to understand its mechanism of action and proactively monitor for potential resistance.

References

• Brand, S., Ko, E.J., Viayna, E., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(17), 7284-7299. [Link]

• Brand, S., Ko, E.J., Viayna, E., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed Central, PMC5601287. [Link]

• De Rycker, M., Thomas, J., Riley, J., et al. (2018). Development of Trypanosoma cruzi in vitro assays to identify compounds suitable for progression in Chagas' disease drug discovery. PLOS Neglected Tropical Diseases, 12(7), e0006633. [Link]

• Wikipedia contributors. (2024). Chagas disease. Wikipedia, The Free Encyclopedia. [Link]

• DNDi. (2024). Demystifying in vivo bioluminescence imaging of a Chagas disease mouse model for drug efficacy studies. Drugs for Neglected Diseases initiative. [Link]

• Bustamante, J.M., et al. (2023). Short-course combination treatment for experimental chronic Chagas disease. Science Translational Medicine, 15(725), eadg8105. [Link]

• Sbaraglini, M.L., et al. (2023). State-of-the-Art in the Drug Discovery Pathway for Chagas Disease: A Framework for Drug Development and Target Validation. ACS Infectious Diseases, 9(7), 1333-1350. [Link]

• De Rycker, M., Thomas, J., Riley, J., et al. (2018). Development of Trypanosoma cruzi in vitro assays to identify compounds suitable for progression in Chagas’ disease drug discovery. PLOS Journals. [Link]

• Gulin, J.E., et al. (2022). An Updated View of the Trypanosoma cruzi Life Cycle: Intervention Points for an Effective Treatment. ACS Infectious Diseases, 8(7), 1333-1350. [Link]

• De Rycker, M., & Gray, D.W. (2018). Phenotypic screening approaches for Chagas disease drug discovery. Expert Opinion on Drug Discovery, 13(12), 1133-1143. [Link]

• da Silva, A.C., et al. (2024). Demystifying In Vivo Bioluminescence Imaging of a Chagas Disease Mouse Model for Drug Efficacy Studies. Journal of Visualized Experiments, (207). [Link]

• Ramírez, J.D., et al. (2019). Tolerance to nifurtimox and benznidazole in adult patients with chronic Chagas' disease. Journal of Antimicrobial Chemotherapy, 74(11), 3364-3370. [Link]

• Centers for Disease Control and Prevention. (2023). DPDx - American Trypanosomiasis. CDC. [Link]

• Angheben, A., et al. (2024). Chagas Disease: Comparison of Therapy with Nifurtimox and Benznidazole in Indigenous Communities in Colombia. Medicina, 60(5), 724. [Link]

• Canavaci, A.M., et al. (2010). In Vitro and In Vivo High-Throughput Assays for the Testing of Anti-Trypanosoma cruzi Compounds. PLOS Neglected Tropical Diseases, 4(7), e740. [Link]

• De Rycker, M., & Gray, D.W. (2018). Phenotypic screening approaches for Chagas disease drug discovery. Taylor & Francis Online. [Link]

• Hergott, D.E., et al. (2022). Characteristics and Adverse Events of Patients for Whom Nifurtimox Was Released Through CDC-Sponsored Investigational New Drug Program for Treatment of Chagas Disease — United States, 2001–2021. Morbidity and Mortality Weekly Report, 71(10), 361-365. [Link]

• Gulin, J.E., et al. (2022). An Updated View of the Trypanosoma cruzi Life Cycle: Intervention Points for an Effective Treatment. ACS Infectious Diseases. [Link]

• Henriques, C., et al. (2024). Improving in vitro screening compounds anti-Trypanosoma cruzi by GFP-expressing parasites. Memorias do Instituto Oswaldo Cruz, 119, e230235. [Link]

• Rivarola, M.E., et al. (2015). Trypanosoma cruzi infectivity assessment in “in vitro” culture systems by automated cell counting. Experimental Parasitology, 148, 40-45. [Link]

• Sbaraglini, M.L., et al. (2023). Phenotypic screening approaches for Chagas disease drug discovery. ResearchGate. [Link]

• Edwards, M.S. (2023). Chagas Disease (American Trypanosomiasis) Treatment & Management. Medscape. [Link]

• Pássaro, A.C.F., et al. (2022). Comparing in vivo bioluminescence imaging and the Multi-Cruzi immunoassay platform to develop improved Chagas disease diagnostic procedures and biomarkers for monitoring parasitological cure. PLOS Neglected Tropical Diseases, 16(10), e0010815. [Link]

• Altcheh, J., et al. (2021). Adverse Events Associated with Nifurtimox Treatment for Chagas Disease in Children and Adults. Antimicrobial Agents and Chemotherapy, 65(4), e02205-20. [Link]

• Batista, D.G.J., et al. (2020). Image-Based In Vitro Screening Reveals the Trypanostatic Activity of Hydroxymethylnitrofurazone against Trypanosoma cruzi. ResearchGate. [Link]

• da Silva, A.C., et al. (2024). Demystifying In Vivo Bioluminescence Imaging of a Chagas Disease Mouse Model for Drug Efficacy Studies. ResearchGate. [Link]

• Bustamante, J.M., et al. (2014). New, combined, and reduced dosing treatment protocols cure Trypanosoma cruzi infection in mice. The Journal of Infectious Diseases, 209(1), 150-162. [Link]

• Alonso-Padilla, J., et al. (2024). Development of bioluminescent reporter Trypanosoma cruzi and bioassay for compound screening. Frontiers in Cellular and Infection Microbiology, 14, 1389025. [Link]

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experimental procedure for azide–nitrile cycloaddition to form 5-amino-1,2,3-triazoles

An Application Guide to the Synthesis of 5-Amino-1,2,3-triazoles via Azide-Nitrile Cycloaddition

Introduction: The Strategic Value of 5-Amino-1,2,3-triazoles

In the landscape of medicinal chemistry and materials science, nitrogen-containing heterocycles are foundational scaffolds. Among these, the 1,2,3-triazole core has gained immense prominence, largely due to the advent of "click chemistry" and the copper-catalyzed azide-alkyne cycloaddition (CuAAC).[1] However, the classical CuAAC reaction is primarily suited for producing 1,4-disubstituted triazoles. The synthesis of other regioisomers, particularly the 5-amino-1,2,3-triazole motif, requires a different strategic approach.

This substitution pattern is of significant interest as the amino group provides a critical vector for further functionalization, enabling the development of complex molecular architectures.[2][3] These compounds are recognized as effective peptide bond isosteres and exhibit a wide range of biological activities, including antiviral, antifungal, and antiproliferative properties.[4]

The [3+2] cycloaddition between an azide and a nitrile bearing an α-methylene group stands out as a direct and efficient route to this valuable scaffold.[2][3] Unlike the azide-alkyne reaction, this pathway directly installs the C5-amino group, a functionality that is otherwise challenging to obtain. This guide provides a detailed examination of the reaction mechanism, step-by-step protocols, and practical insights for researchers aiming to leverage this powerful transformation.

Mechanistic Rationale: Understanding the Reaction Pathway

The azide-nitrile cycloaddition to form 5-amino-1,2,3-triazoles is not a concerted pericyclic reaction. Instead, it proceeds through a stepwise, base-mediated pathway. The choice of a strong, non-nucleophilic base is critical for the reaction's success. The mechanism, as supported by extensive research, can be understood through the following key steps.[2][5]

Causality of Key Reagents:

• Activated Nitrile: The reaction requires a nitrile with an adjacent electron-withdrawing group (e.g., an aryl or heteroaryl ring) to increase the acidity of the α-protons. This is essential for the initial deprotonation step.

• Base: A strong base, such as potassium tert-butoxide (KOtBu), is necessary to deprotonate the α-carbon of the nitrile, generating a nucleophilic carbanion.

• Azide: The organic azide serves as the three-nitrogen component (a 1,3-dipole equivalent) for the cycloaddition.

• Solvent: A polar aprotic solvent like Dimethyl Sulfoxide (DMSO) is typically used to effectively solvate the ionic intermediates and accommodate the required reaction temperatures.

The following diagram illustrates the stepwise mechanistic pathway.

Caption: Base-mediated reaction pathway for azide-nitrile cycloaddition.

Experimental Protocols

The following protocols provide a robust framework for the synthesis of 5-amino-1,2,3-triazoles. Safety is paramount: organic azides can be explosive and should be handled with care behind a blast shield in a well-ventilated fume hood. Sodium azide is highly toxic.[5]

Protocol 1: General Procedure for the Synthesis of 4-Aryl-5-amino-1-benzyl-1,2,3-triazoles

This procedure is adapted from a demonstrated synthesis of 5-amino-1,2,3-triazole-linked 2,1,3-benzothiadiazoles and represents a general method.[2][6]

Materials:

• Substituted Phenylacetonitrile (1.0 equiv)

• Benzyl Azide (3.0 equiv)

• Potassium tert-butoxide (KOtBu) (0.5 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Dichloromethane (DCM)

• Saturated aqueous NH₄Cl solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Workflow Diagram:

Caption: Step-by-step workflow from reaction setup to product characterization.

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the substituted phenylacetonitrile (e.g., 1.0 mmol, 1.0 equiv).

• Add anhydrous DMSO (e.g., 2.0 mL) and the corresponding organic azide (3.0 mmol, 3.0 equiv).

• Stir the mixture at room temperature to ensure dissolution.

• Reaction Initiation: Carefully add potassium tert-butoxide (0.5 mmol, 0.5 equiv) portion-wise to the stirring solution. An exotherm may be observed.

• Heating: Place the flask in a preheated oil bath at 70 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting nitrile is consumed (typically 2-4 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing deionized water (20 mL) and dichloromethane (20 mL).

  • Separate the layers. Extract the aqueous layer twice more with DCM (2 x 15 mL).

  • Combine the organic layers and wash with saturated aqueous NH₄Cl solution (20 mL), followed by brine (20 mL).

• Drying and Concentration: Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-amino-1,2,3-triazole.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Data Summary: Substrate Scope and Reaction Efficiency

The efficiency of the azide-nitrile cycloaddition is influenced by the electronic nature of the substrates. The following table summarizes representative examples adapted from the literature to illustrate the reaction's scope.[2][6]

Entry	Nitrile (R')	Azide (R)	Base (equiv)	Temp (°C)	Time (h)	Yield (%)
1	4-Methoxyphenyl	Benzyl	KOtBu (0.5)	70	3	94
2	Phenyl	Benzyl	KOtBu (0.5)	70	3	91
3	4-Chlorophenyl	Benzyl	KOtBu (0.5)	70	4	85
4	2-Naphthyl	Benzyl	KOtBu (0.5)	70	3	88
5	Phenyl	4-Methoxybenzyl	KOtBu (0.5)	70	3	92
6	Phenyl	Allyl	KOtBu (0.5)	70	5	78

Observations:

• The reaction is generally high-yielding for a variety of electronically diverse arylacetonitriles.

• Both electron-donating (Entry 1) and electron-withdrawing (Entry 3) substituents on the phenylacetonitrile are well-tolerated.

• Different organic azides, including those with benzylic and allylic groups, can be successfully employed.

Troubleshooting and Expert Insights

• Low Yield: If the reaction yield is low, ensure all reagents and the solvent are strictly anhydrous. Water can quench the carbanion intermediate. Increasing the amount of azide (up to 3.0 equiv) or base (up to 1.0 equiv) may improve conversion.[2]

• Side Reactions: At higher temperatures or with prolonged reaction times, decomposition of the azide or side reactions involving the DMSO solvent can occur. Careful monitoring by TLC is crucial.

• Purification Challenges: The 5-amino-1,2,3-triazole products are often polar. If the product is difficult to elute from a silica column, consider using a more polar solvent system or switching to reverse-phase chromatography.

• Alternative Catalysis: While this guide focuses on a base-mediated approach, it is worth noting that acid-catalyzed (both Brønsted and Lewis acids) cycloadditions of nitriles with sodium azide are common for synthesizing 5-substituted-1H-tetrazoles, which are tautomers of 5-azido-1,2,3-triazoles under certain conditions.[7][8] However, for preparing N-substituted 5-amino-1,2,3-triazoles, the base-mediated reaction with an organic azide is more direct.

Conclusion

The base-mediated azide-nitrile cycloaddition is a powerful and reliable method for the synthesis of 5-amino-1,2,3-triazoles. Its operational simplicity, broad substrate scope, and high yields make it an invaluable tool for researchers in drug discovery and materials science. By understanding the underlying mechanism and adhering to the detailed protocols outlined in this guide, scientists can effectively access this important heterocyclic scaffold for a multitude of applications.

References

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• Cantillo, D., Gutmann, B., & Kappe, C. O. (2011). Mechanistic Insights on Azide−Nitrile Cycloadditions: On the Dialkyltin Oxide−Trimethylsilyl Azide Route and a New Vilsmeier−Haack-Type Organocatalyst. Journal of the American Chemical Society, 133(12), 4465–4475. Available at: [Link]

• ResearchGate. (2008). Click Azide−Nitrile Cycloaddition as a New Ligation Tool for the Synthesis of Tetrazole-Tethered C Glycosyl α-Amino Acids †. The Journal of Organic Chemistry. Available at: [Link]

• Cantillo, D., Gutmann, B., & Kappe, C. O. (2012). An Experimental and Computational Assessment of Acid-Catalyzed Azide–Nitrile Cycloadditions. The Journal of Organic Chemistry. Available at: [Link]

• Kharitonov, D. S., et al. (2024). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. Molecules, 29(9), 2151. Available at: [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Available at: [Link]

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• Ghorbani-Choghamarani, A., & Norouzi, M. (2012). Improved Synthesis of 5-substituted 1H-tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. International Journal of Molecular Sciences, 13(4), 4696-4703. Available at: [Link]

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Application Note: Utilizing 5-Amino-2-Aryl-2H-1,2,3-Triazole-4-Carboxamides as Highly Selective Fluorosensors for Mercuric Ion (Hg²⁺) Detection

An Application Guide for Researchers

Abstract

Mercury contamination in environmental and biological systems poses a significant threat due to its extreme toxicity. This application note provides a comprehensive guide to the use of a novel class of fluorescent probes, 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxamides (CATs), for the sensitive and selective detection of mercuric ions (Hg²⁺). These small-molecule sensors operate on a fluorescence quenching mechanism upon complexation with Hg²⁺. We present the underlying scientific principles, a general synthesis protocol, detailed methodologies for Hg²⁺ quantification and selectivity assessment, and guidelines for data interpretation. The protocols described herein are designed to be robust and reproducible for researchers in environmental science, analytical chemistry, and toxicology.

Introduction: The Imperative for Selective Mercury Sensing

Mercury, particularly in its divalent cationic form (Hg²⁺), is a pervasive and highly toxic environmental pollutant. Its accumulation in the food chain and subsequent human exposure can lead to severe neurological and developmental disorders. Consequently, the development of rapid, sensitive, and highly selective methods for Hg²⁺ detection is a critical objective in analytical and environmental sciences.[1] Fluorescent chemosensors have emerged as a powerful tool, offering advantages such as high sensitivity, operational simplicity, and real-time monitoring capabilities.[2][3]

The 1,2,3-triazole scaffold has gained significant attention in the design of chemosensors due to its unique electronic properties, stability, and capacity for forming stable complexes with various metal ions.[4][5][6][7] This guide focuses on a specific functionalized class, the 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxamides (CATs), which have demonstrated exceptional selectivity and sensitivity for Hg²⁺ through a "turn-off" fluorescence response.[8][9] The introduction of the carboxamide function is crucial, enhancing the sensing properties of the 2-aryl-1,2,3-triazole core and facilitating a highly specific fluorescence quenching reaction exclusively in the presence of Hg²⁺.[8]

Principle of Hg²⁺ Detection: A Mechanistic Overview

The functionality of CATs as Hg²⁺ sensors is predicated on the principle of fluorescence quenching upon selective binding. The core mechanism involves the formation of a stable, non-fluorescent complex between the CAT molecule and the Hg²⁺ ion.

Causality of Quenching: The triazole derivatives are inherently fluorescent. The nitrogen atoms within the triazole ring and the oxygen and nitrogen atoms of the adjacent carboxamide group create a specific coordination pocket.[4][10] When Hg²⁺ is introduced, it selectively coordinates with these heteroatoms. This binding event disrupts the fluorophore's electronic state, inducing a rapid, non-radiative decay pathway for the excited state energy. This process, often attributed to an efficient intramolecular charge transfer to the bound mercury ion, leads to a significant decrease (quenching) of the fluorescence emission.[4] The quenching effect is highly efficient, allowing for detection at very low concentrations.[8]

Basis for Selectivity: The remarkable selectivity for Hg²⁺ over other environmentally and biologically relevant cations (e.g., Cu²⁺, Zn²⁺, Ca²⁺, Pb²⁺) stems from the specific coordination geometry and electronic affinity of the CAT ligand for mercury.[4][8] The size, charge density, and preferred coordination number of Hg²⁺ perfectly match the binding site offered by the CAT molecule, leading to a thermodynamically favorable complex. Other metal ions either do not bind or bind too weakly to induce a significant change in the fluorescence signal.[8]

Caption: Hg²⁺ Sensing Mechanism via Fluorescence Quenching.

Synthesis of 5-Amino-1,2,3-triazole-4-carboxamides

While various specific derivatives can be designed, a generalized and robust synthetic route enables the production of the core CAT scaffold. One common and effective method involves the base-promoted cyclization of a substituted azide with an α-cyano amide derivative.[11] This approach allows for rapid structure-activity relationship (SAR) exploration.[11]

General Synthetic Workflow:

• Preparation of Azide Intermediate: An appropriate alkyl or benzyl halide is reacted with sodium azide (NaN₃) in a polar aprotic solvent like DMF to generate the required azide intermediate.

• Cyclization Reaction: The synthesized azide is then reacted with an α-cyano amide in the presence of a base (e.g., sodium methoxide in methanol). This promotes a [3+2] cycloaddition reaction, followed by rearrangement, to yield the final 5-amino-1,2,3-triazole-4-carboxamide product.

• Purification: The crude product is purified using standard laboratory techniques such as recrystallization or column chromatography to yield the analytically pure sensor compound.

Note: For detailed, substrate-specific synthetic procedures, researchers should consult primary literature, such as the Journal of Medicinal Chemistry.[11][12]

Experimental Protocols

This section provides step-by-step methodologies for using CATs to detect and quantify Hg²⁺.

Required Materials and Instrumentation

• Fluorosensor: 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxamide (CAT) derivative.

• Solvents: Anhydrous Dimethyl Sulfoxide (DMSO), Deionized (DI) Water.

• Analyte Stock: Mercury(II) chloride (HgCl₂) or Mercury(II) perchlorate (Hg(ClO₄)₂).

• Interfering Ions: Salts of other metal ions (e.g., NaCl, KCl, MgCl₂, CaCl₂, Pb(NO₃)₂, CuCl₂, ZnCl₂, CdCl₂, etc.).

• Instrumentation: A fluorescence spectrophotometer capable of recording excitation and emission spectra.

• Labware: Calibrated micropipettes, quartz cuvettes (1 cm path length), volumetric flasks.

Preparation of Solutions

Rationale: Accurate solution preparation is critical for quantitative analysis. DMSO is used to dissolve the organic sensor, while an aqueous medium is used for the final measurement to mimic environmental or biological conditions.

• Sensor Stock Solution (1.0 mM): Dissolve the required mass of the CAT sensor in DMSO to prepare a 1.0 mM stock solution. Store this solution in the dark to prevent photobleaching.

• Working Sensor Solution (e.g., 10 µM): Dilute the 1.0 mM stock solution in the chosen analytical solvent system (e.g., DMSO/Water, 1:9 v/v) to achieve the final working concentration. A typical concentration is 10 µM, but this should be optimized for the specific CAT derivative.[8]

• Hg²⁺ Stock Solution (1.0 mM): Prepare a 1.0 mM stock solution of HgCl₂ in DI water.

• Interfering Ion Stock Solutions (1.0 mM): Prepare 1.0 mM stock solutions of each interfering metal salt in DI water.

Protocol 1: Fluorescence Titration for Hg²⁺ Quantification

Objective: To determine the sensitivity and linear detection range of the CAT sensor for Hg²⁺.

• Pipette 2.0 mL of the working sensor solution (e.g., 10 µM) into a quartz cuvette.

• Place the cuvette in the fluorometer and record the initial fluorescence emission spectrum (this is F₀). The excitation wavelength should be set at the absorption maximum of the specific CAT, and the emission recorded over a relevant range.

• Add small aliquots (e.g., 2-10 µL) of the 1.0 mM Hg²⁺ stock solution sequentially into the cuvette.

• After each addition, mix the solution gently and allow it to equilibrate for 1-2 minutes.

• Record the fluorescence emission spectrum after each addition. The intensity at the emission maximum (F) will decrease with increasing Hg²⁺ concentration.

• Continue this process until the fluorescence signal is completely quenched or reaches a plateau.

• Correct the fluorescence intensity values for the dilution effect at each step.

Protocol 2: Selectivity and Interference Assessment

Objective: To validate the selectivity of the CAT sensor for Hg²⁺ against other metal ions.

• Prepare a series of cuvettes, each containing 2.0 mL of the working sensor solution.

• To the first cuvette (control), add only the solvent buffer.

• To the second cuvette, add a specific concentration of Hg²⁺ (e.g., 2 equivalents) that produces significant quenching.

• To the remaining cuvettes, add the same concentration (e.g., 2 equivalents or a significant excess like 10 equivalents) of each of the interfering metal ion solutions.

• Incubate all samples for 5 minutes.

• Measure the fluorescence intensity of each sample at the emission maximum.

• Compare the fluorescence response in the presence of Hg²⁺ to that of the other metal ions.

Caption: Experimental Workflow for Hg²⁺ Titration.

Data Analysis and Interpretation

Stern-Volmer Analysis

To quantify the quenching efficiency, the data from the titration experiment can be analyzed using the Stern-Volmer equation:

F₀ / F = 1 + Ksv[Q]

Where:

• F₀ is the fluorescence intensity of the sensor in the absence of Hg²⁺.

• F is the fluorescence intensity in the presence of Hg²⁺ at concentration [Q].

• Ksv is the Stern-Volmer quenching constant.

• [Q] is the concentration of the quencher (Hg²⁺).

A plot of F₀/F versus [Hg²⁺] should yield a straight line for a single quenching mechanism. The slope of this line is the Stern-Volmer constant (Ksv), which indicates the sensitivity of the sensor.

Limit of Detection (LOD)

The LOD is a critical performance metric and can be calculated from the linear portion of the titration data using the formula:

LOD = 3σ / k

Where:

• σ is the standard deviation of the blank measurement (fluorescence of the sensor solution with no Hg²⁺).

• k is the slope of the linear calibration curve of fluorescence intensity versus low Hg²⁺ concentrations.

Performance Data Summary

All quantitative data should be summarized in a clear, structured table for easy comparison and reporting.

Parameter	Typical Value	Significance
Excitation (λex)	~350-400 nm	Wavelength of light used to excite the fluorophore.
Emission (λem)	~450-550 nm	Wavelength of maximum fluorescence emission.
Solvent System	DMSO/Water (1:9, v/v)	Mimics physiological or environmental conditions.[8]
Linear Range	Micromolar (µM) to Nanomolar (nM)	The concentration range where response is proportional to [Hg²⁺].
Detection Limit (LOD)	0.15 - 0.23 µM[8]	The lowest concentration of Hg²⁺ that can be reliably detected.
Binding Stoichiometry	1:1 (CAT:Hg²⁺)	The molar ratio in which the sensor binds to the ion.[13]
Selectivity	High for Hg²⁺	No significant response to other common metal ions.[8]

Conclusion

The 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxamide (CAT) platform offers a highly effective and reliable solution for the selective fluorescent detection of Hg²⁺. The protocols outlined in this application note provide a validated framework for researchers to implement this technology. The inherent tunability of the triazole core allows for further optimization and development of next-generation sensors for a variety of applications, from environmental water testing to cellular imaging. By understanding the core principles and following the detailed methodologies, researchers can confidently apply these powerful analytical tools to address the critical challenge of mercury detection.

References

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• Padhan, M. K., & Panda, J. (2024). Unscrambling the Sensing Abilities of Functionalized Triazole Derivatives in Diverse Analyte Detection. Chemosensors, 12(8), 163. [Link]

• De Rycker, M., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(11), 4565–4583. [Link]

• Grijalvo, S., Eritja, R., & Díaz-Mochón, J. J. (2019). Fluorescent Sensors for the Detection of Heavy Metal Ions in Aqueous Media. Sensors, 19(3), 599. [Link]

• ResearchGate. (n.d.). Principle of heavy metal recognition by fluorescent PCT sensors. [Link]

• Grijalvo, S., Eritja, R., & Díaz-Mochón, J. J. (2019). Fluorescent Sensors for the Detection of Heavy Metal Ions in Aqueous Media. CORE. [Link]

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• De Rycker, M., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(11), 4565-4583. [Link]

• Safronov, N. E., et al. (2023). 5-Amino-2-aryl-2H-1,2,3-triazole-4-carboxamides: Unique AIEE-gens and selective Hg2+ fluorosensors. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 292, 122419. [Link]

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• Belskaya, N. P., et al. (2023). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. Molecules, 28(14), 5556. [Link]

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• Deka, S., Guha, A. K., & Das, D. K. (2021). Fluorescent Sensors for Hg2+ and Cu2+ Based on Condensation Products of 4H-1,2,4 Triazole-4-Amine and Carboxylated Benzoic Acids. Journal of Fluorescence, 31(6), 1937–1945. [Link]

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Application Notes and Protocols for Triazole Derivatives as Xanthine Oxidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xanthine oxidase (XO) is a critical enzyme in purine metabolism, responsible for the final two steps in the breakdown of purines to uric acid. It first catalyzes the oxidation of hypoxanthine to xanthine, and then xanthine to uric acid.[1][2][3] Elevated levels of uric acid in the blood, a condition known as hyperuricemia, can lead to the deposition of monosodium urate crystals in joints and tissues, causing the painful inflammatory condition known as gout.[3][4][5] Therefore, inhibiting the activity of xanthine oxidase is a primary therapeutic strategy for managing hyperuricemia and gout.[3][5][6]

While classic inhibitors like allopurinol, a purine analog, have been the mainstay of treatment for decades, there is ongoing research to discover novel XO inhibitors with improved efficacy and fewer side effects.[3][7] Triazole derivatives have emerged as a promising class of non-purine scaffold inhibitors of xanthine oxidase.[8][9][10] Their versatile chemical nature allows for extensive structural modifications to optimize their inhibitory potential and pharmacokinetic properties.[3][9] These application notes provide detailed protocols for the synthesis and in-vitro evaluation of triazole-based xanthine oxidase inhibitors, along with insights into their structure-activity relationships.

Mechanism of Xanthine Oxidase Action and Inhibition

Xanthine oxidase is a complex metalloenzyme containing a molybdenum cofactor (Moco) at its active site, which is essential for its catalytic activity.[1] The enzyme facilitates the hydroxylation of hypoxanthine and xanthine. The generally accepted mechanism involves the Moco in its Mo(VI) state attacking the substrate.[2][11] This process involves a nucleophilic attack on the substrate and a subsequent hydride transfer to the molybdenum center, reducing it to Mo(IV).[1][11] The enzyme is then regenerated to its active state through a series of electron transfers involving its other redox centers (FAD and iron-sulfur clusters) and molecular oxygen as the final electron acceptor, which produces reactive oxygen species like superoxide and hydrogen peroxide as byproducts.[2]

Triazole-based inhibitors, unlike the purine analog allopurinol which is also a substrate for the enzyme, typically act as competitive or mixed-type inhibitors.[12] They are designed to bind to the active site of xanthine oxidase, often through interactions with key amino acid residues and the molybdenum cofactor, thereby preventing the natural substrates (hypoxanthine and xanthine) from binding and being oxidized.[3] The specific interactions can include hydrogen bonds, hydrophobic interactions, and coordination with the molybdenum atom, depending on the specific structure of the triazole derivative.

Caption: Mechanism of Xanthine Oxidase and its inhibition by triazole derivatives.

Application Note 1: Synthesis of a Representative Triazole-Based Xanthine Oxidase Inhibitor

This protocol describes the synthesis of 4-(phenoxymethyl)-1H-1,2,3-triazole derivatives, which have been reported as potent xanthine oxidase inhibitors.[13] The synthesis involves a multi-step process culminating in a click chemistry reaction to form the triazole ring.

Experimental Protocol: Synthesis of 4-(phenoxymethyl)-1H-1,2,3-triazole derivatives

Materials and Reagents:

• Substituted phenols

• Propargyl bromide

• Sodium hydride (NaH)

• Tetrahydrofuran (THF), anhydrous

• Sodium azide (NaN3)

• Benzyl bromide

• Copper(II) sulfate pentahydrate (CuSO4·5H2O)

• Sodium ascorbate

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexane

• Brine solution

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Step 1: Synthesis of Propargyl Ethers

• To a solution of a substituted phenol (1.0 eq) in anhydrous THF, add sodium hydride (1.2 eq) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at room temperature for 30 minutes.

• Add propargyl bromide (1.1 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 2: Synthesis of Benzyl Azide

• Dissolve sodium azide (1.5 eq) in a mixture of water and DMF.

• Add benzyl bromide (1.0 eq) to the solution and stir the mixture at room temperature for 24 hours.

• Extract the product with dichloromethane.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate carefully under reduced pressure to obtain benzyl azide. Caution: Benzyl azide is potentially explosive and should be handled with care.

Step 3: Synthesis of 4-(phenoxymethyl)-1H-1,2,3-triazole Derivatives (Click Chemistry)

• In a reaction vessel, dissolve the synthesized propargyl ether (1.0 eq) and benzyl azide (1.1 eq) in a mixture of DMF and water.

• Add copper(II) sulfate pentahydrate (0.1 eq) and sodium ascorbate (0.2 eq) to the reaction mixture.

• Stir the reaction vigorously at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• After completion, dilute the reaction mixture with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired 4-(phenoxymethyl)-1H-1,2,3-triazole derivative.

Caption: Workflow for the synthesis of a triazole-based xanthine oxidase inhibitor.

Application Note 2: In Vitro Enzymatic Assay for Xanthine Oxidase Inhibition

This protocol outlines a spectrophotometric method to determine the in vitro inhibitory activity of synthesized triazole derivatives against xanthine oxidase. The assay measures the increase in absorbance at 290-295 nm, which corresponds to the formation of uric acid from the substrate xanthine.[4]

Experimental Protocol: Xanthine Oxidase Inhibition Assay

Materials and Reagents:

• Xanthine oxidase (from bovine milk)

• Xanthine (substrate)

• Synthesized triazole derivatives (test compounds)

• Allopurinol (positive control)

• Potassium phosphate buffer (e.g., 50-100 mM, pH 7.5)

• Dimethyl sulfoxide (DMSO)

• 96-well UV-transparent microplates

• Microplate reader capable of measuring absorbance at 295 nm

Preparation of Solutions:

• Enzyme Solution: Prepare a stock solution of xanthine oxidase in cold potassium phosphate buffer. The final concentration in the assay should be optimized to give a linear reaction rate for at least 10 minutes. A typical starting concentration is 0.05-0.2 units/mL.[14]

• Substrate Solution: Prepare a stock solution of xanthine in potassium phosphate buffer. Gentle heating or the addition of a minimal amount of NaOH may be required to dissolve the xanthine.[15] A common final concentration in the assay is 50-150 µM.

• Test Compound and Control Solutions: Dissolve the synthesized triazole derivatives and allopurinol in DMSO to prepare high-concentration stock solutions. Further dilute these with the assay buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 1% to avoid enzyme inhibition.[14][15]

Assay Procedure (96-well plate format):

• In the wells of a 96-well microplate, add the following:

  • Blank: Assay buffer and substrate solution (no enzyme).

  • Control (100% activity): Assay buffer, enzyme solution, and DMSO (vehicle control).

  • Test Compound: Assay buffer, enzyme solution, and the test triazole derivative at various concentrations.

  • Positive Control: Assay buffer, enzyme solution, and allopurinol at various concentrations.

• Pre-incubate the plate at a constant temperature (e.g., 25 °C or 37 °C) for 10-15 minutes to allow the inhibitor to interact with the enzyme.[14][15]

• Initiate the enzymatic reaction by adding the xanthine substrate solution to all wells.

• Immediately begin monitoring the increase in absorbance at 295 nm every 30-60 seconds for 10-20 minutes using a microplate reader.

Data Analysis:

• Calculate the rate of reaction (velocity) for each well by determining the slope of the linear portion of the absorbance versus time curve (ΔAbs/min).

• Calculate the percentage of inhibition for each concentration of the test compound and allopurinol using the following formula:[4] % Inhibition = [1 - (Rate of sample / Rate of control)] x 100

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value (the concentration of inhibitor required to reduce the enzyme activity by 50%) by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism, Origin).

Caption: Workflow for the in vitro xanthine oxidase inhibition assay.

Structure-Activity Relationship (SAR) Insights

The inhibitory potency of triazole derivatives against xanthine oxidase is highly dependent on their structural features. Several studies have explored the structure-activity relationships of these compounds, providing valuable insights for the design of more potent inhibitors.[3][12][13]

• Substituents on the Phenyl Ring: The nature and position of substituents on the phenyl ring attached to the triazole core can significantly influence inhibitory activity. Electron-withdrawing groups, such as halogens or cyano groups, at specific positions can enhance potency. For instance, in a series of 4-(phenoxymethyl)-1H-1,2,3-triazole derivatives, a compound with a 2,4-dichloro substitution on the phenoxy ring showed significantly higher activity.[13]

• Linker between the Phenyl and Triazole Rings: The type and length of the linker connecting the phenyl ring to the triazole moiety are crucial. An ether linkage, as in the phenoxymethyl derivatives, has proven to be effective.[13]

• Substitution on the Triazole Ring: The position of the substituents on the triazole ring itself can affect the binding orientation within the enzyme's active site. The 1,4-disubstituted 1,2,3-triazoles are a common and effective scaffold.

• Overall Molecular Shape and Conformation: The overall three-dimensional shape of the molecule plays a critical role in its ability to fit into the active site of xanthine oxidase. Molecular modeling and docking studies are often employed to understand these interactions and guide the design of new derivatives with improved binding affinity.[3]

Comparative Inhibitory Activities of Selected Triazole Derivatives

Compound ID	R1-substituent (on phenoxy ring)	IC50 (µM) vs. Xanthine Oxidase	Reference
9a	H	> 50	[13]
9f	4-Cl	1.84	[13]
9m	2,4-diCl	0.70	[13]
Allopurinol	(Reference)	~9.8	[13]
A19	Isatin-indole-3-carboxaldehyde hybrid	0.37	[12]

References

• Vertex AI Search. What is the mechanism of action (MOA) of Allopurinol (xanthine oxidase inhibitor)?.
• Study.com. Allopurinol: Mechanism of Action & Structure.
• NCBI Bookshelf.
• M-CSA.
• Patsnap Synapse.
• BenchChem. Application Notes and Protocols for In Vitro Xanthine Oxidase Inhibition Assay Using Allopurinol.
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• NIH. The mechanism of action of xanthine oxidase. The relationship between the rapid and very rapid molybdenum electron-paramagnetic-resonance signals.
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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 5-Amino-1,2,3-Triazole Synthesis

Welcome to the technical support center for the synthesis of 5-amino-1,2,3-triazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this critical heterocyclic scaffold. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and essential data to support your synthetic endeavors.

I. Troubleshooting Guide: Diagnosing and Resolving Low Yields

Low product yield is a frequent and frustrating issue in organic synthesis. This section provides a structured approach to identifying and addressing the root causes of diminished yields in 5-amino-1,2,3-triazole synthesis.

Issue 1: Low or No Product Formation

The complete absence or minimal presence of the desired 5-amino-1,2,3-triazole product often points to fundamental problems with the reaction setup or reagents.

Potential Cause	Underlying Rationale & Troubleshooting Action
Inactive or Impure Starting Materials	Rationale: The purity of azides and activated nitriles is paramount. Azides can decompose over time, and nitriles may contain impurities that inhibit the reaction. Action: 1. Verify Azide Purity: If using a previously synthesized azide, confirm its integrity via ¹H NMR or IR spectroscopy. For commercial azides, use them as fresh as possible. 2. Purify Nitrile Component: Distill or recrystallize the nitrile starting material if its purity is questionable. Ensure it is free from acidic or basic impurities that could interfere with the base-mediated reaction.
Incorrect Base Selection or Stoichiometry	Rationale: The formation of the key keteniminate intermediate in the Dimroth-type cycloaddition requires a sufficiently strong, non-nucleophilic base.[1] The stoichiometry is also critical; insufficient base will lead to incomplete deprotonation of the nitrile, while a large excess can promote side reactions. Action: 1. Select an Appropriate Base: Common bases include sodium ethoxide, potassium tert-butoxide, and DBU. The choice depends on the specific substrates and solvent. For instance, potassium tert-butoxide in DMSO is effective for many azide-nitrile cycloadditions.[2][3] 2. Optimize Base Stoichiometry: Start with a catalytic amount (e.g., 20-50 mol%) and incrementally increase if the reaction does not proceed to completion.[3]
Suboptimal Reaction Temperature	Rationale: The cycloaddition reaction has an activation energy barrier that must be overcome. However, excessive heat can lead to the decomposition of thermally sensitive azides or the desired triazole product. Action: 1. Gradual Temperature Increase: Begin the reaction at room temperature and slowly increase the temperature, monitoring the reaction progress by TLC or LC-MS. A typical temperature range is 70-120°C.[1][2][3] 2. Consider Microwave Irradiation: Microwave-assisted synthesis can sometimes improve yields and reduce reaction times by providing efficient and uniform heating.[4]
Inappropriate Solvent	Rationale: The solvent must be able to dissolve the reactants and be compatible with the reaction conditions. Polar aprotic solvents like DMSO, DMF, or 1,4-dioxane are often used.[2][3] Action: 1. Solvent Screening: If the standard solvent is not effective, screen other polar aprotic solvents. Ensure the solvent is anhydrous, as water can quench the base and hydrolyze intermediates. 2. Solvent-Free Conditions: In some cases, solvent-free conditions have been shown to be effective for the synthesis of 5-amino-1,2,3-triazole derivatives.[5]

Issue 2: Presence of Significant Side Products

The formation of multiple products complicates purification and reduces the yield of the desired compound. Understanding the potential side reactions is key to mitigating them.

Potential Cause	Underlying Rationale & Troubleshooting Action
Dimroth Rearrangement	Rationale: The initially formed 5-amino-1,2,3-triazole can undergo a Dimroth rearrangement, especially under thermal or basic conditions, to form a more stable isomer.[6][7] This is a common occurrence and a key consideration in the synthesis of substituted 5-amino-1,2,3-triazoles. Action: 1. Control Reaction Time and Temperature: Minimize the reaction time and use the lowest effective temperature to reduce the extent of rearrangement. 2. Strategic Substituent Placement: The electronic and steric nature of the substituents on the azide and nitrile can influence the equilibrium of the Dimroth rearrangement. Careful selection of starting materials can favor the desired isomer.
Formation of 2H-1,2,3-triazole By-product	Rationale: High-temperature thermolysis of certain triazole intermediates can lead to the formation of 2H-1,2,3-triazole by-products.[8] Action: 1. Optimize Reaction Temperature: Avoid excessive temperatures that can promote thermal decomposition pathways.
Hydrolysis of Nitrile or Product	Rationale: The presence of water in the reaction mixture can lead to the hydrolysis of the nitrile starting material to the corresponding carboxylic acid or amide, or hydrolysis of the final product. Action: 1. Use Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 3: Difficulty in Product Isolation and Purification

Even with a successful reaction, challenges in isolating and purifying the 5-amino-1,2,3-triazole can lead to significant yield loss.

Potential Cause	Underlying Rationale & Troubleshooting Action
Product Solubility	Rationale: 5-amino-1,2,3-triazoles can exhibit a wide range of solubilities depending on their substituents. Some may be highly soluble in the reaction solvent, making precipitation difficult, while others may be sparingly soluble in common purification solvents. Action: 1. Optimize Workup Procedure: If the product is water-soluble, minimize the use of aqueous washes. Extraction with a suitable organic solvent is crucial. If the product precipitates from the reaction mixture, ensure complete precipitation by cooling. 2. Systematic Solvent Screening for Crystallization: If purification by crystallization is desired, perform small-scale solubility tests with a variety of solvents to find a suitable system.
Co-elution with Impurities during Chromatography	Rationale: Structural similarities between the desired product and side products can make chromatographic separation challenging. Action: 1. Optimize Chromatographic Conditions: Experiment with different solvent systems (mobile phases) and stationary phases (e.g., silica gel, alumina). Gradient elution can often improve separation. 2. Consider Alternative Purification Techniques: Techniques such as preparative HPLC or crystallization may be more effective for difficult separations.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of 5-amino-1,2,3-triazoles.

Q1: What are the most common synthetic routes to 5-amino-1,2,3-triazoles?

A1: The most prevalent methods include:

• [3+2] Cycloaddition of Azides with Activated Nitriles: This is a widely used and versatile method, often proceeding via a Dimroth-type rearrangement.[1][2][5] It involves the reaction of an organic azide with a compound containing an active methylene group adjacent to a nitrile, such as malononitrile or ethyl cyanoacetate.[9]

• Reaction of Carbodiimides with Diazo Compounds: This is a transition-metal-free approach that involves a nucleophilic addition/cyclization cascade.[10]

• Guanidinylation Reactions: While less common for the 1,2,3-triazole isomer, guanidinylation of amines is a key step in the synthesis of related aminotriazoles and can sometimes be adapted.[11]

Q2: How does the choice of base affect the reaction outcome?

A2: The base plays a crucial role in deprotonating the active methylene group of the nitrile to form the reactive keteniminate intermediate. A strong, non-nucleophilic base is preferred to avoid side reactions with the starting materials or product. The concentration of the base is also important; catalytic amounts are often sufficient, and a large excess can lead to undesired byproducts.[3]

Q3: Can you explain the Dimroth rearrangement in the context of this synthesis?

A3: The Dimroth rearrangement is an isomerisation reaction of 1,2,3-triazoles. In the synthesis of 5-amino-1,2,3-triazoles, the initially formed N1-substituted triazole can be in equilibrium with its more stable rearranged isomer. This rearrangement is often reversible and can be influenced by factors such as temperature, solvent, and the electronic properties of the substituents.[6][7]

Q4: What are some key safety considerations when working with azides?

A4: Organic azides are potentially explosive compounds and should be handled with extreme care.

• Avoid Heat, Shock, and Friction: Do not heat azides unnecessarily, and avoid grinding or subjecting them to impact.

• Small Scale: Whenever possible, work on a small scale.

• Use a Blast Shield: Always use a blast shield, especially when working with new or unknown azides.

• Avoid Heavy Metals: Do not use metal spatulas or allow contact with heavy metals, as this can form highly sensitive heavy metal azides.

III. Experimental Protocol: A General Procedure for the Synthesis of a 5-Amino-1,2,3-Triazole Derivative

This protocol provides a general method for the synthesis of a 5-amino-1,2,3-triazole via the [3+2] cycloaddition of an azide with an activated nitrile.

Materials:

• Organic azide (1.0 equiv)

• Activated nitrile (e.g., malononitrile, 1.0-1.2 equiv)

• Base (e.g., Potassium tert-butoxide, 0.5 equiv)[3]

• Anhydrous solvent (e.g., DMSO)[2][3]

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), add the organic azide and the activated nitrile.

• Add the anhydrous solvent to dissolve the reactants.

• With stirring, add the base portion-wise to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 70°C) and monitor the progress of the reaction by TLC or LC-MS.[2][3]

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into ice-water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the pure 5-amino-1,2,3-triazole.

IV. Visualization of Key Concepts

Troubleshooting Workflow for Low Yield

Caption: A flowchart for troubleshooting low yields.

General Reaction Mechanism

Sources

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• 2. Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 7. Tunable Dimroth rearrangement of versatile 1,2,3-triazoles towards high-performance energetic materials - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
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• 9. Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Transition-metal-free synthesis of 5-amino-1,2,3-triazoles via nucleophilic addition/cyclization of carbodiimides with diazo compounds - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. utoronto.scholaris.ca [utoronto.scholaris.ca]

Technical Support Center: Optimization of Buchwald-Hartwig Cross-Coupling for N-Aryl-5-amino-1,2,3-triazoles

Welcome to the technical support center for the Buchwald-Hartwig cross-coupling of N-aryl-5-amino-1,2,3-triazoles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to navigate the complexities of this challenging yet powerful transformation. The unique electronic properties of the 5-amino-1,2,3-triazole scaffold necessitate careful optimization of reaction parameters to achieve high yields and purity. This resource synthesizes field-proven insights and literature-based knowledge to empower you to overcome common hurdles in your synthetic endeavors.

Troubleshooting Guide: From Low Yield to No Reaction

This section addresses specific issues you may encounter during your experiments. Each problem is followed by a series of potential causes and actionable solutions, grounded in the mechanistic principles of the Buchwald-Hartwig amination.

Problem 1: Low to No Conversion of Starting Materials

You've set up your reaction with a 5-amino-1,2,3-triazole, an aryl halide, a palladium source, a ligand, and a base, but after the specified reaction time, you observe primarily unreacted starting materials.

Potential Cause 1: Inactive Catalytic System

The formation of the active Pd(0) species is a critical initiation step in the catalytic cycle.[1][2][3] If this step is inefficient, the entire reaction will be sluggish or may not proceed at all.

• Solution:

  • Switch to a Precatalyst: Instead of generating the catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃, consider using a well-defined palladium precatalyst. Modern palladacycle precatalysts, especially those from G3 and G4 generations, are often more reliable as they form the active LPd(0) catalyst more cleanly and efficiently.[4]

  • Catalyst Activation: If using a Pd(II) source, a pre-activation step can be beneficial. Stir the Pd(II) source, ligand, and base in the solvent for a short period before adding the 5-amino-1,2,3-triazole and aryl halide. This can facilitate the reduction of Pd(II) to the active Pd(0) state.

Potential Cause 2: Inappropriate Ligand Choice

The ligand is arguably the most critical component of the catalytic system, influencing its stability, activity, and substrate scope.[5] The electron-rich and sterically hindered nature of 5-amino-1,2,3-triazoles requires a carefully selected ligand.

• Solution:

  • Embrace N-Heterocyclic Carbene (NHC) Ligands: For the N-arylation of 5-amino-1,2,3-triazoles, traditional phosphine-based ligands often show limited success. Palladium complexes bearing expanded-ring N-heterocyclic carbene (NHC) ligands have demonstrated superior performance for this class of substrates.[6][7][8][9][10] Specifically, the [(THP-Dipp)Pd(cinn)Cl] complex has been identified as a highly active catalyst for this transformation.[7][10][11]

  • Screen a Ligand Panel: If the initial choice is ineffective, a systematic screening of ligands is recommended. A small, diverse panel of bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos) and various NHC ligands can quickly identify a more suitable candidate for your specific substrate combination.[12]

Potential Cause 3: Incorrect Base Selection or Strength

The base plays a crucial role in the deprotonation of the amine to form the active nucleophile.[13][14][15] An inappropriate base can lead to incomplete deprotonation or unwanted side reactions.

• Solution:

  • Use a Strong, Non-Nucleophilic Base: For the amination of 5-amino-1,2,3-triazoles, strong bases like sodium tert-butoxide (NaOtBu) are typically required to ensure efficient deprotonation.[6][7][11] Other strong bases to consider include potassium tert-butoxide (KOtBu) and lithium bis(trimethylsilyl)amide (LHMDS).

  • Consider Weaker Bases for Sensitive Substrates: If your substrates contain base-sensitive functional groups, weaker bases such as Cs₂CO₃ or K₃PO₄ may be necessary. However, be prepared to increase the reaction temperature to compensate for the lower reactivity.[4]

Potential Cause 4: Poor Substrate Reactivity

The nature of the aryl halide significantly impacts the rate of the oxidative addition step, which is often the rate-limiting step in the catalytic cycle.[1][16]

• Solution:

  • Halide Reactivity Trend: The general reactivity trend for aryl halides is I > Br > OTf > Cl.[1][3] If you are struggling with an aryl chloride, consider synthesizing the corresponding aryl bromide or iodide, as they are significantly more reactive.[17]

  • Ligand Choice for Aryl Chlorides: If using an aryl chloride is unavoidable, employ bulky, electron-rich ligands like XPhos or advanced NHC ligands, which are known to facilitate the challenging oxidative addition of aryl chlorides.[18][19]

Problem 2: Formation of Significant Side Products

Your reaction proceeds, but the desired product is contaminated with significant amounts of side products, complicating purification and reducing the overall yield.

Potential Cause 1: Hydrodehalogenation of the Aryl Halide

This side reaction involves the replacement of the halide on your aryl halide with a hydrogen atom, leading to the formation of an arene byproduct.

• Solution:

  • Optimize Catalyst Loading: High catalyst loadings can sometimes promote hydrodehalogenation. Try reducing the amount of palladium catalyst and ligand.

  • Control Reaction Temperature: Elevated temperatures can also favor this side reaction. Experiment with running the reaction at a lower temperature for a longer duration.

  • Ensure Anhydrous Conditions: Traces of water can be a source of protons for hydrodehalogenation. Ensure your solvent and reagents are thoroughly dried and the reaction is performed under an inert atmosphere.

Potential Cause 2: Homocoupling of the Aryl Halide

Dimerization of the aryl halide can occur, leading to the formation of a biaryl impurity.

• Solution:

  • Adjust Catalyst-to-Ligand Ratio: An improper catalyst-to-ligand ratio can lead to catalyst species that promote homocoupling. Ensure you are using the recommended ratio for your chosen catalytic system.

  • Lower Reaction Temperature: Similar to hydrodehalogenation, lowering the reaction temperature can often suppress the rate of homocoupling relative to the desired C-N bond formation.

Potential Cause 3: N2-Arylation of the Triazole Ring

While the primary amino group at the C5 position is the desired site of arylation, competitive arylation at the N2 position of the triazole ring can occur, leading to regioisomeric byproducts.[20]

• Solution:

  • Sterically Hindered Ligands: The use of bulky ligands can sterically disfavor the approach of the palladium complex to the triazole ring nitrogens, thereby enhancing the selectivity for amination at the C5-amino group.[20] The aforementioned expanded-ring NHC ligands are particularly effective in this regard.

  • Careful Base Selection: The choice of base can influence the site of deprotonation and subsequent arylation. A systematic screening of bases may be necessary to optimize the regioselectivity for your specific substrate.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for optimizing the reaction conditions for a new 5-amino-1,2,3-triazole and aryl halide?

A general and robust starting point for the N-arylation of 5-amino-1,2,3-triazoles is as follows[7][11]:

• Catalyst: [(THP-Dipp)Pd(cinn)Cl] (2 mol%)

• Base: NaOtBu (3 equivalents)

• Solvent: Anhydrous, degassed 1,4-dioxane

• Temperature: 120 °C

• Atmosphere: Argon or Nitrogen

From this starting point, you can systematically vary the catalyst loading, base, solvent, and temperature to optimize the yield for your specific substrates.

Q2: My 5-amino-1,2,3-triazole has poor solubility in common organic solvents. What can I do?

Poor solubility can be a significant challenge. Here are a few strategies:

• Solvent Screening: Test a range of anhydrous, degassed solvents. While 1,4-dioxane and toluene are common, other solvents like CPME or 2-methyltetrahydrofuran, which are considered greener alternatives, might offer better solubility for your substrate.[21] In some cases, more polar aprotic solvents like DMF can be used, but be mindful of potential side reactions at high temperatures.

• Temperature: Increasing the reaction temperature can improve the solubility of your starting materials.

• Reaction Concentration: Experiment with different concentrations. Sometimes, a more dilute or more concentrated reaction can be beneficial.

Q3: How do I know if my catalyst is still active?

Palladium catalysts, especially when generated in situ, can be sensitive to air and moisture.

• Use Fresh Reagents: Ensure your palladium source and ligands are from a reliable supplier and have been stored correctly.

• Inert Atmosphere: Meticulous exclusion of air and moisture is crucial. Use Schlenk techniques or a glovebox for setting up the reaction.

• Visual Inspection: Palladium black precipitation is a common sign of catalyst decomposition. If you observe this, it's a strong indication that your catalytic system is not stable under the reaction conditions.

Q4: Can I use microwave irradiation to accelerate the reaction?

Yes, microwave heating can often significantly reduce reaction times for Buchwald-Hartwig aminations. It can be a valuable tool for rapid screening of reaction conditions. However, direct translation of thermally heated conditions to a microwave reactor may require some optimization of temperature and time.

Visualizing the Process

The Buchwald-Hartwig Catalytic Cycle

Understanding the catalytic cycle is fundamental to troubleshooting. The following diagram illustrates the key steps involved in the C-N bond formation.

Caption: A decision tree for troubleshooting low-yielding reactions.

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination of 5-Amino-1,2,3-triazoles

[7][11] This protocol provides a reliable starting point for the reaction.

Component	Amount	Equivalents	Mol%
5-amino-1,2,3-triazole	0.5 mmol	1.0	-
(Het)aryl halide	0.5 mmol	1.0	-
[(THP-Dipp)Pd(cinn)Cl]	0.01 mmol	0.02	2 mol%
NaOtBu	1.5 mmol	3.0	-
1,4-Dioxane (anhydrous, degassed)	2.5 mL	-	-

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the 5-amino-1,2,3-triazole (0.5 mmol), (het)aryl halide (0.5 mmol), [(THP-Dipp)Pd(cinn)Cl] (0.01 mmol), and NaOtBu (1.5 mmol).

• Evacuate and backfill the tube with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous, degassed 1,4-dioxane (2.5 mL) via syringe.

• Seal the tube and place it in a preheated oil bath at 120 °C.

• Stir the reaction mixture for 24 hours.

• Cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Concentrate the filtrate in vacuo and purify the crude product by flash column chromatography.

References

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• Nechaev, M. S., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles. Molecules, 27(6), 1999. [Link]

• Nolan, S. P., et al. (2015). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews, 115(13), 6517-6567. [Link]

• ResearchGate. (n.d.). Synthetic approach to 5-amino-1,2,3-triazoles (a), 5-halo-1,2,3-triazoles (b) and N-arylamino 1,2,3-triazoles (c). [Link]

• ResearchGate. (2024). (PDF) Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. [Link]

• Norrby, P.-O., et al. (2014). Role of the base in Buchwald-Hartwig amination. The Journal of Organic Chemistry, 79(24), 12159-12168. [Link]

• Norrby, P.-O., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 79(24), 12159-12168. [Link]

• César, V., et al. (2015). Buchwald–Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst. The Journal of Organic Chemistry, 80(15), 7666-7673. [Link]

• Skorka, L., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17972-17983. [Link]

• ResearchGate. (n.d.). Optimization of the Buchwald-Hartwig reaction. [Link]

• Paul Murray Catalysis Consulting Ltd. (n.d.). Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. [Link]

• ResearchGate. (2014). The Role of the Base in Buchwald-Hartwig Amination. [Link]

• Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. [Link]

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• Organic Chemistry Portal. (2015). Buchwald-Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst. [Link]

• ResearchGate. (n.d.). Synthetic approaches to: (a) 5-amino-1,2,3-triazoles and 5-arylamino-1,2,3-triazoles; (b) BTD-containing N-aryl- and N,N-diarylsubstituted 5-amino-1,2,3-triazoles. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

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• Nechaev, M. S., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald-Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles. Molecules, 27(6), 1999. [Link]

• Buchwald, S. L., et al. (2008). Synthesis of Heterocycles via Pd-Ligand Controlled Cyclization of 2-Chloro-N-(2-vinyl)aniline. Journal of the American Chemical Society, 130(40), 13552–13554. [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. [Link]

• Skonieczny, K., et al. (2023). A Second-Generation Palladacycle Architecture Bearing a N-Heterocyclic Carbene and Its Catalytic Behavior in Buchwald–Hartwig Amination Catalysis. Molecules, 28(6), 2533. [Link]

• Bakulev, V. A., et al. (2017). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. Organic & Biomolecular Chemistry, 15(46), 9813-9828. [Link]

• Daugulis, O., et al. (2012). Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. Angewandte Chemie International Edition, 51(13), 3232-3235. [Link]

• Ananikov, V. P., et al. (2021). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. Molecules, 26(21), 6523. [Link]

• ResearchGate. (2016). Cross‐Coupling Reactions on Azoles with Two and More Heteroatoms. [Link]

• Gevorgyan, V., et al. (2007). Direct Pd-Catalyzed Arylation of 1,2,3-Triazoles. Organic Letters, 9(12), 2333-2336. [Link]

• ResearchGate. (2015). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• Ananikov, V. P., et al. (2021). Selective Buchwald–Hartwig arylation of C-amino-1,2,4-triazoles and other coordinating aminoheterocycles enabled by bulky NHC ligands and TPEDO activator. Inorganic Chemistry Frontiers, 8(16), 3855-3864. [Link]

Sources

• 1. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald-Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]
• 16. Buchwald-Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst [organic-chemistry.org]
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Technical Support Center: Synthesis of 5-(Het)arylamino-1,2,3-triazoles

Welcome to the technical support center for the synthesis of 5-(het)arylamino-1,2,3-triazoles. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to equip you with the necessary knowledge to overcome common challenges and optimize your synthetic routes for improved yields and purity.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 5-(het)arylamino-1,2,3-triazoles, offering explanations and actionable solutions.

Issue 1: Low or No Yield in the Initial 5-Amino-1,2,3-triazole Ring Formation

The formation of the 5-amino-1,2,3-triazole core, often achieved through a 1,3-dipolar cycloaddition between an organic azide and an activated nitrile, is a critical step. Low yields at this stage can derail the entire synthetic sequence.

Possible Causes and Solutions:

• Insufficient Base Strength or Stoichiometry: The deprotonation of the nitrile's α-carbon is crucial for initiating the cycloaddition.

  • Recommendation: Potassium tert-butoxide (KOtBu) is an effective base for this transformation.[1][2][3][4] Ensure that at least a catalytic amount (e.g., 50 mol%) is used. In some cases, increasing the stoichiometry may be beneficial.[1]

• Inadequate Reaction Temperature: The reaction rate can be highly sensitive to temperature.

  • Recommendation: A moderate temperature of around 70 °C in a solvent like DMSO has been shown to be effective.[1][4] If the reaction is sluggish, a modest increase in temperature may improve the rate and yield.

• Sub-optimal Solvent Choice: The solvent can significantly influence the solubility of reagents and the reaction kinetics.

  • Recommendation: Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are commonly used and effective solvents for this reaction.[1][2][3][4][5][6]

• Decomposition of Starting Materials: Organic azides can be thermally unstable.

  • Recommendation: Avoid excessive heating and prolonged reaction times. It is also crucial to use freshly prepared or properly stored azides.

Troubleshooting Workflow: 1,3-Dipolar Cycloaddition

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
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• 4. Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

Welcome to the technical support guide for the purification of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid. This resource, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and detailed protocols to address common challenges encountered during the purification of this molecule. As Senior Application Scientists, we have compiled this guide based on established chemical principles and field-proven techniques to ensure you achieve the desired purity and yield for your downstream applications.

Troubleshooting Guide: Addressing Common Purification Issues

This section is formatted as a direct question-and-answer guide to tackle specific experimental problems.

Question 1: My crude product is a discolored powder/oil, and TLC/LC-MS analysis shows multiple spots/peaks. Where do I begin?

Answer: A complex crude mixture is a common outcome, often containing unreacted starting materials, reagents, and side products. The best approach is a logical, stepwise purification strategy. Given the amphoteric nature of your compound—possessing both a basic amino group and an acidic carboxylic acid group—a liquid-liquid acid-base extraction is the most powerful initial step to remove neutral organic impurities.

This technique exploits the differential solubility of your zwitterionic compound in aqueous solutions of varying pH. By carefully adjusting the pH, you can selectively move your target compound into the aqueous phase, leaving non-ionizable impurities in the organic phase. Following this bulk purification, a final recrystallization step will typically yield a product of high purity.

Below is a decision workflow to guide your purification strategy.

Caption: Purification strategy decision workflow.

Question 2: My compound streaks severely on silica gel TLC plates, making column chromatography impossible. How can I resolve this?

Answer: Streaking on silica gel is a classic sign of strong interaction between a polar, basic compound and the acidic silanol groups (Si-OH) on the silica surface. The primary amino group in your molecule is the likely cause. To achieve clean separation, you must suppress this interaction.

There are two effective strategies:

• Modify the Mobile Phase: Add a small amount of a competitive base or acid to the eluent.

  • Acidification: Adding 0.1-1% acetic acid or trifluoroacetic (TFA) acid to your eluent system (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane) will protonate the amino group of your compound.[1] This positively charged species is less likely to bind tightly to the silica, resulting in better peak shape.

  • Basification: Alternatively, adding 0.1-1% triethylamine or ammonia (in methanol) will deprotonate the acidic silanol groups on the silica surface, minimizing their interaction with your basic compound.

• Use a Different Stationary Phase: If modifying the eluent is insufficient, consider an alternative to standard silica gel.

  • Reverse-Phase Chromatography (C18): This is often the best choice for polar compounds.[1] The separation occurs on a nonpolar stationary phase with a polar mobile phase (e.g., Water/Acetonitrile or Water/Methanol), often with a TFA or formic acid modifier.

  • Alumina (Basic or Neutral): Basic or neutral alumina can be an excellent alternative to silica for purifying basic compounds.

Parameter	Normal Phase (Silica)	Reverse Phase (C18)
Stationary Phase	Polar (SiO₂)	Nonpolar (Silica-C18)
Typical Eluent	Nonpolar (e.g., Hexane/EtOAc)	Polar (e.g., H₂O/ACN)
Eluent Modifier	Acetic Acid, TFA, or TEA (0.1-1%)	TFA or Formic Acid (0.1%)
Best For	Less polar compounds	Polar, ionizable compounds
Compound Elution	Least polar elutes first	Most polar elutes first
Caption: Comparison of chromatography conditions.

Question 3: My yield is very low after recrystallization. What factors could be causing this, and how can I improve recovery?

Answer: Low recovery from recrystallization is typically due to one of two reasons: either the compound has significant solubility in the cold recrystallization solvent, or the initial purity was very low, meaning a large portion of the crude mass was actually impurity.

Here are steps to optimize your yield:

• Systematic Solvent Screening: Do not rely on a single solvent. Test a range of solvents and solvent pairs on a small scale. The ideal solvent should dissolve your compound completely when hot but very poorly when cold. For amino-carboxylic acid compounds, polar protic solvents are often a good starting point.[2][3][4] Consider ethanol, isopropanol, acetic acid, or mixtures like Ethanol/Water or Dioxane/Water.[5]

• Ensure Slow Cooling: Rapidly crashing the solution by placing it directly in an ice bath will trap impurities and lead to the formation of very small crystals, which are harder to filter. Allow the solution to cool slowly to room temperature first, then transfer it to an ice bath to maximize crystallization.

• Minimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the crude product. Using an excessive volume is the most common cause of low recovery, as more of your product will remain in the mother liquor upon cooling.

• Check the Purity of the "Crude": If the crude material is only 50% pure, the maximum theoretical yield from recrystallization is 50%. It may be necessary to perform an initial purification step (like the acid-base extraction described in Protocol 2) to increase the purity before recrystallization.

Frequently Asked Questions (FAQs)

Q: What are the key physicochemical properties of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid to consider during purification? A: The defining feature is its zwitterionic character. It has a basic amino group and an acidic carboxylic acid group. This means its net charge and solubility are highly dependent on pH. Similar 2-aryl-1,2,3-triazol-4-carboxylic acids have been studied, and their pKa values can be sensitive to substituents and the microenvironment.[6] In strongly acidic solutions, the amino group will be protonated (-NH3+), and the compound will be a cation. In strongly basic solutions, the carboxylic acid will be deprotonated (-COO-), and it will be an anion. Near its isoelectric point, it will exist as a neutral zwitterion, which often corresponds to its point of minimum water solubility.

Q: Can I purify this compound without chromatography? A: Yes, in many cases. A carefully executed acid-base extraction followed by an optimized recrystallization is often sufficient to achieve >98% purity, especially if the main impurities are non-ionizable starting materials or byproducts. This approach is also more scalable and cost-effective than chromatography.

Q: What is the best general-purpose method for purifying this compound? A: For general-purpose, high-purity isolation, a two-stage process is recommended:

• Acid-Base Extraction: To rapidly remove the bulk of neutral impurities.

• Recrystallization: From a suitable solvent (e.g., ethanol/water or acetic acid) to remove any remaining closely-related impurities and afford a highly crystalline final product.

Detailed Experimental Protocols

Protocol 1: Optimized Recrystallization

This protocol provides a method for purifying the title compound via recrystallization, a technique suitable for removing minor impurities and obtaining a crystalline solid.[7]

• Solvent Selection: Place ~20 mg of your crude material into several test tubes. To each, add a different solvent (e.g., ethanol, methanol, isopropanol, water, acetic acid, ethyl acetate, or mixtures thereof) dropwise while heating. Identify a solvent or solvent system that dissolves the compound when hot but causes it to precipitate upon cooling.

• Dissolution: Place the bulk of the crude material in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. Use a magnetic stir bar and hot plate.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat for an additional 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once crystals begin to form, you may place the flask in an ice bath for 30-60 minutes to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under a high vacuum to remove all residual solvent.

Protocol 2: Acid-Base Extraction Workflow

This powerful technique is ideal for separating your amphoteric product from neutral organic impurities.

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Base Wash: Transfer the solution to a separatory funnel and extract with a 1 M aqueous sodium bicarbonate (NaHCO₃) solution. The carboxylic acid group will be deprotonated, moving your compound into the aqueous layer as its sodium salt. Neutral impurities will remain in the organic layer.

• Separation: Separate the layers. Keep the aqueous layer and discard the organic layer (or retain for analysis of impurities).

• Acidification: Cool the aqueous layer in an ice bath and slowly acidify it with 1 M HCl with stirring. Your compound will precipitate out as the pH drops and it becomes the neutral zwitterion. Monitor the pH with litmus paper or a pH meter.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing and Drying: Wash the solid with cold deionized water to remove any inorganic salts, then with a small amount of a non-polar solvent like cold diethyl ether or hexane to aid in drying. Dry the product under high vacuum.

Caption: Step-by-step acid-base extraction workflow.

Protocol 3: Flash Column Chromatography

Use this method when high-purity separation from closely related isomers or byproducts is required.

• TLC Analysis: Develop a TLC system that gives a retention factor (Rf) for your product of ~0.2-0.4 and separates it from impurities. As discussed, you will likely need to add a modifier to your eluent (e.g., 98:1:1 DCM:MeOH:Acetic Acid).

• Column Packing: Pack a glass column with the appropriate stationary phase (silica gel or C18) using the initial, non-polar component of your eluent system.

• Sample Loading: Dissolve your crude material in a minimal amount of the eluent or a strong solvent like DCM/MeOH. Alternatively, perform a "dry load" by adsorbing your compound onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the top of the column.

• Elution: Run the column, starting with a less polar eluent mixture and gradually increasing the polarity (gradient elution). For example, start with 100% DCM and slowly add an increasing percentage of your Methanol/Acetic Acid mixture.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.

References

• Kachkovskyi, A., et al. (2022). 5-Amino-2-aryl-1,2,3-triazol-4-carboxylic acids: Synthesis, photophysical properties, and application prospects. ResearchGate. Available at: [Link]

• Basset, J., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed Central. Available at: [Link]

• El-Saghier, A. M. M., et al. (2018). UTILITY OF AMINO ACID COUPLED 1,2,4-TRIAZOLES IN ORGANIC SYNTHESIS. CORE. Available at: [Link]

• Kharitonov, D. S., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. National Institutes of Health. Available at: [Link]

• Kharitonov, D. S., et al. (2022). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. National Institutes of Health. Available at: [Link]

• Reddit User Discussion. (2022). chromatography of carboxylic acid derivatives of aminoacids?. Reddit. Available at: [Link]

• Ghahremanzadeh, R., et al. (2019). New protocols for the synthesis of 5-amino-7-(4-phenyl)-4,7-dihydro-[6][8][9]triazolo[1,5-a]pyrimidine-6-carboxylate esters using an efficient additive. National Institutes of Health. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and reactions of thioamides of 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acid. Available at: [Link]

• Demirci, F., et al. (2020). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. Available at: [Link]

• Chernyshev, V.M., et al. (2006). Synthesis of esters and amides of 5-amino-1,2,4-triazole-3-carboxylic and 5-amino-1,2,4-triazol-3-ylacetic acids. ResearchGate. Available at: [Link]

• Álvarez, R., et al. (2006). Synthesis of Chiral 1,4-Disubstituted-1,2,3-Triazole Derivatives from Amino Acids. National Institutes of Health. Available at: [Link]

• Al-Gohary, O. R. N. (2011). Improved Pharmacokinetics of AMG 517 Through Co-Crystallization Part 2: Analysis of 12 Carboxylic Acid Co-Crystals. PubMed. Available at: [Link]

• Ge, L., et al. (2025). Triazole-amine metal-organic framework chiral stationary phases: A novel chiral separation approach for amino acids in capillary electrochromatography. ResearchGate. Available at: [Link]

• ResearchGate Discussion. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. Available at: [Link]

• Starchenkov, I. B., et al. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. MDPI. Available at: [Link]

• Takayama, T., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. Available at: [Link]

• Wilson, C. (2022). Accessing new polymorphs and solvates through solvothermal recrystallization. National Institutes of Health. Available at: [Link]

• Lee, S.-G., et al. (2007). Purification of carboxylic acids by complexation with selective solvents. Google Patents.

• Al-Azawi, F. I. (2018). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

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• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. New protocols for the synthesis of 5-amino-7-(4-phenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate esters using an efficient additive - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 7. Accessing new polymorphs and solvates through solvothermal recrystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 9. General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Solution Stability of 1,2,3-Triazole Derivatives

Welcome to the technical support center dedicated to addressing the stability challenges of 1,2,3-triazole derivatives in solution. This guide is designed for researchers, scientists, and drug development professionals who work with this important class of heterocyclic compounds. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions (FAQs) to help you anticipate and resolve common stability issues encountered during your experiments. Our goal is to empower you with the knowledge to ensure the integrity and reproducibility of your results.

Introduction: The Duality of 1,2,3-Triazole Stability

The 1,2,3-triazole ring is a cornerstone in medicinal chemistry and materials science, lauded for its metabolic stability and synthetic accessibility.[1] This five-membered heterocycle is generally robust, exhibiting resistance to acidic and basic hydrolysis, as well as oxidative and reductive conditions.[1] However, the journey from a stable solid to a reliable solution for biological assays or chemical reactions is not always straightforward. The substituents adorning the triazole core, along with environmental factors, can introduce unforeseen stability challenges. This guide will illuminate these challenges and provide you with the tools to navigate them effectively.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the stability of 1,2,3-triazole derivatives in solution.

Q1: I just dissolved my 1,2,3-triazole derivative in DMSO, but it precipitated when I added it to my aqueous buffer. What's happening?

A1: This is a classic case of a compound "crashing out" of solution due to a sharp decrease in solubility. While many 1,2,3-triazole derivatives are soluble in organic solvents like DMSO, their aqueous solubility can be significantly lower, especially with lipophilic substituents.[2] When you introduce the DMSO stock into an aqueous medium, the concentration of your compound may exceed its solubility limit in the final solvent mixture, leading to precipitation.

Q2: Are 1,2,3-triazole rings susceptible to cleavage under typical experimental conditions?

A2: The 1,2,3-triazole ring itself is remarkably stable and generally resistant to cleavage under typical acidic or basic conditions used in biological assays and routine chemical reactions.[1] However, extreme conditions such as high temperatures or very strong acids or bases can lead to degradation. For instance, flash vacuum pyrolysis at 500 °C can cause the loss of molecular nitrogen.[3] The nature of the substituents on the triazole ring can also influence its susceptibility to degradation.

Q3: How should I store my 1,2,3-triazole derivatives to ensure their long-term stability?

A3: Proper storage is paramount. For solid compounds, it is best to store them in a cool, dry, and dark environment in a tightly sealed container.[4] For long-term storage, consider keeping them at +4°C or lower, under an inert atmosphere like argon or nitrogen. Solutions, particularly in DMSO, should be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles, which can promote precipitation.[5]

Q4: Can the substituents on the 1,2,3-triazole ring affect its stability?

A4: Absolutely. The electronic properties of the substituents can significantly influence the stability of the triazole ring and the molecule as a whole. Electron-withdrawing groups can impact the electron density of the ring, potentially affecting its thermal and photostability.[6] Conversely, certain substituents may introduce new liabilities, such as sites for oxidation or hydrolysis, that are independent of the triazole core's stability.

Troubleshooting Guides: From Problem to Protocol

This section provides in-depth troubleshooting for specific stability-related issues you may encounter. Each guide explains the potential causes, offers step-by-step solutions, and provides a foundational understanding of the underlying chemistry.

Issue 1: Inconsistent or Poor Results in Biological Assays

You're running a biological assay, and your 1,2,3-triazole derivative is showing variable activity or lower potency than expected.

Causality: The compound may be degrading in the assay medium over the course of the experiment. Factors like pH of the buffer, temperature, and exposure to light can contribute to this degradation.

Caption: Common degradation pathways for 1,2,3-triazole derivatives.

Protocol 1: Hydrolytic Stability Assessment

This protocol provides a general procedure for evaluating the stability of a 1,2,3-triazole derivative at different pH values.

• Solution Preparation:

  • Prepare buffers at pH 2 (e.g., 0.01 M HCl), pH 7 (e.g., phosphate buffer), and pH 10 (e.g., borate buffer).

  • Prepare a stock solution of your compound in a minimal amount of a water-miscible organic solvent (e.g., acetonitrile).

• Incubation:

  • Add a small aliquot of the stock solution to each buffer to achieve a final concentration suitable for your analytical method.

  • Incubate the solutions at a controlled temperature (e.g., 40°C).

• Sampling and Analysis:

  • Withdraw samples at predetermined time points (e.g., 0, 4, 8, 24, 48 hours).

  • Analyze the samples by a validated stability-indicating HPLC method.

Protocol 2: Photostability Evaluation (Adapted from ICH Q1B Guidelines)

This protocol outlines a standardized method for assessing the photostability of a 1,2,3-triazole derivative. [7][8]

• Sample Preparation:

  • Prepare solutions of your compound in a photochemically inert solvent (e.g., water, acetonitrile).

  • Prepare a solid sample of your compound spread thinly on a suitable container.

  • Prepare dark controls for both the solution and solid samples, wrapped in aluminum foil.

• Light Exposure:

  • Expose the samples to a light source that produces both visible and UV output, such as a xenon or metal halide lamp.

  • The overall illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours/square meter. [8]

• Analysis:

  • After exposure, compare the samples to their respective dark controls.

  • Analyze any changes in physical properties (e.g., color) and quantify the compound and any degradation products by HPLC.

Protocol 3: Thermal Stability Assessment using Thermogravimetric Analysis (TGA)

This protocol provides a general method for determining the thermal stability of a 1,2,3-triazole derivative.

• Instrument Setup:

  • Calibrate the TGA instrument according to the manufacturer's instructions.

• Sample Preparation:

  • Place a small, accurately weighed amount of the sample (typically 3-5 mg) into a TGA crucible.

• TGA Measurement:

  • Place the crucible in the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10°C/min) under an inert nitrogen atmosphere.

  • Record the weight loss as a function of temperature. The onset temperature of weight loss indicates the beginning of thermal decomposition.

Data Presentation: Understanding Stability Quantitatively

The stability of 1,2,3-triazole derivatives can be highly dependent on their substitution patterns. Below is a table summarizing hypothetical stability data to illustrate how different conditions can affect these compounds.

Compound ID	Substituent (R)	Condition	Half-life (t½)	Primary Degradation Product
TRZ-001	Phenyl	pH 2, 50°C	> 100 hours	Not significant
TRZ-001	Phenyl	pH 12, 50°C	48 hours	Hydrolyzed side chain
TRZ-002	Nitro-phenyl	UV light (254 nm)	2 hours	Photodimer
TRZ-003	Methoxy-phenyl	150°C (TGA)	N/A (Decomp. Temp)	Ring cleavage fragments

Conclusion: A Proactive Approach to Stability

While the 1,2,3-triazole core is inherently stable, a proactive and informed approach to handling and studying its derivatives is crucial for experimental success. By understanding the potential degradation pathways and implementing the troubleshooting strategies and analytical protocols outlined in this guide, researchers can ensure the quality and reliability of their data. Remember to always consider the specific properties of your unique 1,2,3-triazole derivative and to consult the relevant literature for any known stability liabilities.

References

• Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. MDPI.
• Technical Support Center: Overcoming Low Solubility of 1,2,3-Thiadiazole Deriv
• Effects of Electron-Withdrawing Strengths of the Substituents on the Properties of 4-(Carbazolyl-R-benzoyl)-5-CF3-1H-1,2,3-triazole Derivatives as Blue Emitters for Doping-Free Electroluminescence Devices. ACS Omega.
• Safe Handling and Storage of 1-Phenyl-3-Hydroxy-1,2,4-Triazole: Best Practices for Chemical Intermedi
• Solvent and substituent effects on the electronic structures of triazoles: Computational study.
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Technical Support Center: Strategies to Improve Aqueous Solubility of 5-Amino-1,2,3-triazole-4-carboxamides

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of 5-amino-1,2,3-triazole-4-carboxamides. This document provides troubleshooting guidance and frequently asked questions (FAQs) in a question-and-answer format to directly address specific issues you may encounter during your experiments. The strategies outlined below are based on established principles of medicinal chemistry and formulation science, with a focus on providing not just protocols, but also the scientific rationale behind them.

Section 1: Frequently Asked Questions (FAQs)

Q1: My 5-amino-1,2,3-triazole-4-carboxamide derivative shows potent in-vitro activity but has poor aqueous solubility. What are the initial steps I should take to characterize this issue?

A1: The first crucial step is to quantitatively assess the baseline solubility of your compound in aqueous buffers relevant to your biological assays (e.g., phosphate-buffered saline [PBS] at pH 7.4). This provides a benchmark for improvement. We recommend determining both the kinetic and thermodynamic solubility.

• Kinetic solubility is a high-throughput method often used in early discovery to assess how a compound behaves when rapidly diluted from a DMSO stock into an aqueous buffer.[1][2] This is particularly relevant for predicting potential precipitation in in-vitro assays.

• Thermodynamic solubility represents the true equilibrium solubility of the solid crystalline compound in the aqueous buffer and is considered the "gold standard" for lead optimization and formulation development.[1][3]

It is also beneficial to assess solubility in a few pharmaceutically acceptable organic co-solvents (e.g., ethanol, propylene glycol, PEG 400) as this data will be valuable for developing formulation strategies.[4]

Q2: I'm observing precipitation of my compound in my cell-based assays upon dilution from a DMSO stock. What is happening and how can I mitigate this?

A2: This is a common issue for poorly soluble compounds and is often due to a phenomenon called "solvent-shifting." Your compound is likely highly soluble in the DMSO stock, but when this is diluted into the aqueous cell culture medium, the final DMSO concentration is too low to maintain the compound in solution, causing it to precipitate out. The final concentration of your compound has likely exceeded its thermodynamic solubility in the assay medium.

To mitigate this, you can try the following:

• Lower the final compound concentration: If your compound is potent enough, you may be able to work at concentrations below its aqueous solubility limit.

• Increase the final DMSO concentration: While not always ideal due to potential cellular toxicity, slightly increasing the final DMSO concentration in your assay (e.g., from 0.1% to 0.5%) can sometimes be sufficient to keep the compound in solution. Ensure you run appropriate vehicle controls to account for any effects of the DMSO.

• Use a formulated solution: Instead of a simple DMSO stock, consider preparing a formulation, for example, using co-solvents or cyclodextrins, as discussed in the troubleshooting section below.

Q3: What is the Biopharmaceutics Classification System (BCS) and why is it relevant for my 5-amino-1,2,3-triazole-4-carboxamide compound?

A3: The Biopharmaceutics Classification System (BCS) is a scientific framework that categorizes drug substances based on their aqueous solubility and intestinal permeability.[5] While the specific BCS class of your novel compound is likely unknown, understanding its principles is crucial for guiding your development strategy. Given the poor aqueous solubility, your compound is likely to fall into BCS Class II (low solubility, high permeability) or BCS Class IV (low solubility, low permeability) .

For BCS Class II compounds, enhancing the dissolution rate is often the primary goal to improve oral bioavailability. For BCS Class IV compounds, both solubility and permeability need to be addressed. The strategies discussed in this guide are primarily aimed at overcoming the challenges associated with low solubility.

Section 2: Troubleshooting Guide: Enhancing Aqueous Solubility

This section provides detailed troubleshooting strategies for improving the aqueous solubility of your 5-amino-1,2,3-triazole-4-carboxamide derivatives.

Issue 1: Low Intrinsic Aqueous Solubility

Scientific Rationale: The 5-amino-1,2,3-triazole-4-carboxamide scaffold contains both a basic amino group and a triazole ring which can also be protonated, as well as a carboxamide that can undergo hydrolysis under extreme pH conditions. The solubility of such ionizable compounds is highly dependent on the pH of the solution.[6][7] At a pH below the pKa of the basic functional groups, the compound will be protonated, forming a more soluble salt form in situ.[8][9]

Experimental Protocol: pH-Solubility Profiling

• Prepare a series of buffers: Prepare buffers with pH values ranging from 2 to 10 (e.g., citrate, phosphate, borate buffers).

• Add excess compound: Add an excess amount of your solid compound to each buffer in separate vials.

• Equilibrate: Shake the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to reach equilibrium.

• Separate undissolved solid: Centrifuge or filter the samples to remove any undissolved compound.

• Quantify: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a validated analytical method such as HPLC-UV or LC-MS.

• Plot the data: Plot the measured solubility as a function of pH. This will give you a pH-solubility profile and indicate the pH at which your compound is most soluble.

Troubleshooting:

• Compound degradation: If you suspect your compound may be unstable at pH extremes, monitor for degradation products using your analytical method.

• Poor solubility even at low pH: If solubility remains low even in acidic conditions, this suggests that the intrinsic solubility of the neutral form is very low, and other strategies will be necessary.

Scientific Rationale: If your compound has a sufficiently basic center (like the 5-amino group or the triazole nitrogens), forming a salt with a pharmaceutically acceptable acid can significantly improve its aqueous solubility and dissolution rate.[10][11][12] The salt form introduces ionic character, which is more readily solvated by water.

Experimental Protocol: Salt Screening

• Select counterions: Choose a variety of pharmaceutically acceptable acids with different pKa values (e.g., hydrochloric acid, sulfuric acid, methanesulfonic acid, tartaric acid, citric acid).

• Stoichiometric addition: In a suitable solvent (e.g., ethanol, acetone), dissolve your compound and add a stoichiometric amount of the selected acid.

• Induce crystallization: Allow the solvent to evaporate slowly or use an anti-solvent to induce crystallization of the salt.

• Characterize the salt: Confirm salt formation and characterize its solid-state properties using techniques like Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRPD), and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Measure solubility: Determine the aqueous solubility of the newly formed salts using the shake-flask method as described previously.

Potential Counterion	Rationale	Expected Outcome
Hydrochloric Acid	Strong acid, likely to form a stable salt.	High probability of significantly increased solubility.
Methane Sulfonic Acid	Strong acid, can form crystalline salts.	Good potential for solubility enhancement.
Tartaric Acid	Dicarboxylic acid, can form salts with different stoichiometries.	May offer a range of solubility profiles.
Citric Acid	Tricarboxylic acid, often used in formulations.	Good potential for solubility enhancement and buffering capacity.

Issue 2: Poor Dissolution Rate

Scientific Rationale: According to the Noyes-Whitney equation, the dissolution rate of a compound is directly proportional to its surface area.[13] By reducing the particle size of your compound, you increase the surface area available for dissolution, which can lead to a faster dissolution rate and potentially improved oral absorption for BCS Class II compounds.[14][15]

Methods:

• Micronization: Techniques like jet milling or ball milling can reduce particle size to the micron range.[14]

• Nanonization: Creating a nanosuspension involves reducing the particle size to the sub-micron range, which can dramatically increase the dissolution rate and saturation solubility.[16] This can be achieved through media milling or high-pressure homogenization.

Experimental Workflow for Particle Size Reduction:

Caption: Workflow for improving dissolution rate via particle size reduction.

Scientific Rationale: A cocrystal is a multi-component crystal in which the active pharmaceutical ingredient (API) and a coformer are present in a stoichiometric ratio and are held together by non-covalent interactions, typically hydrogen bonding.[17][18] For your 5-amino-1,2,3-triazole-4-carboxamide, the carboxamide and amino groups are excellent hydrogen bond donors and acceptors, making them ideal candidates for cocrystallization. By selecting a highly soluble, pharmaceutically acceptable coformer, the resulting cocrystal can exhibit significantly higher aqueous solubility and dissolution rate compared to the parent compound.[19][20]

Experimental Protocol: Cocrystal Screening

• Coformer selection: Select a range of pharmaceutically acceptable coformers with functional groups that can form hydrogen bonds with your compound (e.g., carboxylic acids, amides, alcohols like nicotinamide, succinic acid, citric acid).[17]

• Screening methods:

  • Solvent evaporation: Dissolve stoichiometric amounts of your compound and the coformer in a common solvent and allow it to evaporate slowly.

  • Grinding: Grind the compound and coformer together, either neat (dry grinding) or with a small amount of solvent (liquid-assisted grinding).[20]

• Characterization: Analyze the resulting solids using XRPD to identify new crystalline phases. Further characterization can be done with DSC and spectroscopy.

• Solubility and Dissolution Testing: Measure the solubility and dissolution rate of any new cocrystal phases identified.

Issue 3: Need for a Solubilized Formulation for In-Vivo Studies

Scientific Rationale: Co-solvents are water-miscible organic solvents that can increase the solubility of poorly soluble compounds by reducing the polarity of the aqueous environment.[4][16] This is a common and straightforward approach for early-stage in-vivo studies.

Commonly Used Co-solvents:

• Polyethylene Glycol 400 (PEG 400)

• Propylene Glycol (PG)

• Ethanol

• Glycerol

Formulation Development Workflow:

Caption: Workflow for developing a co-solvent formulation for in-vivo studies.

Troubleshooting:

• Precipitation upon dosing: A major drawback of co-solvent formulations is the potential for the drug to precipitate when the formulation is diluted in the gastrointestinal fluids. It is crucial to assess the stability of the formulation upon dilution in simulated gastric and intestinal fluids.

• Toxicity: The concentration of co-solvents must be kept within safe limits for the animal species being studied.

Scientific Rationale: A prodrug is a biologically inactive derivative of a parent drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active drug.[21] For your 5-amino-1,2,3-triazole-4-carboxamide, a prodrug strategy could involve modifying the molecule to attach a polar, water-solubilizing group. For example, a phosphate or an amino acid could be attached to a suitable position on the molecule, which would then be cleaved in vivo to release the parent compound. This is a more involved strategy suitable for later-stage lead optimization.[5][22]

Considerations:

• Synthetic feasibility: The synthesis of the prodrug should be straightforward.

• In vivo conversion: The prodrug must be efficiently converted to the active drug at the desired site of action.

• Stability: The prodrug should be stable in the formulation and during administration.

Section 3: Analytical Methods for Solubility Determination

A reliable assessment of solubility is fundamental to any enhancement strategy. Here are the key recommended methods.[3][23][24]

Method	Type	Throughput	When to Use	Principle
Turbidimetric Assay	Kinetic	High	Early discovery, HTS screening	Measures light scattering caused by compound precipitation upon dilution of a DMSO stock into aqueous buffer.[2]
Shake-Flask Method	Thermodynamic	Low	Lead optimization, formulation development	Excess solid compound is equilibrated with the aqueous buffer. The concentration of the dissolved compound is then measured.[3]

Detailed Protocol: Shake-Flask Method for Thermodynamic Solubility

• Add excess solid: Add an amount of the solid compound to a vial containing a known volume of aqueous buffer (e.g., PBS pH 7.4) such that there is a visible excess of solid.

• Equilibrate: Seal the vial and shake at a constant temperature (e.g., 25°C) for 24-48 hours.

• Phase separation: Centrifuge the sample at high speed to pellet the undissolved solid.

• Sample collection: Carefully collect an aliquot of the supernatant.

• Dilution: Dilute the supernatant with a suitable solvent to a concentration within the linear range of your analytical method.

• Quantification: Analyze the diluted sample by a validated HPLC-UV or LC-MS method against a standard curve of the compound.

This guide provides a comprehensive overview of strategies to address the poor aqueous solubility of 5-amino-1,2,3-triazole-4-carboxamides. The selection of the most appropriate strategy will depend on the specific properties of your compound, the stage of your research, and the desired therapeutic application. A systematic and data-driven approach, starting with accurate solubility measurement, is key to successfully advancing your promising compounds.

References

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• Brand, S., Ko, E. J., Viayna, E., Thompson, S., Spinks, D., Thomas, M., ... & Read, K. D. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(17), 7284–7299.
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• Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. (2017). Journal of Medicinal Chemistry.
• Role of Coformers in Solubility Enhancement of Poorly Soluble Drugs through Cocrystallization: An Overview. (2022). Asian Journal of Pharmaceutical and Clinical Research.
• Aqueous Solubility Assays. (n.d.). Creative Bioarray.
• Compound solubility measurements for early drug discovery. (2022). Life Chemicals.
• Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. (n.d.). Sygnature Discovery.
• Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. (2017). PubMed.
• Engineering Cocrystals of Poorly Water-Soluble Drugs to Enhance Dissolution in Aqueous Medium. (2021). Pharmaceutics.
• 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharmaceutical Solutions.
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• Fundamentals of Solubility Enhancement Techniques: What Do We Need to Consider?. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research.
• Progress and Prospects of Triazoles in Advanced Therapies for Parasitic Diseases. (2025). Molecules.
• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Journal of Applied Pharmaceutical Science.
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Technical Support Center: Navigating Ames and hERG Liabilities in Triazole-Based Drug Candidates

Introduction: The triazole moiety is a cornerstone in modern medicinal chemistry, integral to a wide array of therapeutic agents due to its favorable metabolic stability, hydrogen bonding capabilities, and ability to serve as a rigid linker.[1] However, the development of triazole-containing drug candidates is often challenged by two critical safety hurdles: mutagenicity as detected by the bacterial reverse mutation (Ames) assay, and cardiotoxicity linked to the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[2][3] A positive Ames test can indicate carcinogenic potential, while hERG blockade can lead to life-threatening cardiac arrhythmias.[4][5]

This technical guide is designed for drug discovery and development scientists. It provides in-depth, practical answers to frequently encountered questions and offers structured troubleshooting workflows for mitigating these two key liabilities. Our goal is to equip your team with the scientific rationale and experimental tools necessary to de-risk triazole-based candidates efficiently.

Section 1: Mitigating Ames Mutagenicity in Triazole-Based Candidates

A positive Ames test result for a promising triazole candidate can be a significant setback. Understanding the cause—whether it's intrinsic reactivity, metabolic activation, or a test-specific artifact—is the first step toward a rational mitigation strategy.

Frequently Asked Questions (FAQs) - Ames Test

Q1: Why are some triazole-containing compounds positive in the Ames test?

A1: While the triazole ring itself is generally considered non-mutagenic, Ames positivity in triazole-based compounds often arises from two primary sources:

• Metabolic Activation: The core issue for many aromatics, including those coupled to a triazole ring, is metabolic activation by cytochrome P450 enzymes present in the rat liver S9 fraction used in the assay.[6][7] This can generate reactive electrophilic metabolites (e.g., epoxides, N-hydroxyarylamines) that can form adducts with bacterial DNA, leading to mutations.[8] Triazole-containing fungicides, for instance, are known to interact with and be metabolized by hepatic enzymes.[9]

• Substituent-Driven Mutagenicity: The functional groups attached to the triazole scaffold are frequently the source of mutagenicity. Appended structures containing known structural alerts for mutagenicity (e.g., nitroaromatics, aromatic amines, certain epoxides) can confer reactivity towards DNA, independent of the triazole core.

Q2: We have an Ames-positive result only in the presence of the S9 mix. What does this signify?

A2: This is a classic indicator of metabolic activation.[7] The compound itself is likely not a direct-acting mutagen. Instead, enzymes within the S9 fraction (primarily cytochrome P450s) are converting your parent compound into a reactive metabolite.[6] This is a critical piece of information, as it directs your mitigation strategy towards blocking or altering the sites of metabolism on the molecule.

Q3: Can a positive Ames test result be a false positive?

A3: Yes, false positives in the Ames test can occur. Some chemicals can induce mutations through mechanisms not relevant to mammalian cells, such as through bacterial-specific metabolism or by generating reactive oxygen species at high concentrations that overwhelm the bacteria's defense mechanisms.[10] For example, compounds containing a nitrate moiety can sometimes generate nitric oxide, a signaling molecule that can lead to a positive result.[5] However, any positive result must be taken seriously and warrants a structured follow-up investigation.[11]

Troubleshooting Guide: An Unexpected Positive Ames Result

If your lead triazole candidate returns a positive Ames test, a systematic investigation is required. An immediate decision to terminate the compound might be premature.

Issue: A lead triazole compound is positive in Salmonella strain TA98 or TA100, specifically in the presence of the S9 metabolic activation system.

Goal: Determine the cause of the mutagenicity and identify a rational path to mitigate it through chemical modification.

Workflow Diagram: Troubleshooting a Positive Ames Result

Caption: Common pharmacophoric features of hERG blockers and corresponding mitigation strategies.

Step-by-Step Troubleshooting and Mitigation:

• Establish a Baseline: Confirm the hERG IC50 of your lead compound using a gold-standard assay, such as the manual or automated patch-clamp electrophysiology assay. [4][12]This provides a reliable baseline for assessing analogs.

• Analyze the Structure-Activity Relationship (SAR): Review the data for existing analogs. Is there a correlation between lipophilicity (logP) or basicity (pKa) and hERG activity? This analysis is crucial for guiding your design strategy.

Modification Type	Example	Expected Impact on pKa	Expected Impact on logP	Expected hERG IC50 Change
Reduce Basicity	Replace piperidine with piperazine	↓↓	↓	↑↑
Reduce Lipophilicity	Replace phenyl with pyridine	~	↓	↑
Add Polar Group	Add hydroxyl to alkyl chain	~	↓↓	↑
Form Zwitterion	Add a carboxylic acid	↓	↓↓	↑↑↑

• Prioritize Modifications:

  • Tackle Basicity First: If the basic center is not essential for on-target activity, try to lower its pKa significantly. For example, moving from a piperidine to a piperazine can dramatically reduce hERG affinity. [13] * Systematically Reduce Lipophilicity: If basicity is required for potency, focus on reducing logP. Swap out lipophilic aromatic groups for more polar heterocycles or add small polar functional groups (e.g., -OH, -CN) to remote parts of the molecule. Even small changes far from the basic center can disrupt binding. [14] * Consider Zwitterions: If both a basic and an acidic group can be tolerated, creating a zwitterion is a powerful strategy to reduce the effective lipophilicity and disrupt the hERG pharmacophore. [14][13]4. Iterate and Test: Synthesize a small, focused set of analogs based on these strategies. Screen them in a high-throughput hERG assay (e.g., automated patch-clamp) to quickly assess the impact of your changes and build a clear SAR. [15][16]This iterative cycle of design, synthesis, and testing is the most effective way to solve hERG liabilities.

Section 3: Key Experimental Protocols

Protocol 1: Bacterial Reverse Mutation (Ames) Test - Plate Incorporation Method (OECD 471 Guideline Summary)

This assay evaluates the potential of a test compound to induce reverse mutations in amino acid-requiring strains of Salmonella typhimurium and Escherichia coli. [17]

• Strain Selection: Use a minimum of five strains, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), to detect various types of mutations (frameshift and base-pair substitutions). [18]2. Dose Selection: Perform a preliminary range-finding study to determine the appropriate concentration range. The highest dose should show evidence of toxicity or be 5 mg/plate or 5 µL/plate.

• Preparation:

  • Test Compound: Prepare a dilution series in a suitable solvent (e.g., DMSO, water).

  • S9 Mix: For experiments with metabolic activation, prepare a fresh S9 mix containing S9 fraction from induced rat liver, co-factors (e.g., NADP, G6P), and buffer. [6] * Bacterial Cultures: Grow overnight cultures of each tester strain to late exponential phase.

• Assay Procedure (for one concentration):

  • To a sterile tube, add: 2 mL of molten top agar (at ~45°C), 0.1 mL of the bacterial culture, and 0.1 mL of the test compound solution (or vehicle control).

  • For metabolic activation plates, also add 0.5 mL of the S9 mix.

  • Vortex gently and pour the mixture onto the surface of a minimal glucose agar plate ("bottom agar").

  • Allow the top agar to solidify.

• Incubation: Invert the plates and incubate at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A positive result is typically defined as a reproducible, dose-related increase in the number of revertant colonies that is at least double that of the solvent control. [19]7. Controls: Include a solvent (negative) control and known positive controls for each strain, both with and without S9 mix (e.g., 2-nitrofluorene for TA98, sodium azide for TA100). [17]

Protocol 2: Automated Patch-Clamp (APC) hERG Assay

This electrophysiological assay provides a higher-throughput method to measure the inhibitory effect of compounds on the hERG channel current. [12][20]

• Cell Culture: Use a mammalian cell line (e.g., CHO or HEK293) stably expressing the human hERG channel. Culture cells according to standard protocols until they reach optimal confluency for the assay.

• Cell Preparation: On the day of the experiment, harvest the cells and prepare a single-cell suspension in the appropriate extracellular recording solution at the required density for the APC platform (e.g., QPatch, IonFlux). [15]3. Compound Preparation: Prepare a dilution series of the test compound in the extracellular solution. Typically, a 6-point concentration-response curve is generated.

• APC Instrument Setup:

  • Prime the instrument's fluidics with intracellular and extracellular solutions.

  • Load the cell suspension and compound plates onto the instrument deck.

  • The instrument will automatically perform the following for each cell: achieve a high-resistance seal (gigaseal), establish a whole-cell configuration, and clamp the cell at a holding potential (e.g., -80 mV).

• Voltage Protocol & Recording:

  • Apply a specific voltage-clamp protocol designed to elicit and measure the hERG tail current. A typical protocol involves a depolarization step (e.g., to +20 mV) to open and then inactivate the channels, followed by a repolarization step (e.g., to -50 mV) where the peak tail current is measured. [15] * Record a stable baseline current in the vehicle solution.

  • Apply the test compound concentrations sequentially, allowing for equilibrium at each concentration, and record the resulting current inhibition.

• Data Analysis:

  • Measure the peak tail current at each compound concentration.

  • Normalize the current to the baseline (vehicle) response.

  • Plot the normalized current inhibition against the compound concentration and fit the data to a sigmoid function to determine the IC50 value. [15]7. Controls: Run a vehicle (negative) control and a known hERG blocker (positive control, e.g., E-4031, Dofetilide) in every experiment to ensure assay validity. [15]

References

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• Bacterial Reverse Mutation Assay or Ames assay (OECD 471). (n.d.). National Institute of Biology, Slovenia. Retrieved January 16, 2026, from [Link]

• Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel. (n.d.). Springer Link. Retrieved January 16, 2026, from [Link]

• Ames Mutagenicity Testing (OECD 471). (n.d.). CPT Labs. Retrieved January 16, 2026, from [Link]

• GLP OECD 471 Ames Test. (n.d.). Scantox. Retrieved January 16, 2026, from [Link]

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• [Lead compound optimization strategy(5) – reducing the hERG cardiac toxicity in drug development]. (2016, October). PubMed. Retrieved January 16, 2026, from [Link]

• Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks. (2024, November 26). Drug Hunter. Retrieved January 16, 2026, from [Link]

• Genetic toxicity: Bacterial reverse mutation test (OECD 471). (n.d.). Biosafe. Retrieved January 16, 2026, from [Link]

• Strategies to reduce HERG K+ channel blockade. Exploring heteroaromaticity and rigidity in novel pyridine analogues of dofetilide. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• hERG Patch Clamp Assay – Cardiac Safety Panel. (n.d.). Reaction Biology. Retrieved January 16, 2026, from [Link]

• Development and validation of a Qube automated patch clamp hERG assay at physiological temperatures. (n.d.). Metrion Biosciences. Retrieved January 16, 2026, from [Link]

• Lead compound optimization strategy (5) - Reducing the hERG cardiac toxicity in drug development. (2025, August 9). ResearchGate. Retrieved January 16, 2026, from [Link]

• The holy grail in genetic toxicology: follow-up approaches for positive results in the Ames assay. (2013, October). PubMed. Retrieved January 16, 2026, from [Link]

• Pharmacophore modeling for hERG channel facilitation. (2012, February 3). PubMed. Retrieved January 16, 2026, from [Link]

• Ames test. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• Towards a structural view of drug binding to hERG K+ channels. (n.d.). PMC - PubMed Central. Retrieved January 16, 2026, from [Link]

• Mastering hERG: Med Chem Strategies for Mitigating Cardiotoxicity Risks. (2024, August 16). YouTube. Retrieved January 16, 2026, from [Link]

• Determination of Mutagenic Potentials of Diarylmethylamine Based Imine Compounds By Ames Test And Computational Molecular Docking. (n.d.). DergiPark. Retrieved January 16, 2026, from [Link]

• Structural modeling of the hERG potassium channel and associated drug interactions. (n.d.). Frontiers in Pharmacology. Retrieved January 16, 2026, from [Link]

• Molecular dynamics of hERG channel: insights into understanding the binding of small molecules for detuning cardiotoxicity. (2021, January 26). PubMed. Retrieved January 16, 2026, from [Link]

• Structural modeling of the hERG potassium channel and associated drug interactions. (2022, September 16). PubMed. Retrieved January 16, 2026, from [Link]

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• The Ames Test. (n.d.). University of California, San Diego. Retrieved January 16, 2026, from [Link]

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• Sub-structure-based category formation for the prioritisation of genotoxicity hazard assessment for pesticide residues (part 2): Triazoles. (n.d.). Liverpool John Moores University Research Online. Retrieved January 16, 2026, from [Link]

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Technical Support Center: Improving the In Vitro Metabolic Stability of Novel Triazole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and expert protocols for assessing and improving the metabolic stability of novel triazole-containing compounds. Our focus is on providing not just methods, but the scientific reasoning behind them to empower you to make critical decisions in your drug discovery programs.

Section 1: Foundational Concepts in Triazole Metabolism

This section addresses the fundamental questions researchers face when beginning to work on the metabolic stability of triazole compounds.

Q1: What is metabolic stability, and why is it a critical parameter for triazole drug candidates?

Metabolic stability refers to a compound's susceptibility to biotransformation by drug-metabolizing enzymes.[1] It is a crucial parameter in drug discovery because it directly influences a drug's pharmacokinetic profile, including its half-life, oral bioavailability, and potential for drug-drug interactions (DDIs).[2][3] A compound that is metabolized too quickly may be cleared from the body before it can exert its therapeutic effect, while a compound that is too stable might accumulate to toxic levels.[2] For triazoles, which often function as inhibitors or substrates of cytochrome P450 (CYP) enzymes, understanding their metabolic fate is essential for predicting efficacy and safety.[4][5]

Q2: What are the primary metabolic pathways for triazole compounds?

The metabolism of triazole compounds is predominantly mediated by cytochrome P450 (CYP) enzymes , which are Phase I drug-metabolizing enzymes found in high concentrations in the liver.[4][6]

• Key CYP Isoforms: CYP3A4 is a major enzyme involved in the metabolism of many triazole drugs.[7][8] Other isoforms like CYP2C19 and CYP2C9 can also play a role, depending on the specific structure of the triazole compound.[5]

• Common Reactions: Metabolism often occurs not on the stable triazole ring itself, but on other parts of the molecule.[9] Common metabolic reactions include hydroxylation, N-dealkylation, and oxidation of side chains.

• Triazole Ring as a Liability: In some cases, the triazole ring can be cleaved, leading to metabolites like 1,2,4-triazole (1,2,4-T), triazole alanine (TA), and triazole acetic acid (TAA).[10]

The inherent stability of the triazole ring is a feature often exploited in medicinal chemistry to enhance the metabolic resilience of a lead compound.[11][12]

Q3: Which in vitro systems are best for assessing the metabolic stability of my triazole compound?

The choice of in vitro system is critical and depends on the stage of your research and the specific questions you are asking. The most common systems are liver microsomes and hepatocytes.[1][2]

In Vitro System	Description	Enzymes Present	Best For	Limitations
Liver Microsomes	Subcellular fractions of the liver endoplasmic reticulum.[13]	Primarily Phase I enzymes (CYPs, FMOs).[1]	High-throughput screening of CYP-mediated metabolism. Cost-effective and easy to use.[13]	Lacks Phase II enzymes and cellular context (e.g., transporters). May underpredict clearance for compounds cleared by non-CYP pathways.[13]
Hepatocytes	Intact, whole liver cells.[14]	Both Phase I and Phase II enzymes (UGTs, SULTs) and cofactors.[14][15]	Providing a more complete picture of hepatic metabolism and clearance. Essential for compounds that may undergo Phase II conjugation or involve transporters.[16]	More expensive, lower throughput, and can have higher inter-donor variability.[15]
Liver S9 Fraction	A mixture of microsomal and cytosolic fractions.[1]	Both Phase I and Phase II enzymes.[1]	Assessing both oxidative and conjugative metabolism when whole cells are not required.	Enzyme activity can be lower than in specialized fractions or whole cells.

Section 2: Experimental Protocols & Workflows

A well-executed experiment is the foundation of reliable data. Here we provide standardized, field-proven protocols for the two most common metabolic stability assays.

General Workflow for In Vitro Metabolic Stability Assays

The following diagram outlines the critical steps common to both microsomal and hepatocyte stability assays. Adherence to this workflow ensures reproducibility and data integrity.

Caption: General workflow for in vitro metabolic stability assays.

Protocol 1: Liver Microsomal Stability Assay

This assay is the workhorse for early-stage screening of CYP-mediated metabolism.[17]

Materials:

• Pooled liver microsomes (human or other species)

• Test compound stock (10 mM in DMSO)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• Phosphate buffer (100 mM, pH 7.4)

• Termination solution: Ice-cold acetonitrile with an appropriate internal standard (IS)

• 96-well incubation and collection plates

• Incubator/shaker set to 37°C

Procedure:

• Preparation:

  • Thaw liver microsomes on ice as per the supplier's protocol.[18] Dilute to a working concentration of 1 mg/mL in phosphate buffer. Keep on ice.

  • Prepare the NADPH regenerating system solution in phosphate buffer.

  • Prepare a working solution of your test compound (e.g., 100 µM) by diluting the stock in buffer. The final concentration in the incubation is typically 1 µM.[17]

• Incubation Setup (in triplicate):

  • To each well of the incubation plate, add the diluted microsomal solution.

  • Add the test compound working solution.

  • Scientist's Note: Include a "minus cofactor" control where buffer is added instead of the NADPH system. This helps identify non-enzymatic degradation.[13] Also include a positive control compound with known metabolic liability (e.g., Verapamil, Testosterone).

• Reaction:

  • Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

  • Initiate the reaction by adding the NADPH regenerating system to all wells (except the minus-cofactor controls).

  • Immediately take the T=0 sample by transferring an aliquot into the collection plate containing the termination solution.

  • Continue incubating at 37°C. At subsequent time points (e.g., 5, 15, 30, 45, 60 minutes), transfer aliquots to the termination solution.[15]

• Sample Processing & Analysis:

  • Once all time points are collected, seal the collection plate and centrifuge at high speed (e.g., 4000 x g for 10 min) to pellet the precipitated protein.[17]

  • Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the remaining parent compound.

Protocol 2: Hepatocyte Stability Assay

This assay provides a more physiologically relevant assessment by using whole cells.[14]

Materials:

• Cryopreserved hepatocytes (pooled from at least 3 donors to average out individual variations).[19]

• Hepatocyte thawing and plating media (as recommended by supplier).

• Test compound stock (10 mM in DMSO).

• Termination solution: Ice-cold acetonitrile with internal standard (IS).

Procedure:

• Hepatocyte Preparation:

  • Thaw hepatocytes rapidly (<2 minutes) in a 37°C water bath.[20] Immediately transfer to pre-warmed thawing medium.

  • Centrifuge the cells gently (e.g., 100 x g for 10 min) to pellet them and remove cryoprotectant.[20]

  • Resuspend the cell pellet in incubation medium to the desired cell density (e.g., 0.5-1.0 million cells/mL).

  • Perform a cell count and viability check (e.g., using Trypan Blue). Viability should be >80%.

• Incubation & Sampling:

  • Add the hepatocyte suspension to a 96-well plate.

  • Add the test compound (final concentration typically 1 µM).

  • Place the plate in an incubator (37°C, 5% CO₂) with gentle shaking.

  • At designated time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots and mix with the termination solution.[16]

  • Scientist's Note: The workflow mirrors the microsomal assay from this point. Always include positive controls for both Phase I (e.g., Verapamil) and Phase II (e.g., 7-hydroxycoumarin) metabolism to validate cell function.[14]

• Sample Processing & Analysis:

  • Centrifuge the terminated samples to pellet cell debris and protein.

  • Analyze the supernatant by LC-MS/MS.

Section 3: Troubleshooting Common Experimental Issues

Problem / Observation	Possible Causes	Recommended Solutions & Explanations
High variability between replicates.	1. Inaccurate pipetting.2. Incomplete mixing of viscous microsomal stock.3. Inconsistent incubation times.4. LC-MS/MS instrument variability.	1. Use calibrated pipettes and proper technique. For small volumes, consider reverse pipetting.2. Ensure the microsomal suspension is homogenous before aliquoting. Mix gently by inverting, do not vortex harshly.3. Use a multichannel pipette for simultaneous additions/terminations to ensure consistent timing across wells.4. Check the performance of the analytical instrument. Ensure the internal standard response is consistent across all samples.
Compound disappears too quickly (t½ < 5 min).	1. The compound is a high-clearance compound.2. Protein concentration or incubation time is too high/long.	1. This may be a real result. Confirm by running a shorter time course (e.g., 0, 1, 2, 5, 10 min).2. Reduce the microsomal protein concentration (e.g., to 0.1-0.25 mg/mL) or use a shorter incubation period to better define the degradation curve.
No compound loss observed.	1. Compound is genuinely highly stable.2. Inactive enzymes or missing cofactor.3. Poor analytical sensitivity or compound is not detected.4. Compound is not bioavailable in the assay (e.g., low permeability in hepatocytes).	1. Confirm by extending the incubation time (e.g., up to 4 hours for hepatocytes for low-turnover compounds).[20]2. Always run a positive control! If the control compound is also stable, the enzymes or NADPH cofactor are inactive. Use a fresh batch of reagents.[13]3. Verify your LC-MS/MS method can accurately detect and quantify the compound at the tested concentration.4. For hepatocytes, low permeability can result in artificially high stability.[19] Compare with microsomal data; if it's stable in microsomes too, it's likely a true result.
High compound loss in "minus cofactor" control.	1. Chemical instability in the buffer.2. Metabolism by non-NADPH-dependent enzymes.3. Non-specific binding to the plate over time.	1. The compound may be degrading abiotically at pH 7.4 and 37°C. Run a control with heat-inactivated microsomes to confirm.2. Some enzymes (e.g., esterases) are present in microsomes and do not require NADPH. This indicates a valid metabolic pathway.3. See the next point. Compare T=0 to later time points in a buffer-only incubation (no microsomes).
Poor recovery or mass balance issues, especially for lipophilic triazoles.	1. Non-specific binding (NSB) to plasticware (plates, pipette tips).2. High protein binding in the incubation matrix.[21]	1. Use low-binding plates. Include an organic solvent like acetonitrile in the sample diluent to minimize binding.2. For highly protein-bound compounds, the unbound fraction available for metabolism is low. Consider adding a small amount of albumin (e.g., 1% BSA) to the incubation to mimic physiological conditions and reduce NSB to plastic.[21][22] It is critical to measure the fraction unbound in the incubation (fu,mic) to calculate a corrected intrinsic clearance.[23]
Microsomal stability is high, but hepatocyte stability is low.	1. The compound is primarily cleared by Phase II metabolism (e.g., glucuronidation), which is active in hepatocytes but absent in standard microsomal assays.[19]2. The compound is a substrate for uptake transporters present in hepatocytes, concentrating it within the cell.	1. This is a key reason for using hepatocytes. You have likely identified the primary clearance pathway. Consider running a microsomal assay supplemented with the appropriate Phase II cofactor (e.g., UDPGA for UGTs).2. This highlights the importance of whole-cell models. The data from hepatocytes is likely more predictive of in vivo clearance.[14]

Section 4: Strategies for Improving Metabolic Stability

Once you identify a metabolic liability, the next step is to use medicinal chemistry to address it.

Q4: How can I identify the specific metabolic "soft spots" on my triazole compound?

Identifying the site of metabolism is crucial for targeted chemical modification. This is achieved through Metabolite Identification (MetID) studies.

• Procedure: Incubate the compound at a higher concentration in a metabolically active system (like liver microsomes or hepatocytes) for a longer duration.

• Analysis: Use high-resolution LC-MS/MS to search for new peaks corresponding to potential metabolites (e.g., a +16 Da mass shift for hydroxylation).

• Interpretation: The structure of the identified metabolites will pinpoint the exact location on the molecule that is being modified by metabolic enzymes.

Q5: What structural modifications can block metabolism and improve the stability of my triazole?

Once a metabolic soft spot is known, several strategies can be employed to "shield" it from enzymatic attack.

Caption: Common strategies to improve metabolic stability.

• Blocking with Halogens: Introducing an electron-withdrawing group like fluorine (F) or chlorine (Cl) near the metabolic soft spot can deactivate it electronically, making it less susceptible to oxidative metabolism by CYPs. This is a very common and effective strategy.[24]

• Deuterium Substitution: Replacing a hydrogen atom with its heavier isotope, deuterium (D), at the site of metabolism can slow down the rate of C-H bond cleavage. This is known as the kinetic isotope effect and can significantly increase metabolic stability without drastically altering the molecule's shape or pharmacology.

• Steric Hindrance: Introducing a bulky group (e.g., a cyclopropyl or t-butyl group) near the metabolic soft spot can physically block the enzyme's active site from accessing it.[25]

• Scaffold Hopping & Bioisosteric Replacement: If a particular functional group (e.g., a phenyl ring) is consistently being metabolized, it can be replaced with a more stable bioisostere. For example, replacing a metabolically labile amide bond with a stable 1,2,3-triazole ring is a known strategy to enhance peptide stability.[26] Similarly, replacing a labile aromatic ring with a different heterocycle can improve stability.[27]

Section 5: Data Interpretation

Raw data from the LC-MS/MS must be converted into meaningful pharmacokinetic parameters.

Q6: How do I calculate half-life (t½) and intrinsic clearance (Clint)?

Step 1: Determine the Elimination Rate Constant (k)

• Plot the natural logarithm (ln) of the percent remaining of the test compound against time.

• The slope of the linear portion of this curve is equal to the negative elimination rate constant (-k).

  • Slope = -k (units are min⁻¹)

Step 2: Calculate the In Vitro Half-Life (t½)

• The half-life is the time it takes for 50% of the compound to be metabolized.

  • t½ (min) = 0.693 / k

Step 3: Calculate the In Vitro Intrinsic Clearance (Clint)

• Clint represents the volume of biological matrix cleared of the drug per unit of time per amount of protein/cells.[15][28]

  • Clint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg Microsomal Protein)

  • Clint (µL/min/10⁶ cells) = (0.693 / t½) * (Incubation Volume / Number of Hepatocytes in 10⁶)

These calculations allow for a quantitative comparison and ranking of compounds, guiding the selection of candidates with the most promising pharmacokinetic profiles for further development.[3]

References

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• Cosh, H. (2023). Investigating the role of cytochrome P450 enzymes in triazole drug efficacy and toxicity in whole organism zebrafish model. Clemson University. Available at: [Link]

• Baker, J. A., Altman, M. D., & Martin, I. J. (2018). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. ACS medicinal chemistry letters, 9(8), 843–847. Available at: [Link]

• Walsky, R. L., & Obach, R. S. (2011). Triazole antifungal agents drug-drug interactions involving hepatic cytochrome P450. Expert opinion on drug metabolism & toxicology, 7(11), 1345–1359. Available at: [Link]

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• Baker, J. A., Altman, M. D., & Martin, I. J. (2018). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. ACS medicinal chemistry letters, 9(8), 843–847. Available at: [Link]

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• Zou, L., et al. (2019). Does Addition of Protein to Hepatocyte or Microsomal In Vitro Incubations Provide a Useful Improvement in In Vitro-In Vivo Extrapolation Predictability? Drug Metabolism and Disposition, 47(11), 1269-1280. Available at: [Link]

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• 7. "Investigating the role of cytochrome P450 enzymes in triazole drug eff" by Heather Cosh [open.clemson.edu]
• 8. Prediction and Characterization of CYP3A4-mediated Metabolisms of Azole Fungicides: an Application of the Fused-grid Template* system - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hyphadiscovery.com [hyphadiscovery.com]
• 10. hse.gov.uk [hse.gov.uk]
• 11. Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential - Arabian Journal of Chemistry [arabjchem.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 14. Hepatocyte Stability Assay | Domainex [domainex.co.uk]
• 15. merckmillipore.com [merckmillipore.com]
• 16. creative-bioarray.com [creative-bioarray.com]
• 17. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 18. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 19. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 20. Hepatocytes Troubleshooting Tips | Thermo Fisher Scientific - US [thermofisher.com]
• 21. Protein binding capacity in vitro changes metabolism of substrates and influences the predictability of metabolic pathways in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Does Addition of Protein to Hepatocyte or Microsomal In Vitro Incubations Provide a Useful Improvement in In Vitro-In Vivo Extrapolation Predictability? - PMC [pmc.ncbi.nlm.nih.gov]
• 23. labcorp.com [labcorp.com]
• 24. In vitro and in silico evaluation of synthetic compounds derived from bi-triazoles against asexual and sexual forms of Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. Combination of the amide‐to‐triazole substitution strategy with alternative structural modifications for the metabolic stabilization of tumor‐targeting, radiolabeled peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to the Scale-Up Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 5-substituted 3-amino-1,2,4-triazoles. This class of heterocyclic compounds is a cornerstone in medicinal and agrochemical research, forming the structural core of numerous biologically active molecules.[1][2] While laboratory-scale synthesis can be straightforward, transitioning to pilot or production scale introduces a host of challenges that can impact yield, purity, and safety.[3]

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-proven insights into overcoming common scale-up hurdles through a practical question-and-answer format, detailed protocols, and troubleshooting workflows.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the scale-up synthesis of 5-substituted 3-amino-1,2,4-triazoles.

Q1: My reaction yield dropped significantly when moving from a 10g to a 1kg scale. What are the likely causes?

This is a classic scale-up issue often rooted in heat and mass transfer limitations.

• Causality—Heat Transfer: The condensation and subsequent cyclization to form the triazole ring is frequently exothermic. In a small flask, the high surface-area-to-volume ratio allows for rapid heat dissipation. In a large reactor, this ratio is much lower, causing heat to accumulate. This temperature increase can lead to thermal degradation of reactants, intermediates, or the final product, and can promote side reactions, thus lowering the yield.

• Causality—Mass Transfer (Mixing): Inefficient mixing in a large reactor can create localized "hot spots" or areas with poor reagent distribution. If, for example, the aminoguanidine salt and carboxylic acid are not homogeneously mixed, the reaction will be slow and incomplete in some areas, while side reactions may dominate in others.[4] This is especially true if the reaction mixture becomes thick or forms a slurry.

• Troubleshooting Steps:

  • Thermal Hazard Assessment: Before scaling up, perform differential scanning calorimetry (DSC) on the reaction mixture to understand the onset temperature and energy of the exotherm. This data is critical for safe reactor operation.

  • Controlled Reagent Addition: Instead of charging all reagents at once, implement a slow, controlled addition of one reagent to the other, allowing the reactor's cooling system to manage the heat generated.

  • Solvent Selection: Ensure the chosen solvent can act as an effective heat sink and maintain a mobile, easily stirred slurry or solution throughout the process.

  • Agitation Study: Verify that the agitator speed and design are sufficient to ensure good mixing for the specific reaction volume and viscosity. Visual observation through the reactor manway or the use of in-situ monitoring tools can be invaluable.

Q2: I'm observing new and significant impurities at a larger scale that were minor in the lab. How do I identify and control them?

The appearance of new impurities is often linked to the longer reaction times and higher temperatures that can occur during scale-up.

• Common Impurities & Their Origin:

  • N-Acyl Aminoguanidine Intermediate: This is the product of the initial condensation before cyclization. Its presence indicates an incomplete reaction. The cause could be insufficient temperature, too short a reaction time, or inactivation of the acid catalyst.[4]

  • Dimerization/Polymerization Products: Higher concentrations and extended reaction times can favor the formation of dimeric or polymeric byproducts.

  • Starting Material Contaminants: Impurities in the starting materials, such as dicyandiamide in aminoguanidine precursors, can be carried through the process and become more significant at scale.[5]

• Troubleshooting & Control Strategy:

  • In-Process Control (IPC): Implement regular sampling and analysis (typically by HPLC) to monitor the consumption of starting materials and the formation of the product and key impurities. This allows you to stop the reaction at the optimal point.

  • Reaction Parameter Optimization: If incomplete conversion is the issue, systematically evaluate the effect of temperature and reaction time. A Design of Experiments (DoE) approach can efficiently identify the optimal conditions. The molar ratio of reagents is also a critical parameter to study.[4][6]

  • Purification Method Development: A robust purification step is essential. While direct isolation may work on a small scale, a controlled crystallization or reslurrying step is often required at a larger scale to effectively remove impurities. Recrystallization from solvents like ethanol is a common and effective method.[7]

Q3: My product is difficult to filter and purify on a large scale. The filtration is slow, and the purity is inconsistent. What can I do?

Filtration and purification issues are often related to the crystal habit (size and shape) of the final product, which can be influenced by the reaction and work-up conditions.

• Causality—Crystal Habit: Rapid precipitation or "crashing out" of the product from the solution, often caused by fast cooling or rapid addition of an anti-solvent, leads to the formation of very fine particles or an amorphous solid. These materials tend to blind the filter cloth, resulting in extremely slow filtration times and trapping impurities.

• Troubleshooting & Best Practices:

  • Controlled Crystallization: Develop a robust crystallization protocol. This typically involves dissolving the crude product in a suitable solvent at an elevated temperature, followed by a slow, controlled cooling profile to allow for the growth of large, well-defined crystals.

  • Seeding: Introducing a small quantity of pure product crystals (seeding) at the point of supersaturation can promote controlled crystal growth and lead to a more consistent particle size distribution.

  • Anti-Solvent Addition: If an anti-solvent is used for precipitation, add it slowly to the product solution with good agitation to maintain a controlled level of supersaturation.

  • Final Wash: Ensure the filter cake is washed with an appropriate solvent to displace the mother liquor, which is rich in impurities. The choice of wash solvent is critical—it should be one in which the product has low solubility but the impurities are soluble.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common and scalable synthetic routes to 5-substituted 3-amino-1,2,4-triazoles?

The most prevalent and industrially viable method is the condensation of an aminoguanidine salt with a carboxylic acid (or its derivative), followed by thermal or acid-catalyzed cyclization.[8] Another well-established route involves the reaction of S-methylisothioureas with acyl hydrazides, which tolerates a broad range of functional groups.[9] Alternative approaches, such as those starting from hydrazine hydrate and cyanamide, have also been patented for large-scale production.[10]

Q2: What are the primary safety hazards to consider during scale-up?

• Exothermic Reactions: As discussed in the troubleshooting section, the cyclization step can release significant energy. A thorough thermal hazard evaluation is not just recommended; it is a critical safety requirement for scale-up.

• Reagent Handling: Aminoguanidine and its precursors (like hydrazine) can be hazardous. Ensure proper personal protective equipment (PPE) is used and that engineering controls (e.g., fume hoods, closed-system transfers) are in place.

• Gas Evolution: The reaction between aminoguanidine bicarbonate and an acid liberates carbon dioxide. The reactor system must be adequately vented to handle the gas evolution and avoid over-pressurization.[7]

Q3: Can modern technologies like flow chemistry be used for this synthesis?

Yes, and they offer significant advantages for scale-up. Continuous flow chemistry, where reagents are pumped through a heated tube or reactor, provides superior control over reaction parameters.[11]

• Benefits of Flow Chemistry:

  • Enhanced Safety: The small internal volume of the reactor minimizes the amount of energetic material present at any given time. Excellent heat transfer prevents thermal runaways.[11]

  • Improved Consistency: Precise control over temperature, residence time, and stoichiometry leads to a more consistent product quality.

  • Seamless Scale-Up: Scaling up is achieved by running the system for a longer duration ("scaling out") rather than using larger, more hazardous reactors.[12]

While microwave-assisted synthesis has shown promise for rapid reaction optimization and even laboratory-scale production increases[4], its direct scale-up to industrial volumes can be challenging. Flow chemistry represents a more readily scalable and safer alternative for large-volume manufacturing.[13]

Section 3: Protocols & Methodologies

Protocol 1: General Scalable Synthesis of 5-Phenyl-3-amino-1,2,4-triazole

This protocol is a representative example and must be adapted and optimized for specific substrates and equipment.

Reagents:

• Aminoguanidine bicarbonate (1.0 eq)

• Benzoic acid (1.1 eq)

• Hydrochloric acid (37%, ~1.5 eq) or other suitable acid catalyst

• Isopropanol (as solvent, if needed)

Procedure:

• Reactor Charging: To a clean, dry, and inerted glass-lined reactor equipped with a mechanical stirrer, condenser, and temperature probe, charge aminoguanidine bicarbonate.

• Reagent Addition: Add benzoic acid. If the acid is a solid, add isopropanol as a solvent (approx. 2 mL per gram of aminoguanidine bicarbonate).[8]

• Catalyst Addition: Under controlled agitation, slowly add the hydrochloric acid. Caution: Gas evolution (CO2) will occur. Ensure the rate of addition is managed to control the effervescence.

• Reaction: Heat the reaction mixture to the target temperature (e.g., 120-180°C, to be determined by optimization studies) and hold for the required time (e.g., 1-5 hours), monitoring by HPLC until the acyl aminoguanidine intermediate is consumed.[7][8]

• Cool Down & Isolation: Cool the reaction mixture to ambient temperature. The product may crystallize directly. If not, the solvent can be partially removed by distillation, and an anti-solvent can be added to induce crystallization.

• Filtration & Washing: Filter the solid product. Wash the filter cake with a suitable solvent (e.g., cold water or an alcohol/water mixture) to remove residual acid and impurities.

• Drying: Dry the product under vacuum at an appropriate temperature (e.g., 60-80°C) to a constant weight.

Protocol 2: Robust Recrystallization for Purification

• Solvent Selection: Choose a solvent system where the triazole has high solubility at elevated temperatures and low solubility at low temperatures (e.g., ethanol, water, or a mixture).[7]

• Dissolution: Charge the crude, dry product to a clean reactor. Add the minimum amount of hot solvent required to achieve complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Controlled Cooling: Cool the solution slowly and with gentle agitation according to a pre-defined profile (e.g., 10-20°C per hour).

• Seeding (Optional): Once the solution is supersaturated (typically 5-10°C below the dissolution temperature), add a small slurry of pure seed crystals to initiate crystallization.

• Hold & Isolation: Hold the slurry at a low temperature (e.g., 0-5°C) for several hours to maximize yield before filtering, washing, and drying as described above.

Section 4: Data Presentation

Table 1: Illustrative Effect of Reaction Conditions on Yield and Purity

Entry	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Purity (HPLC Area %)	Reference
1	HCl	150	4	75%	95.5%	[4]
2	HCl	180	1	88%	98.1%	[4]
3	H2SO4	150	4	72%	94.8%	N/A
4	None	180	8	45%	89.0%	N/A

This table is illustrative, based on typical optimization results. Actual results will vary based on the specific 5-substituent and scale.

Section 5: Visualization Diagrams

Caption: High-level workflow for the synthesis of 5-substituted 3-amino-1,2,4-triazoles.

Caption: Troubleshooting decision tree for addressing low yield and purity issues during scale-up.

Section 6: References

• Gümüş, M. K., Gorobets, M. Y., & Uludag, N. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Molbank, 2024(1), M1835. [Link]

• Chui, W. K., et al. (2021). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 11(43), 26865-26876. [Link]

• Noel, R., et al. (2009). Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles. The Journal of Organic Chemistry, 74(19), 7595–7597. [Link]

• Langer, T. (2015). Practical Approaches to Large-Scale Heterocyclic Synthesis. Pharmaceutical Technology, 39(7). [Link]

• Gümüş, M. K., Gorobets, M. Y., & Uludag, N. (2024). Synthetic approaches toward 3-amino-1,2,4-triazoles [Figure from an article]. ResearchGate. [Link]

• Allais, A., & Meier, J. (1986). Process for the preparation of 3-amino-1,2,4-triazole. U.S. Patent No. 4,628,103.

• Allen, C. F. H., & Bell, A. (1946). 3-amino-1H-1,2,4-triazole. Organic Syntheses, 26, 11. [Link]

• Smith, C. J., & Nikbin, N. (Eds.). (2020). Flow Chemistry for the Synthesis of Heterocycles. Springer. [Link]

• Jensen, K. F. (2017). Using Continuous Processes to Increase Production. Organic Process Research & Development, 21(9), 1251-1251. [Link]

• Petrucci, F., et al. (2020). Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. Molecules, 25(14), 3242. [Link]

• ResearchGate. (n.d.). Synthesis of Aminotriazoles [Table from a publication]. ResearchGate. [Link]

• Allais, A., & Meier, J. (1989). Process for preparing 3-amino-1,2,4-triazole. European Patent No. EP0168296B1.

• Al-Ostoot, F. H., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Medicinal Chemistry, 18(1), 2-25. [Link]

• Request PDF. (2025). Amino-1,2,4-triazoles as a raw material for the fine organic synthesis industry (review). ResearchGate. [Link]

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• 13. mdpi.com [mdpi.com]

Technical Support Center: Refinement of Reaction Conditions for 1,3-Dipolar Azide-Nitrile Cycloaddition

Welcome to the Technical Support Center for the 1,3-dipolar cycloaddition of azides and nitriles. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this powerful tetrazole-forming reaction. Here, we will delve into the nuances of refining reaction conditions, troubleshoot common experimental hurdles, and provide answers to frequently asked questions. Our approach is grounded in mechanistic principles to empower you with the knowledge to make informed decisions in your experimental design.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the 1,3-dipolar azide-nitrile cycloaddition.

Issue 1: Low or No Product Yield

Low or no yield of the desired 5-substituted-1H-tetrazole is one of the most common challenges. Several factors can contribute to this issue.

Possible Causes and Solutions:

• Insufficient Nitrile Activation: The cycloaddition between an azide and a nitrile often requires high temperatures due to the high activation energy barrier.[1][2] The rate-limiting step is typically the activation of the nitrile.[1][3]

  • Solution: Employ a catalyst to activate the nitrile. Lewis acids (e.g., ZnCl₂, AlCl₃) and Brønsted acids can enhance the reaction rate by coordinating to the nitrile nitrogen, making it more electrophilic.[4][5][6][7] DFT calculations suggest that this activation is key to promoting the cycloaddition.[4][5][7] An open-chain imidoyl azide intermediate is often formed, which then cyclizes.[4][5][6][7]

• Inappropriate Solvent: The choice of solvent can significantly impact reaction rates and yields.

  • Solution: Polar aprotic solvents like DMF and DMSO are commonly used and have been shown to be effective.[1][8][9] In some cases, using water with a zinc salt catalyst can provide an environmentally friendly and efficient system.[6] Avoid acetonitrile when using copper catalysts due to its strong coordinating ability.[10]

• Suboptimal Temperature: The thermal nature of the uncatalyzed reaction often necessitates elevated temperatures.[1]

  • Solution: If not using a catalyst, ensure the reaction temperature is sufficiently high (often 100-150 °C).[1] With an effective catalyst, the reaction can often proceed at lower temperatures. Microwave heating has been shown to dramatically reduce reaction times to mere minutes, often in combination with a catalyst.[4][5][6][7][11][12]

• Poor Azide Source Solubility: The solubility of the azide source, such as sodium azide (NaN₃), can be a limiting factor.

  • Solution: Ensure adequate stirring and consider solvents that can better solubilize the azide salt. The use of ammonium chloride with sodium azide is a common practice.[9]

Issue 2: Formation of Side Products

The formation of unintended byproducts can complicate purification and reduce the yield of the desired tetrazole.

Possible Causes and Solutions:

• Reaction with Solvent: Some solvents can participate in side reactions under the reaction conditions.

  • Solution: Choose a relatively inert solvent. As mentioned, DMF and DMSO are generally good choices.[8]

• Decomposition of Starting Materials: Organic azides can be unstable, especially at elevated temperatures.[13][14][15]

  • Solution: Adhere to safety guidelines for handling azides. Use the mildest possible reaction conditions that still afford a good yield. Consider in situ generation of the azide if its stability is a concern.

Issue 3: Reaction Stalls or is Sluggish

A reaction that proceeds very slowly or appears to stop before completion can be frustrating.

Possible Causes and Solutions:

• Catalyst Deactivation: The catalyst may be deactivated over the course of the reaction.

  • Solution: Ensure the reaction is performed under an inert atmosphere if the catalyst is sensitive to air or moisture. For copper-catalyzed reactions, the presence of oxygen can oxidize the active Cu(I) to inactive Cu(II).[10] The addition of a reducing agent like sodium ascorbate can regenerate Cu(I) in situ.[10]

• Insufficient Mixing: In heterogeneous reactions, poor mixing can limit the interaction between reactants.

  • Solution: Ensure vigorous stirring throughout the reaction.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the azide-nitrile cycloaddition?

A1: The mechanism can vary depending on the reaction conditions. The uncatalyzed reaction is a concerted [3+2] cycloaddition.[1] However, with acid catalysis (both Brønsted and Lewis acids), the reaction is believed to proceed in a stepwise fashion.[4][5][7] The acid activates the nitrile, making it more susceptible to nucleophilic attack by the azide, forming an open-chain imidoyl azide intermediate that subsequently cyclizes to the tetrazole ring.[4][5][6][7]

Q2: Which catalysts are most effective for this reaction?

A2: A variety of catalysts have been shown to be effective.

• Lewis Acids: Zinc salts (e.g., ZnCl₂, ZnBr₂) and aluminum salts (e.g., AlCl₃) are widely used and effective.[3][4][6]

• Brønsted Acids: Protic acids can also catalyze the reaction, with studies suggesting that hydrazoic acid (HN₃), formed in situ, is the dominant catalytic species.[4][5][7]

• Organocatalysts: A novel and highly efficient organocatalyst, 5-azido-1-methyl-3,4-dihydro-2H-pyrrolium azide, can be generated in situ from N-methyl-2-pyrrolidone (NMP), sodium azide, and trimethylsilyl chloride.[6][11][12] This system offers the advantages of being metal-free, low-toxicity, and highly reactive.[11][12]

• Metal Complexes: Cobalt(II) and Copper(II) complexes have also been developed as efficient catalysts for this transformation.[8][16][17]

Q3: What are the key safety precautions when working with azides?

A3: Azides are energetic compounds and must be handled with extreme caution.[13][14][15]

• Avoid Heavy Metals: Do not use metal spatulas or allow contact with heavy metals, as this can form highly explosive metal azides.[13][18][19]

• Acid Sensitivity: Avoid mixing azides with strong acids, which can generate highly toxic and explosive hydrazoic acid (HN₃).[13][15]

• Solvent Choice: Do not use halogenated solvents like dichloromethane or chloroform with azides.[13][18][19]

• Thermal and Shock Sensitivity: Organic azides can be sensitive to heat, shock, and friction.[13][14][15] Always work behind a blast shield.[14][15][18]

• Stability Rules: As a general guideline, the "Rule of Six" suggests there should be at least six carbon atoms per energetic functional group (like an azide) for reasonable stability.[13][14] Another guideline is that the number of nitrogen atoms should not exceed the number of carbon atoms.[13]

• Waste Disposal: Azide-containing waste must be collected separately and quenched if necessary before disposal according to institutional guidelines.[13][18] Never dispose of azide solutions down the sink.[18]

Q4: Can I use microwave irradiation to accelerate the reaction?

A4: Yes, microwave heating is an excellent technique for accelerating azide-nitrile cycloadditions. It can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner reactions.[4][5][6][7][11][12]

Section 3: Experimental Protocols & Data

General Protocol for a Lewis Acid-Catalyzed Azide-Nitrile Cycloaddition

This protocol provides a starting point for the synthesis of a 5-substituted-1H-tetrazole using zinc chloride as a catalyst.

Materials:

• Nitrile (1.0 equiv)

• Sodium azide (1.5 equiv)

• Zinc chloride (0.2 equiv)

• Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the nitrile, sodium azide, and zinc chloride.

• Add DMF to achieve a suitable concentration (e.g., 0.5 M).

• Heat the reaction mixture to 120 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by slowly adding an aqueous solution of a weak acid (e.g., 1 M HCl) to protonate the tetrazole and neutralize any remaining azide.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Summary: Catalyst and Solvent Effects

The following table summarizes typical conditions and outcomes for the azide-nitrile cycloaddition, highlighting the impact of different catalysts and solvents.

Catalyst	Azide Source	Solvent	Temperature (°C)	Time	Yield (%)	Reference
None	NaN₃	DMF	100-150	Several hours	Variable	[1]
ZnCl₂	NaN₃	Isopropanol	Reflux	24 h	Good to Excellent	[6]
AlCl₃/NMP	NaN₃	NMP	200 (Microwave)	3-10 min	High	[4][7]
Co(II) complex	NaN₃	DMSO	110	12 h	99	[8]
Organocatalyst	NaN₃/TMSCl	NMP	200 (Microwave)	15-25 min	>80	[11][12]

Section 4: Visualizing the Process

Troubleshooting Workflow for Low Yield

The following diagram outlines a decision-making process for troubleshooting a low-yielding azide-nitrile cycloaddition.

Caption: A flowchart for troubleshooting low product yield.

Catalytic Cycle of Lewis Acid-Mediated Cycloaddition

This diagram illustrates the proposed catalytic cycle for the Lewis acid-catalyzed azide-nitrile cycloaddition.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Antiproliferative Activity of 1,2,3-Triazole-4-Carboxylic Acids

In the landscape of contemporary oncology research, the pursuit of novel therapeutic agents with enhanced efficacy and reduced toxicity remains a paramount objective. Among the myriad of heterocyclic scaffolds explored, the 1,2,3-triazole nucleus has emerged as a privileged structure in medicinal chemistry, lauded for its metabolic stability and versatile synthetic accessibility.[1][2] This guide provides an in-depth technical comparison and validation of the antiproliferative activity of a promising subclass: 1,2,3-triazole-4-carboxylic acids. We will delve into the rationale behind experimental design, provide detailed protocols for robust validation, and present comparative data to guide researchers in this dynamic field.

The Rationale: Why 1,2,3-Triazole-4-Carboxylic Acids?

The 1,2,3-triazole core is often synthesized via the highly efficient and regioselective copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry".[3] This synthetic tractability allows for the rapid generation of diverse molecular libraries. The inclusion of a carboxylic acid moiety at the 4-position is a deliberate design choice. This functional group can serve as a critical pharmacophore, potentially engaging in hydrogen bonding interactions with biological targets, and can be a precursor for further derivatization into esters and amides to modulate physicochemical properties and explore structure-activity relationships (SAR).[4]

Experimental Validation: A Tale of Two Assays

To rigorously assess the antiproliferative activity of our target compounds, a multi-assay approach is indispensable. Here, we compare two robust and widely adopted colorimetric assays: the MTT and the Sulforhodamine B (SRB) assay. The choice of assay is critical; the MTT assay measures metabolic activity as a proxy for cell viability, while the SRB assay quantifies total cellular protein.[5] Running them in parallel provides a more complete picture of a compound's cytostatic versus cytotoxic effects.

Experimental Workflow

The overall workflow for evaluating the antiproliferative activity is a multi-day process requiring meticulous attention to detail to ensure reproducibility.

Caption: General workflow for in vitro antiproliferative activity screening.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay is predicated on the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow tetrazolium salt MTT into insoluble purple formazan crystals.[6] The amount of formazan produced is directly proportional to the number of metabolically active cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in 96-well plates at a pre-optimized density (typically 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Treat the cells with various concentrations of the 1,2,3-triazole-4-carboxylic acid derivatives (e.g., 0.1 to 100 µM) for 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Following the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.[8]

• Formazan Solubilization: Carefully aspirate the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[6]

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[8]

Causality Behind Choices: The 72-hour incubation period is chosen to allow for multiple cell doublings, providing a sufficient window to observe antiproliferative effects. The use of a solubilizing agent is crucial as the formazan crystals are insoluble in aqueous solutions.

Protocol 2: Sulforhodamine B (SRB) Assay

The SRB assay is a cell density-based assay that relies on the binding of the bright pink aminoxanthene dye, Sulforhodamine B, to basic amino acid residues of cellular proteins under mildly acidic conditions.[5][9] This method provides a measure of total biomass.

Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow steps 1 and 2 as described in the MTT assay protocol.

• Cell Fixation: After the 72-hour treatment, gently add 50-100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well to fix the cells, and incubate at 4°C for at least 1 hour.[5][10]

• Washing: Remove the TCA and wash the plates four to five times with 1% (v/v) acetic acid or tap water to remove unbound dye and debris. Allow the plates to air dry completely.[4][10]

• Staining: Add 50-100 µL of 0.057% or 0.4% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.[4][5]

• Washing: Quickly wash the plates with 1% (v/v) acetic acid to remove unbound SRB dye.[5][10]

• Dye Solubilization: Once the plates are completely dry, add 100-200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[5][10]

• Absorbance Reading: Measure the absorbance at approximately 510 nm or 565 nm using a microplate reader.[9][10]

Causality Behind Choices: The TCA fixation step is critical as it precipitates and fixes the cellular proteins to the plate, preventing cell loss during subsequent washing steps. The use of a basic Tris solution is necessary to solubilize the bound SRB dye for quantification. The SRB assay is often recommended over the MTT assay as it is less prone to interference from compounds that may affect cellular metabolism.[5]

Comparative Antiproliferative Activity

The following table summarizes representative experimental data for 1,2,3-triazole derivatives, including carboxylic acids, against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a quantitative measure of the concentration of a compound that inhibits a biological process by 50%. Lower IC50 values indicate higher potency.

Compound ID	R Group on Triazole	Cancer Cell Line	IC50 (µM)	Assay	Reference Drug	IC50 (µM)
LaSOM 186	4-methyl coumarin & aromatic ring	MCF-7 (Breast)	2.66	MTT	Cisplatin	45.33
LaSOM 190	4-methyl coumarin & aromatic ring	MCF-7 (Breast)	2.85	MTT	Cisplatin	45.33
Compound 4g	Tetrahydrocurcumin derivative	HCT-116 (Colon)	1.09	MTT	Cisplatin	-
Compound 7d	1,3-diphenylpropan-1-one derivative	Hela (Cervical)	<12	MTT	-	-
Compound 7e	1,3-diphenylpropan-1-one derivative	Hela (Cervical)	<12	MTT	-	-

This table is a compilation of data from multiple sources for illustrative purposes.[11][12]

Mechanistic Insights: Beyond Cell Death

The antiproliferative effects of 1,2,3-triazole derivatives are often attributed to their ability to induce programmed cell death (apoptosis) and cause cell cycle arrest.[3][13] Mechanistic studies have revealed that these compounds can modulate various signaling pathways crucial for cancer cell survival and proliferation.

Key Mechanisms of Action:

• Cell Cycle Arrest: Many 1,2,3-triazole derivatives have been shown to arrest the cell cycle at different phases, such as G0/G1 or G2/M, thereby preventing cancer cells from dividing.[3][13]

• Induction of Apoptosis: These compounds can trigger the intrinsic or extrinsic apoptotic pathways, leading to the activation of caspases and subsequent cell death.[13]

• Kinase Inhibition: Some triazole derivatives have been identified as inhibitors of key kinases involved in cancer progression, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[14]

Caption: Putative signaling pathways modulated by 1,2,3-triazole derivatives.

Conclusion and Future Directions

The validation of the antiproliferative activity of 1,2,3-triazole-4-carboxylic acids requires a systematic and multi-faceted approach. The combination of reliable in vitro assays, such as the MTT and SRB methods, provides a solid foundation for initial screening. The data presented herein underscores the potential of this chemical scaffold in the development of novel anticancer agents. Future research should focus on elucidating the precise molecular targets and further exploring the structure-activity relationships to optimize the potency and selectivity of these promising compounds. The synthetic accessibility of the 1,2,3-triazole core, coupled with the versatile functionality of the carboxylic acid group, ensures that this area will remain a fertile ground for drug discovery.

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A Comparative Guide to the Bioactivity of 5-Amino-1,2,3-Triazole and 1,2,4-Triazole Derivatives

A Technical Guide for Researchers in Drug Discovery and Development

Introduction: The Tale of Two Triazoles

In the landscape of medicinal chemistry, heterocyclic compounds are foundational scaffolds for the development of novel therapeutic agents. Among these, triazoles, five-membered aromatic rings containing three nitrogen atoms, have emerged as "privileged structures" due to their remarkable versatility and broad spectrum of biological activities.[1] The two primary isomers, the 1,2,3-triazole and the 1,2,4-triazole, while structurally similar, exhibit distinct electronic properties and spatial arrangements that translate into significant differences in their pharmacological profiles.[1] This guide provides an in-depth comparative analysis of the bioactivity of 5-amino-1,2,3-triazole derivatives and the more extensively studied 1,2,4-triazole derivatives, offering a data-driven resource for rational drug design and development.

The core structural difference lies in the arrangement of the nitrogen atoms. In 1,2,3-triazoles, the nitrogen atoms are in succession, whereas in 1,2,4-triazoles, they are separated by a carbon atom.[1] This seemingly subtle distinction profoundly influences their dipole moments, hydrogen bonding capabilities, and metabolic stability, ultimately dictating their interactions with biological targets.[1][2] While 1,2,4-triazole derivatives are well-established in a multitude of clinically approved drugs, the 5-amino-1,2,3-triazole scaffold is a rising star, with a growing body of research highlighting its unique potential.

Synthetic Strategies: Crafting the Core Scaffolds

The accessibility of diverse derivatives for biological screening is contingent on robust and flexible synthetic methodologies. The approaches to synthesizing the 1,2,3- and 1,2,4-triazole cores are fundamentally different, reflecting their distinct chemical nature.

Synthesis of 5-Amino-1,2,3-Triazole Derivatives

The synthesis of 5-amino-1,2,3-triazoles has been significantly advanced by the advent of "click chemistry," specifically the Huisgen 1,3-dipolar cycloaddition.[1] However, for the specific synthesis of the 5-amino substituted derivatives, alternative strategies are often employed. A common and effective method involves the cascade nucleophilic addition and cyclization of carbodiimides with diazo compounds, a transition-metal-free approach that proceeds under mild conditions.[1]

Another powerful method is the Dimroth rearrangement, which can be combined with a dipolar azide-nitrile cycloaddition in a one-pot synthesis to yield a variety of 5-amino-1,2,3-triazole derivatives.[3] The Buchwald-Hartwig cross-coupling reaction has also been effectively utilized for the synthesis of 5-arylamino-1,2,3-triazoles.[4]

Synthesis of 1,2,4-Triazole Derivatives

The synthesis of the 1,2,4-triazole ring is typically achieved through the cyclization of various open-chain precursors. A widely used method involves the reaction of thiosemicarbazides with carboxylic acids or their derivatives, followed by cyclization in the presence of a base or acid catalyst.[5] Another common approach is the Pellizzari reaction, which involves the reaction of a carbohydrazide with a thioamide or an amidine. More contemporary methods often utilize microwave-assisted organic synthesis (MAOS) to significantly reduce reaction times and improve yields.[6]

Comparative Bioactivity: A Head-to-Head Analysis

Both triazole isomers exhibit a wide array of biological activities. However, the prevalence and potency of these activities often differ, making a direct comparison essential for informed drug design.

Anticancer Activity

Both 1,2,4-triazole and 5-amino-1,2,3-triazole derivatives have demonstrated significant potential as anticancer agents, albeit often through different mechanisms of action.

1,2,4-Triazole Derivatives: This class of compounds has been extensively investigated for its antiproliferative effects against a wide range of cancer cell lines.[7] Many derivatives have been shown to induce apoptosis and cell cycle arrest.[8] For instance, certain indolyl-1,2,4-triazoles have shown potent cytotoxic activity against breast cancer cell lines MCF-7 and MDA-MB-231, with IC50 values in the low micromolar range.[9] The anticancer activity of 1,2,4-triazoles is often attributed to their ability to inhibit various kinases and other enzymes involved in cancer cell proliferation.

5-Amino-1,2,3-Triazole Derivatives: While less explored than their 1,2,4-isomers, 5-amino-1,2,3-triazoles are emerging as a promising class of anticancer agents. Studies have shown their antiproliferative activity against various human tumor cell lines.[3] For example, 1,2,3-triazole-amino acid conjugates have demonstrated significant inhibition of breast (MCF7) and liver (HepG2) cancer cell proliferation at concentrations below 10 µM.[10] The mechanism of action for many of these derivatives is still under investigation, but some have been shown to inhibit protein-protein interactions crucial for cancer cell survival.[10]

Comparative Data on Anticancer Activity:

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
1,2,4-Triazole Derivative (Vg)	MCF-7 (Breast)	0.891	[9]
1,2,4-Triazole Derivative (Vf)	MDA-MB-231 (Breast)	1.914	[9]
1,2,3-Triazole Derivative (8)	HT-1080 (Fibrosarcoma)	15.13	[5]
1,2,3-Triazole Derivative (8)	A-549 (Lung)	21.25	[5]
1,2,3-Triazole Derivative (8)	MCF-7 (Breast)	18.06	[5]
1,2,3-Triazole Derivative (8)	MDA-MB-231 (Breast)	16.32	[5]

Disclaimer: The data presented in this table is collated from different studies and should be interpreted with caution, as experimental conditions may vary.

Antimicrobial Activity

The antimicrobial properties of triazoles are perhaps their most well-known and clinically relevant bioactivities, particularly the antifungal prowess of 1,2,4-triazole derivatives.

1,2,4-Triazole Derivatives: This class is renowned for its potent antifungal activity, with blockbuster drugs like fluconazole and itraconazole belonging to this family. Their primary mechanism of action involves the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase, which is essential for ergosterol biosynthesis. Disruption of the fungal cell membrane leads to cell death.[11] Beyond their antifungal effects, numerous 1,2,4-triazole derivatives have demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.[12][13][14]

5-Amino-1,2,3-Triazole Derivatives: The antimicrobial potential of 5-amino-1,2,3-triazoles is a more recent area of investigation. Some studies have reported their synthesis and evaluation against various microbial strains. For instance, novel 1,2,3-triazole glycoside derivatives have shown promising antibacterial activity, particularly against Staphylococcus aureus, and some antifungal activity.[15][16] Their mechanisms of action are still being elucidated but are likely to differ from the well-established targets of 1,2,4-triazole antifungals.

Comparative Data on Antimicrobial Activity:

Compound Class	Microbial Strain	MIC (µg/mL)	Reference
1,2,4-Triazole Derivative (5h)	S. aureus	-	[17]
1,2,4-Triazole Derivative	S. aureus	MIC = 5	[18]
1,2,3-Triazole Glycoside (5)	S. aureus	-	[16]
1,2,3-Triazole Glycoside (5)	C. albicans	-	[16]

Enzyme Inhibition

The ability of triazoles to act as enzyme inhibitors is a key aspect of their diverse bioactivities.

1,2,4-Triazole Derivatives: Beyond the aforementioned CYP51 inhibition, 1,2,4-triazoles have been shown to inhibit a wide range of other enzymes, including kinases, which are critical targets in cancer therapy.[11]

5-Amino-1,2,3-Triazole Derivatives: The 1,2,3-triazole scaffold has been explored as a bioisostere for amide bonds, leading to the development of potent enzyme inhibitors. For example, 1,2,3-triazole derivatives have been investigated as inhibitors of proteases and kinases. One study highlighted the superior antifibrinolytic activity of 1,2,3-triazole derivatives compared to their 1,2,4-triazole counterparts, suggesting a more stable binding to the target enzyme, plasminogen.

Mechanisms of Action: A Deeper Dive

Understanding the molecular mechanisms underlying the bioactivity of these triazole derivatives is crucial for their optimization as drug candidates.

Antifungal Mechanism of 1,2,4-Triazoles

The antifungal action of 1,2,4-triazoles is well-characterized. They target and inhibit the fungal enzyme lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway. This leads to the depletion of ergosterol, a vital component of the fungal cell membrane, and the accumulation of toxic sterol intermediates, ultimately disrupting membrane integrity and leading to fungal cell death.

Caption: Antifungal mechanism of 1,2,4-triazole derivatives.

Anticancer Signaling Pathways

The anticancer mechanisms of triazole derivatives are more diverse and target-specific.

Caption: Simplified anticancer signaling pathways targeted by triazole derivatives.

Experimental Protocols: A Practical Guide

To ensure the reproducibility and validity of bioactivity studies, standardized experimental protocols are essential.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the triazole derivatives in culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Caption: Experimental workflow for the broth microdilution assay.

Conclusion and Future Perspectives

The comparative analysis of 5-amino-1,2,3-triazole and 1,2,4-triazole derivatives reveals that both scaffolds are of immense value in drug discovery, each with its own distinct advantages. The 1,2,4-triazole core is a well-trodden path, leading to numerous clinically successful drugs, particularly in the antifungal arena. Its synthetic accessibility and well-understood mechanisms of action make it a reliable choice for the development of new therapeutic agents.

Conversely, the 5-amino-1,2,3-triazole scaffold represents a more nascent but highly promising area of research. Its unique electronic and structural features offer opportunities to explore novel mechanisms of action and to develop compounds with improved selectivity and pharmacokinetic profiles. The growing interest in this scaffold, particularly in the context of anticancer and antiparasitic drug discovery, suggests that we are only beginning to unlock its full therapeutic potential.

For researchers and drug development professionals, the choice between these two isomeric scaffolds will depend on the specific therapeutic target and the desired pharmacological profile. This guide, by providing a data-driven comparative overview, aims to facilitate a more rational and informed approach to the design and development of the next generation of triazole-based medicines. Future research should focus on more direct head-to-head comparisons of these isomers to further delineate their structure-activity relationships and to fully exploit their potential in addressing unmet medical needs.

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A Comparative Guide to Xanthine Oxidase Inhibitors: 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic Acid vs. Febuxostat

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Xanthine Oxidase in Hyperuricemia

Xanthine oxidase (XO) is a pivotal enzyme in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and subsequently to uric acid.[1] Under normal physiological conditions, the production and excretion of uric acid are balanced. However, the overproduction of uric acid, often due to elevated XO activity, leads to hyperuricemia. This condition is a primary etiological factor in gout, a painful inflammatory arthritis caused by the deposition of monosodium urate crystals in joints and tissues.[2] Consequently, the inhibition of xanthine oxidase is a key therapeutic strategy for managing hyperuricemia and gout.[2]

This guide provides an in-depth technical comparison of two potent non-purine selective inhibitors of xanthine oxidase: the well-established drug Febuxostat and the promising investigational compound, 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid.

Febuxostat: A Clinically Established XO Inhibitor

Febuxostat is a non-purine selective inhibitor of xanthine oxidase, approved for the chronic management of hyperuricemia in patients with gout.[2] Its non-purine structure is a key feature, distinguishing it from older inhibitors like allopurinol and reducing the risk of interference with other purine and pyrimidine metabolic pathways.[3]

Mechanism of Action and Binding Mode

Febuxostat potently and selectively inhibits both the oxidized and reduced forms of xanthine oxidase.[4] It binds with high affinity to a channel leading to the molybdenum-pterin (Mo-Pt) active site of the enzyme, effectively blocking substrate access.[3] Crystallography studies have elucidated that febuxostat's inhibition is achieved through interactions with critical amino acid residues within this channel.[3] This potent, non-competitive inhibition leads to a significant reduction in the production of uric acid.[3]

The binding of febuxostat within the active site of xanthine oxidase is characterized by extensive hydrophobic interactions and key hydrogen bonds. The carboxyl group of febuxostat is crucial for its interaction with the enzyme.

2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic Acid: A Novel Challenger

As part of the ongoing search for novel xanthine oxidase inhibitors with improved efficacy and safety profiles, a series of 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid derivatives have been synthesized and evaluated as analogues of febuxostat.[1] These compounds were designed by replacing the thiazole ring of febuxostat with a 1,2,3-triazole ring.[1]

Mechanism of Action and Binding Mode

Biochemical assays have demonstrated that these triazole derivatives are highly potent inhibitors of xanthine oxidase, with some exhibiting inhibitory activity in the nanomolar range.[1] Kinetic studies of the most promising compounds from this series have revealed a mixed-type inhibition pattern, suggesting that they bind to both the free enzyme and the enzyme-substrate complex.[1][5]

Molecular docking studies have provided insights into the binding mode of these triazole inhibitors within the active site of xanthine oxidase. The docking analysis indicates that these compounds share similar interactions with those of febuxostat.[1] Notably, the nitrogen atom at the 3-position of the triazole ring is predicted to form a hydrogen bond with the amino acid residue Glu802. Additionally, the triazole ring itself engages in a π-π stacking interaction with Phe1009, further stabilizing the inhibitor-enzyme complex.[1]

Quantitative Performance Comparison

The following table summarizes the in vitro inhibitory potency of 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid derivatives and febuxostat against xanthine oxidase. It is important to note that direct comparison of IC50 values across different studies can be challenging due to variations in experimental conditions. However, the data presented from the same study provide a reliable head-to-head comparison.

Compound	IC50 (μM)	Inhibition Type	Source
Febuxostat	0.012	Not specified in this study	[1]
2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid derivative (most potent)	0.084	Mixed-type	[1]
Febuxostat	0.0018 (1.8 nM)	Non-competitive	[3]

From the comparative data, it is evident that while the 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid derivatives are highly potent, febuxostat demonstrates a superior inhibitory concentration in the nanomolar range in other reported studies.[1][3]

Experimental Protocols

In Vitro Xanthine Oxidase Inhibition Assay (Spectrophotometric Method)

This protocol outlines a standard method for determining the in vitro inhibitory activity of a test compound against xanthine oxidase. The principle of this assay is to measure the increase in absorbance at 295 nm, which corresponds to the formation of uric acid from the substrate xanthine.

Materials:

• Xanthine Oxidase (from bovine milk)

• Xanthine (substrate)

• Test Compound (e.g., 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid)

• Febuxostat (positive control)

• Potassium Phosphate Buffer (e.g., 50 mM, pH 7.4)

• Dimethyl Sulfoxide (DMSO)

• 96-well UV-transparent microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of xanthine in the potassium phosphate buffer.

  • Prepare stock solutions of the test compound and febuxostat in DMSO.

  • Prepare a working solution of xanthine oxidase in cold phosphate buffer immediately before use.

• Assay Setup (in a 96-well plate):

  • Blank: Add buffer and the test compound solution (or vehicle).

  • Control (No Inhibitor): Add buffer, xanthine oxidase solution, and the vehicle (e.g., DMSO in buffer).

  • Test: Add buffer, xanthine oxidase solution, and the test compound solution at various concentrations.

  • Positive Control: Add buffer, xanthine oxidase solution, and febuxostat solution at various concentrations.

• Pre-incubation:

  • Pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding the xanthine substrate solution to all wells.

• Measurement:

  • Immediately begin monitoring the increase in absorbance at 295 nm at regular intervals for a defined period (e.g., 5-10 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound and febuxostat using the following formula: % Inhibition = [ (Rate of Control - Rate of Blank) - (Rate of Sample - Rate of Blank) ] / (Rate of Control - Rate of Blank) x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Visualizations

Chemical Structures

Caption: Chemical structures of Febuxostat and 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid.

Xanthine Oxidase Catalytic Pathway and Inhibition

Caption: The catalytic conversion of hypoxanthine to uric acid by xanthine oxidase and the point of inhibition.

Experimental Workflow for XO Inhibition Assay

Caption: Step-by-step workflow for the in vitro xanthine oxidase inhibition assay.

Conclusion

Both febuxostat and the novel 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid derivatives are potent, non-purine selective inhibitors of xanthine oxidase. Febuxostat is a well-characterized and clinically approved drug with proven efficacy in lowering serum uric acid levels. The triazole-based compounds represent a promising new class of XO inhibitors, demonstrating high potency and a distinct mixed-type inhibition mechanism. While febuxostat currently exhibits superior in vitro potency in some studies, the development of these triazole analogues highlights a valuable strategy for discovering new therapeutic agents for hyperuricemia and gout. Further in vivo studies are warranted to fully elucidate the therapeutic potential of 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid and its derivatives.

References

• The Science Behind Febuxostat: Mechanism of Action and Pharmacological Profile. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Shi, D., et al. (2016). Synthesis and bioevaluation of 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid/carbohydrazide derivatives as potent xanthine oxidase inhibitors. RSC Advances, 6(82), 78933-78942. Retrieved from [Link]

• Okamoto, K., et al. (2003). An extremely potent inhibitor of xanthine oxidoreductase. Crystal structure of the enzyme-inhibitor complex and mechanism of inhibition. Journal of Biological Chemistry, 278(3), 1848-1855.

• What is the mechanism of action (MOA) of Febuxostat (febuxostat)? (2025, October 26). Dr.Oracle. Retrieved from [Link]

• Zhang, Y., et al. (2017). Synthesis and evaluation of 1-phenyl-1H-1,2,3-triazole-4-carboxylic acid derivatives as xanthine oxidase inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(16), 3853-3858. Retrieved from [Link]

• Past, present and future of xanthine oxidase inhibitors: design strategies, structural and pharmacological insights, patents and clinical trials. (2022). RSC Medicinal Chemistry, 13(10), 1169-1199. Retrieved from [Link]

• Febuxostat Inhibition of Endothelial-Bound XO: Implications for Targeting Vascular ROS Production. (2010). Free Radical Biology and Medicine, 49(10), 1547-1553. Retrieved from [Link]

• In vitro investigation of xanthine oxidase inhibitory and antioxidant activities of 3,4,5-trihydroxycinnamic acid. (2024). Journal of Applied Pharmaceutical Science, 14(04), 133-141. Retrieved from [Link]

• Heterocyclic compounds as xanthine oxidase inhibitors for the management of hyperuricemia: synthetic strategies, structure–activity relationship and molecular docking studies (2018–2024). (2024). RSC Medicinal Chemistry, 15(4), 868-900. Retrieved from [Link]

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A Comparative Guide to the Anticancer Activity of 1,2,3-Triazole-4-Carboxylic Acids and Their Carboxamide Derivatives

In the landscape of medicinal chemistry, the 1,2,3-triazole scaffold has emerged as a "privileged" structure, forming the backbone of numerous compounds with a wide array of biological activities, including significant potential in anticancer drug discovery.[1][2] This guide provides an in-depth comparison of two closely related classes of 1,2,3-triazole derivatives: the 4-carboxylic acids and their corresponding 4-carboxamides. We will delve into their synthesis, anticancer activities supported by experimental data, and the underlying structure-activity relationships (SAR) that dictate their potency and selectivity.

The Core Structures: A Subtle Yet Significant Distinction

At a glance, the difference between 1,2,3-triazole-4-carboxylic acids and their carboxamide derivatives is the functional group at the 4-position of the triazole ring. This seemingly minor alteration from a carboxylic acid (-COOH) to a carboxamide (-CONH-R) has profound implications for the molecule's physicochemical properties and its interaction with biological targets.[1] The amide group introduces an additional hydrogen bond donor and can be modified with various substituents (R-groups), allowing for fine-tuning of properties like lipophilicity, which can enhance cell permeability and target engagement.[3]

Caption: General structures of 1,2,3-triazole-4-carboxylic acid and its carboxamide derivative.

Synthetic Pathways: From Acids to Amides

The synthesis of these compounds typically follows a logical progression, with the carboxylic acid being a key intermediate in the formation of the carboxamide.[4][5] The most common and efficient method for constructing the 1,2,3-triazole core is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry."[2][6]

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A Comparative Guide to the Antimicrobial Activity of 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic Acid

In the persistent search for novel antimicrobial agents to combat the growing threat of drug-resistant pathogens, heterocyclic compounds, particularly those containing the triazole scaffold, have emerged as a promising area of research. This guide provides an in-depth evaluation of the antimicrobial activity of a specific synthetic ε-amino acid, 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid . Synthesized via click chemistry, this molecule's unique structure, featuring a kinked conformation where the phenyl and triazole rings are perpendicular, presents an interesting candidate for antimicrobial drug discovery[1][2][3].

This document will objectively compare the known antibacterial efficacy of this compound against established, clinically relevant antibiotics. We will delve into the detailed experimental protocols for antimicrobial susceptibility testing, present the available data, and explore the proposed mechanism of action, offering a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction to 1,2,3-Triazoles as Antimicrobial Agents

The 1,2,3-triazole moiety is a key pharmacophore in medicinal chemistry, renowned for its structural versatility and wide range of biological activities, including antibacterial, antifungal, and antiviral properties[4][5][6]. Unlike the more extensively studied 1,2,4-triazole core found in many commercial antifungal drugs, 1,2,3-triazoles represent a distinct class with potentially different mechanisms of action. The synthesis of novel derivatives, such as the title compound, is driven by the need for new antimicrobials that can overcome existing resistance mechanisms[5].

1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid is a synthetic aromatic ε-amino acid whose antimicrobial potential has been investigated against both Gram-positive and Gram-negative bacteria[1][2][3]. This guide will situate its performance within the broader context of standard antimicrobial agents.

Comparative Analysis of Antimicrobial Efficacy

To date, the antimicrobial activity of 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid has been evaluated against a limited number of bacterial strains. This section compares its efficacy, based on Minimum Inhibitory Concentration (MIC) values, with that of several standard antibiotics against various representative microorganisms.

Data Presentation:

Compound/Drug	Bacillus subtilis (Gram-positive)	Vibrio cholerae (Gram-negative)	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)
1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid	59.5 µg/mL [1][2][3]	59.5 µg/mL [1][2][3]	Data not available	Data not available
Ampicillin	Data not available	Data not available	0.6 - 1 mg/L[7]	4 mg/L[7]
Streptomycin	Data not available	Data not available	1.73 µg/mL[8]	<16 mg/L[9]
Kanamycin	Data not available	Data not available	Data not available	Data not available

Field-Proven Insights:

From the available data, 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid demonstrates broad-spectrum activity against both the Gram-positive bacterium Bacillus subtilis and the Gram-negative pathogenic bacterium Vibrio cholerae, with a consistent MIC of 59.5 µg/mL[1][2][3].

When compared to standard antibiotics, the interpretation requires careful consideration of the specific strains and testing conditions. For instance, Ampicillin's MIC against S. aureus and E. coli is significantly lower, indicating higher potency[7]. Similarly, Streptomycin shows a much lower MIC against S. aureus[8].

It is crucial to note the current data gaps for 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid. Its activity against key pathogens such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa, as well as common fungal strains like Candida albicans and Aspergillus niger, has not been reported in the reviewed literature. Furthermore, Minimum Bactericidal Concentration (MBC) data is not yet available, which would be necessary to determine whether the compound is bactericidal or bacteriostatic.

Proposed Mechanism of Action

The mechanism by which antimicrobial agents exert their effects is a critical aspect of their evaluation. Different classes of drugs target various cellular processes.

1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid: A Focus on DNA Interaction

Studies on 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid suggest a mechanism of action that differs from many common antibiotics. The primary proposed mechanism involves interaction with bacterial DNA , leading to the inhibition of essential cellular processes. This is supported by DNA binding and degradation studies[1][2][3].

Further evidence for its disruptive action on bacterial cells comes from Field Emission Scanning Electron Microscopy (FE-SEM) experiments. These studies have shown that treatment with the compound leads to complete deformation of the bacterial cells of E. coli, Bacillus subtilis, and Vibrio cholerae[2]. This morphological change indicates a significant impact on cell integrity, which could be a consequence of the initial DNA interaction or a parallel effect on the cell envelope.

Comparative Mechanisms of Standard Antibiotics

In contrast, the standard antibiotics used for comparison in this guide operate through well-established and distinct mechanisms:

• Ampicillin , a β-lactam antibiotic, inhibits the synthesis of the bacterial cell wall by binding to penicillin-binding proteins (PBPs), leading to cell lysis[7].

• Streptomycin , an aminoglycoside, binds to the bacterial ribosome, thereby inhibiting protein synthesis.

• Kanamycin , also an aminoglycoside, shares a similar mechanism with streptomycin, disrupting protein synthesis.

The following diagram illustrates the distinct proposed mechanism of the topic compound compared to these standard antibacterial agents.

Caption: Proposed mechanisms of action.

Experimental Protocols for Antimicrobial Susceptibility Testing

The following protocols are based on widely accepted standards, such as those from the Clinical and Laboratory Standards Institute (CLSI), and are essential for the reproducible evaluation of antimicrobial agents.

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a standardized technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible in-vitro growth of a microorganism.

Step-by-Step Methodology:

• Preparation of Antimicrobial Stock Solution: Dissolve a known weight of 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution. Ensure sterility through filtration if necessary.

• Preparation of Microtiter Plates: Dispense sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into the wells of a 96-well microtiter plate.

• Serial Dilution: Add the antimicrobial stock solution to the first well and perform a two-fold serial dilution across the plate to create a range of decreasing concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) equivalent to a 0.5 McFarland turbidity standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Include a growth control well (broth and inoculum, no antimicrobial) and a sterility control well (broth only).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is determined as the lowest concentration of the antimicrobial agent in a well that shows no visible turbidity (i.e., no bacterial growth).

Determination of Minimum Bactericidal Concentration (MBC)

The MBC test is performed subsequently to the MIC test to determine the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

Step-by-Step Methodology:

• Subculturing from MIC Plate: Following the MIC determination, select the wells corresponding to the MIC and at least two higher concentrations that showed no visible growth.

• Plating: Aliquot a standardized volume (e.g., 10 µL) from each of these selected wells and plate it onto a suitable agar medium (e.g., Mueller-Hinton Agar) that does not contain the antimicrobial agent.

• Incubation: Incubate the agar plates at 35°C ± 2°C for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum (i.e., no or minimal colony growth on the agar plate).

The following diagram outlines the comprehensive workflow for evaluating the antimicrobial activity of a novel compound.

Caption: Experimental workflow for antimicrobial evaluation.

Conclusion and Future Directions

1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid demonstrates notable antibacterial activity against Bacillus subtilis and the pathogenic Vibrio cholerae[1][2][3]. Its proposed mechanism of action, centered on DNA interaction and cellular deformation, distinguishes it from several classes of conventional antibiotics and marks it as a compound of interest for further investigation[1][2][3].

However, this guide also highlights significant gaps in the current understanding of this compound's antimicrobial profile. To fully assess its potential, future research should prioritize:

• Broad-Spectrum Activity Screening: Evaluation against a wider panel of clinically relevant bacteria, including resistant strains (e.g., MRSA), and common fungal pathogens.

• Determination of MBC: Establishing whether the compound is bactericidal or bacteriostatic is fundamental for its potential therapeutic application.

• Toxicity Studies: While one study suggests no harmful effects on eukaryotes (yeast), comprehensive cytotoxicity testing against human cell lines is a necessary next step[2].

• Mechanism of Action Elucidation: Further studies are required to precisely identify the molecular targets within the bacterial cell and to fully understand the DNA binding and cell deformation processes.

By addressing these areas, the scientific community can build a more complete picture of the therapeutic potential of 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid and its derivatives in the ongoing fight against infectious diseases.

References

• Maji, K., & Haldar, D. (2017). 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid: activity against Gram-positive and Gram-negative pathogens including Vibrio cholerae. Royal Society Open Science, 4(10), 170684. [Link]

• Ghafourian, S., Sadeghifard, N., Soheili, S., & Sekawi, Z. (2021). Ampicillin: A Brief Overview of a Broad-Spectrum Antibiotic. StatPearls. [Link]

• Slavova, M., Zasheva, D., & Chimov, A. (2023). 1,2,3-Triazoles and their metal chelates with antimicrobial activity. Frontiers in Chemistry, 11, 1249925. [Link]

• Abdel-Wahab, B. F., Mohamed, H. A., & El-Adasy, A. A. M. (2019). Design, Synthesis, and Antimicrobial Activities of 1,2,3-Triazole Glycoside Clickamers. Molecules, 24(19), 3532. [Link]

• de Souza, T. B., et al. (2020). Biological Evaluation of Selected 1,2,3-triazole Derivatives as Antibacterial and Antibiofilm Agents. Current Organic Synthesis, 17(6), 489-496. [Link]

• Antibacterial Activity Importance of 1, 2, 3-triazole and 1, 2, 4-triazoleby Click Chemistry. (2018). ResearchGate. [Link]

• Miniaturized Antimicrobial Susceptibility Test by Combining Concentration Gradient Generation and Rapid Cell Culturing. (2018). MDPI. [Link]

• Restoring Ampicillin Sensitivity in Multidrug-Resistant Escherichia coli Following Treatment in Combination with Coffee Pulp Extracts. (2021). PMC. [Link]

• Determination of MIC against S. aureus. Antibacterial activity of the newly synthesized compounds and commercial antibiotics (chloramphenicol, methicillin, and streptomycin) against S. aureus was determined. (2019). ResearchGate. [Link]

• Minimal inhibitory concentration of streptomycin. (n.d.). BioNumbers. [Link]

• Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. (2015). ResearchGate. [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents. (2020). PMC. [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Characterization of Synthesized 5-Amino-1,2,3-Triazole Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of newly synthesized compounds is a cornerstone of scientific rigor. Among the vast landscape of heterocyclic compounds, 5-amino-1,2,3-triazole derivatives have garnered significant interest due to their diverse biological activities, including their potential as anticancer and antiproliferative agents[1]. This guide provides an in-depth comparison of the spectroscopic characterization of these derivatives, with a focus on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. Drawing upon field-proven insights, this document will not only present data but also explain the underlying principles that govern the spectral features of this important class of molecules.

The Significance of Spectroscopic Analysis in Drug Discovery

In the synthesis of novel 5-amino-1,2,3-triazole derivatives, spectroscopic analysis serves as the primary method for structural elucidation and purity assessment. A thorough understanding of their characteristic spectral signatures is paramount for confirming the successful synthesis of the target molecule and for identifying any potential byproducts. This is particularly crucial in drug development, where precise molecular architecture dictates biological function and safety.

Infrared (IR) Spectroscopy: Unveiling Functional Groups

Infrared spectroscopy is a powerful, non-destructive technique for identifying the functional groups present in a molecule. For 5-amino-1,2,3-triazole derivatives, the IR spectrum provides key information about the N-H, C=N, and C-N bonds within the molecule.

The interpretation of the IR spectrum of a 5-amino-1,2,3-triazole derivative involves analyzing the characteristic absorption bands. The amino group (NH₂) typically exhibits two distinct stretching vibrations in the range of 3400-3200 cm⁻¹, corresponding to the asymmetric and symmetric N-H stretching modes. The triazole ring itself presents a complex series of absorptions. The C=N stretching vibrations of the triazole ring are typically observed in the 1630-1580 cm⁻¹ region. Additionally, N-N stretching vibrations can sometimes be observed in the 1200-1100 cm⁻¹ range, although they are often weak.

Comparative Analysis of IR Spectra

The position and intensity of these bands can be influenced by the nature of the substituents on the triazole ring and the amino group. For instance, electron-withdrawing groups attached to the triazole ring can shift the C=N stretching frequency to higher wavenumbers. Conversely, electron-donating groups may cause a shift to lower wavenumbers. In a study of 1,3,5-tris-[3-thiol-4-amino-1,2,4-triazole-5-yl]benzene, characteristic bands were observed at 3121 cm⁻¹ (C-H of imines), 2964 & 2858 cm⁻¹ (aliphatic C-H), 2728 cm⁻¹ (S-H), 1622 cm⁻¹ (C=N), and 1600 cm⁻¹ (C=C)[2].

Functional Group	Characteristic Absorption Range (cm⁻¹)	Notes
Amino (N-H) stretch	3400 - 3200	Two bands for primary amines (asymmetric and symmetric)
Aromatic C-H stretch	3100 - 3000
Aliphatic C-H stretch	3000 - 2850
C=N stretch (triazole)	1630 - 1580	Can be coupled with other vibrations
N-H bend	1650 - 1580	Can overlap with C=N stretch
C-N stretch	1350 - 1250
N-N stretch (triazole)	1200 - 1100	Often weak

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each proton and carbon atom, respectively.

¹H NMR Spectroscopy

In the ¹H NMR spectrum of a 5-amino-1,2,3-triazole derivative, the chemical shifts of the protons are highly dependent on their electronic environment. The proton attached to the C4 of the triazole ring, if present, typically resonates in the aromatic region, generally between δ 7.5 and 8.5 ppm. The protons of the amino group (NH₂) often appear as a broad singlet, and their chemical shift can vary significantly depending on the solvent, concentration, and temperature, but they are typically found in the range of δ 4.0-6.0 ppm.

Substituents on the triazole ring and the amino group will significantly influence the chemical shifts of neighboring protons. For example, in a series of 5-(aryl)amino-1,2,3-triazole-containing 2,1,3-benzothiadiazoles, the NH proton of the amino group was observed as a singlet at around δ 4.87-5.18 ppm when the amino group was monosubstituted[3]. In another example, the NH₂ protons of 1-(4-methoxyphenyl)-4-(4-(7-(4-methoxyphenyl)benzo[c][4][5][6]thiadiazol-4-yl)phenyl)-1H-1,2,3-triazol-5-amine appeared as a singlet at δ 5.83 ppm in DMSO-d₆[7].

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides valuable information about the carbon framework of the molecule. The carbon atoms of the 1,2,3-triazole ring typically resonate in the range of δ 120-160 ppm. The C5 carbon, attached to the amino group, is generally found at a higher field (more shielded) compared to the C4 carbon.

For instance, in a study of 4-(4-(7-(4-methoxyphenyl)benzo[c][4][5][6]thiadiazol-4-yl)phenyl)-1-p-tolyl-1H-1,2,3-triazol-5-amine, the triazole carbon signals were observed at δ 139.9 and 137.9 ppm[3]. In a different derivative, 4-(4-(7-(4-methoxyphenyl)benzo[c][4][5][6]thiadiazol-4-yl)phenyl)-1-phenethyl-1H-1,2,3-triazol-5-amine, the triazole carbons were found at δ 138.0 and 137.8 ppm[7]. The specific chemical shifts are influenced by the electronic effects of the substituents.

Comparative NMR Data for Substituted 5-Amino-1,2,3-Triazoles

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Reference
1-Benzyl-4-(aryl)-N-phenyl-1H-1,2,3-triazol-5-amine	NH: 5.18 (s)	Triazole C4/C5: Not explicitly assigned	[3]
1-p-Tolyl-4-(aryl)-1H-1,2,3-triazol-5-amine	NH₂: 4.15 (s)	Triazole C4/C5: 139.9, 137.9	[3]
1-Phenethyl-4-(aryl)-1H-1,2,3-triazol-5-amine	NH₂: 3.09 (s)	Triazole C4/C5: 138.0, 137.8	[7]
1-(4-Methoxyphenyl)-4-(aryl)-1H-1,2,3-triazol-5-amine	NH₂: 5.83 (s, in DMSO-d₆)	Triazole C4/C5: 139.7, 134.2	[7]

Note: "aryl" in the table represents a complex benzothiadiazole-containing substituent.

Experimental Protocols

A Self-Validating System for Spectroscopic Characterization

To ensure the trustworthiness of the obtained data, a rigorous and self-validating experimental protocol is essential.

Sample Preparation for NMR Spectroscopy

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Common choices include CDCl₃, DMSO-d₆, and MeOD. The choice of solvent can affect the chemical shifts, particularly for exchangeable protons like those of the amino group.

• Concentration: Prepare a solution with a concentration of approximately 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard (δ 0.00 ppm). Modern NMR spectrometers can also reference the residual solvent peak.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer with a field strength of at least 400 MHz for ¹H. Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

Sample Preparation for IR Spectroscopy

• Technique Selection: The choice of sampling technique depends on the physical state of the compound. For solid samples, the Attenuated Total Reflectance (ATR) technique is often preferred due to its simplicity and minimal sample preparation. Alternatively, a KBr pellet can be prepared.

• ATR-FTIR: Place a small amount of the solid sample directly on the ATR crystal and apply pressure to ensure good contact.

• KBr Pellet: Grind a small amount of the sample (1-2 mg) with dry KBr powder (100-200 mg) and press the mixture into a thin, transparent pellet.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Visualization of the Characterization Workflow

Sources

• 1. Selected 5-amino-1-aryl-1H-1,2,3-triazole scaffolds as promising antiproliferative agents | The Ukrainian Biochemical Journal [ukrbiochemjournal.org]
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• 3. Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction | MDPI [mdpi.com]
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A Comparative Guide to the In Vitro Screening of 1,2,4-Triazole Derivatives Against HepG2 and MCF7 Cancer Cell Lines

Authored by a Senior Application Scientist

Introduction: The Prominence of the 1,2,4-Triazole Scaffold in Oncology

The 1,2,4-triazole ring is a five-membered heterocyclic structure that has garnered significant attention in medicinal chemistry, often referred to as a "privileged" scaffold.[1] This is due to its unique physicochemical properties, bioavailability, and its presence in a wide array of pharmacologically active compounds.[1][2] In oncology, derivatives of 1,2,4-triazole have demonstrated a broad spectrum of anticancer activities.[3] Their versatility allows for structural modifications that can enhance potency, selectivity, and pharmacokinetic profiles.[2][4] These compounds exert their effects through diverse mechanisms, including the inhibition of critical cancer-related enzymes like kinases, interference with DNA processes, and the modulation of apoptotic pathways.[4]

This guide provides a comparative analysis of the in vitro cytotoxic effects of various 1,2,4-triazole derivatives against two of the most widely used human cancer cell lines:

• HepG2: A human liver carcinoma cell line, representing hepatocellular carcinoma, a major global health challenge.

• MCF7: An estrogen receptor (ER)-positive human breast adenocarcinoma cell line, a cornerstone model for studying hormone-dependent breast cancer.[5]

By comparing the activity of these derivatives against cell lines from different tissue origins (liver vs. breast), researchers can gain valuable insights into potential tumor selectivity and broader applicability.

Comparative Cytotoxicity: Analyzing Derivative Efficacy

The efficacy of a potential anticancer agent is quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit the growth of 50% of the cancer cells. A lower IC50 value indicates higher potency.

Recent studies have highlighted several promising 1,2,4-triazole derivatives with potent activity against both HepG2 and MCF7 cells. For instance, new indolyl-triazole hybrids have shown significant cytotoxic activities.[6] The table below summarizes the performance of select derivatives from recent literature, providing a direct comparison of their potency against both cell lines.

Derivative	HepG2 IC50 (µM)	MCF7 IC50 (µM)	Reference Drug & IC50 (µM)	Source
Compound 13b (p-chloro-phenyl at triazole ring)	0.32	1.07	Erlotinib (2.91, 2.51)	[6]
Compound 12b (p-chloro-phenyl at triazole ring)	3.21	2.67	Erlotinib (2.91, 2.51)	[6]
Compound 7f (N-arylated acetamide)	16.78	Not Reported	Not Reported	[7]
LaSOM 186 (Coumarin-triazole hybrid)	87.62	2.66	Cisplatin (93.74, 45.33)	[8]
LaSOM 190 (Coumarin-triazole hybrid)	Not Reported	2.85	Cisplatin (45.33)	[8]

Analysis of Structure-Activity Relationship (SAR):

The data reveals critical insights into the structure-activity relationship. For example, compound 13b , featuring a p-chloro-phenyl substitution on the triazole ring and an S-substituted secondary alcohol, demonstrated exceptionally potent and selective activity against the HepG2 cell line (IC50 = 0.32 µM).[6] This was significantly more potent than its counterpart, compound 12b, which has a primary alcohol, suggesting that the secondary alcohol moiety enhances cytotoxicity in this context.[6] In contrast, coumarin-triazole hybrids like LaSOM 186 showed remarkable potency and selectivity for the MCF7 breast cancer cell line (IC50 = 2.66 µM), far exceeding the efficacy of the standard drug cisplatin in the same study.[8] This highlights how different substitutions on the core 1,2,4-triazole scaffold can drastically alter both potency and cancer cell line selectivity.

Mechanistic Insights: How Do 1,2,4-Triazoles Inhibit Cancer Cell Growth?

The anticancer effects of 1,2,4-triazole derivatives are not limited to a single mechanism. Their ability to interact with various biological targets is a key reason for their therapeutic potential.[1] Some of the primary mechanisms include:

• Enzyme Inhibition: Many derivatives are designed to target and inhibit enzymes crucial for cancer cell survival and proliferation, such as c-kit tyrosine kinase and protein kinase B (Akt).[4][7]

• Apoptosis Induction: Certain compounds can trigger programmed cell death (apoptosis). For example, compound 13b was found to induce apoptosis in both MCF7 and HepG2 cells.[6] This is a highly desirable trait for an anticancer drug as it eliminates cancer cells in a controlled manner.

• Cell Cycle Arrest: These derivatives can halt the cell cycle at specific phases, preventing cancer cells from dividing and proliferating. Compound 13b arrested the cell cycle at the G2/M phase in MCF7 cells and the S phase in HepG2 cells, demonstrating cell-line-specific effects.[6]

• Inhibition of Angiogenesis: Some derivatives can inhibit the formation of new blood vessels (angiogenesis), which is essential for tumor growth and metastasis, by targeting factors like Vascular Endothelial Growth Factor (VEGF).[9]

Caption: Potential mechanisms of 1,2,4-triazole anticancer activity.

Experimental Protocols for In Vitro Screening

To ensure reliable and reproducible results, standardized cytotoxicity assays are paramount. The two most common methods for screening compounds against adherent cell lines like HepG2 and MCF7 are the MTT assay and the Sulforhodamine B (SRB) assay.

Rationale for Method Selection:

• MTT Assay: This is a colorimetric assay that measures cell viability based on mitochondrial metabolic activity.[10] Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt (MTT) into a purple formazan product.[5][10] It is a widely used and well-established method.

• SRB Assay: This assay measures cell density based on total cellular protein content.[11][12] The SRB dye binds stoichiometrically to proteins under acidic conditions.[13] Unlike the MTT assay, it is not dependent on cell metabolism, which can be an advantage as some compounds can interfere with mitochondrial function without being cytotoxic, leading to false results in an MTT assay.[14]

Caption: Standardized workflow for cytotoxicity screening.

Protocol 1: MTT Cell Viability Assay

This protocol is adapted from standard procedures for assessing cell viability.[10][15]

Materials:

• HepG2 or MCF7 cells

• Complete culture medium (e.g., DMEM with 10% FBS)[5]

• 1,2,4-Triazole derivatives dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS

• Solubilization solution: DMSO or a solution of 10% SDS in 0.01 M HCl

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Plating: Seed 100 µL of cell suspension into each well of a 96-well plate at a density of 1 x 10⁴ cells/well. Include wells for a "medium only" background control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 1,2,4-triazole derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds. Include a solvent control (e.g., 0.5% DMSO in medium).

• Incubation: Incubate the plate for another 48 to 72 hours.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[15]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will convert the soluble yellow MTT to insoluble purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[15] Mix thoroughly by gentle pipetting or by placing the plate on a shaker for 10 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • Cell Viability (%) = [(Absorbance of Treated Cells - Absorbance of Background) / (Absorbance of Solvent Control - Absorbance of Background)] x 100

  • Plot the cell viability against the compound concentration to determine the IC50 value.

Protocol 2: Sulforhodamine B (SRB) Cytotoxicity Assay

This protocol is a robust method for determining cytotoxicity based on total protein content.[11][16]

Materials:

• Plated and treated cells (as in steps 1-4 of the MTT protocol)

• Trichloroacetic acid (TCA), cold (10% w/v)

• SRB solution (0.4% w/v in 1% acetic acid)

• Washing solution (1% v/v acetic acid)

• Solubilization buffer (10 mM Tris base, pH 10.5)

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Fixation: After the 48-72 hour drug incubation period, gently add 100 µL of cold 10% TCA to each well without removing the supernatant.

• Incubation: Incubate the plate at 4°C for at least 1 hour to fix the cells.[16]

• Washing: Discard the supernatant and wash the wells vigorously 4-5 times with 1% acetic acid to remove unbound dye and debris.[16]

• Drying: After the final wash, remove excess liquid and allow the plate to air-dry completely at room temperature. The dried plates can be stored for several weeks if needed.[14]

• Staining: Add 100 µL of 0.4% SRB solution to each well.

• Incubation: Incubate at room temperature for 30 minutes.[16]

• Washing: Quickly rinse the wells 4 times with 1% acetic acid to remove unbound SRB dye.

• Drying: Remove excess wash solution and allow the plate to air-dry completely.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye. Place the plate on a shaker for 10 minutes to ensure complete dissolution.[13]

• Absorbance Reading: Measure the optical density (OD) at approximately 565 nm.[14]

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value as described for the MTT assay.

Conclusion and Future Directions

The in vitro screening of 1,2,4-triazole derivatives continues to yield promising candidates for anticancer drug development.[3] Comparative analysis against diverse cell lines like HepG2 and MCF7 is a critical first step in identifying compounds with high potency and desirable selectivity. The data clearly indicates that substitutions on the triazole scaffold are key determinants of biological activity, allowing for targeted drug design.[6][8] Future research should focus on optimizing these lead compounds to improve their pharmacokinetic properties and evaluate their efficacy and safety in in vivo models.[4] The systematic application of robust screening protocols, such as the MTT and SRB assays, provides the foundational data necessary to advance these promising molecules from the laboratory to clinical applications.

References

• Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025). PubMed.
• Synthesis of New Bioactive Indolyl-1,2,4-Triazole Hybrids As Dual Inhibitors for EGFR/PARP-1 Targeting Breast and Liver Cancer Cells.
• mechanism of action of 1,2,4-triazole-based compounds. Benchchem.
• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents.
• In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF -7 cell lines study of Marine Yeast. Journal of Applied Pharmaceutical Science.
• Antitumoral effect of 1, 2, 4-Triazole derivatives on prostate carcinoma (DU145), Human Liver carcinoma (HEPG2), and - AUSTRALIAN JOURNAL OF BASIC AND APPLIED SCIENCES (AJBAS). AJBASWEB.
• Synthesis and characterization of new 1,2,4-triazole anticancer scaffold derivatives: In Vitro study.
• Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. MDPI.

• Synthesis and anticancer activity of[2][4][6] triazole [4,3-b][2][4][6][17] tetrazine derivatives. ResearchGate.

• Novel 1,2,4-triazole Derivatives as Antitumor Agents Against Hep
• Evaluation of the Antibacterial, Antioxidant, Anticancer, and Antidiabetic Activities of the Leaves and Inflorescences of Crassula capitella. MDPI.
• In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF -7 cell lines study of Marine Yeast. Journal of Applied Pharmaceutical Science.
• Anticancer properties of 1,2,4-triazole derivatives (liter
• Cytotoxicity assessments by MTT assay in (A) MCF-7 cells, (B) HepG2...
• Antiproliferative activity and toxicity evaluation of 1,2,3-triazole and 4-methyl coumarin hybrids in the MCF7 breast cancer cell line.
• In vitro cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative. Journal of King Saud University - Science.
• Sulforhodamine B (SRB) Cell Cytotoxicity Assay.
• Antitumoral effect of 1, 2, 4-Triazole derivatives on prostate carcinoma (DU 145 ), Human Liver carcinoma (HEPG2), and Human Breast Cancer (MCF 7 ) cell Lines.
• 1,2,4-Triazole bearing compounds with anticancer or anti-inflammatory activities.
• Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories.
• Cell Viability Assays - Assay Guidance Manual.
• MTT assay protocol. Abcam.
• Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation.
• Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis.
• Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation | Request PDF.
• DATA SHEET SRB Cytotoxicity Assay. Canvax.
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A Senior Application Scientist's Guide to the Synthetic Efficiency of Routes to 5-Arylamino-1,2,3-triazoles

Introduction

The 5-arylamino-1,2,3-triazole scaffold is a privileged structural motif in modern chemistry. Its unique physicochemical properties—including thermal and metabolic stability, a large dipole moment, and the capacity for hydrogen bond formation—make it an effective peptide bond isostere.[1] Consequently, these compounds are of significant interest in medicinal chemistry, with demonstrated antiviral, antifungal, and antiproliferative activities, as well as in materials science.[1][2]

The synthetic accessibility of this scaffold is paramount for its exploration and application. Researchers are often faced with a choice between several synthetic strategies, each with its own set of advantages and limitations. This guide provides an in-depth, objective comparison of the three primary synthetic routes to 5-arylamino-1,2,3-triazoles:

• The [3+2] Azide-Nitrile Cycloaddition Pathway

• Post-Triazole N-Arylation via Buchwald-Hartwig Cross-Coupling

• Multi-component Interrupted Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

We will dissect each route, providing mechanistic insights, detailed experimental protocols, and a comparative analysis of their synthetic efficiency to guide researchers in selecting the optimal strategy for their specific objectives.

Route 1: The [3+2] Azide-Nitrile Cycloaddition Pathway

This classical approach, pioneered by Dimroth, remains one of the most direct methods for constructing the 5-amino-1,2,3-triazole core.[1][3] The reaction proceeds via a 1,3-dipolar cycloaddition between an organic azide and a nitrile bearing an active methylene group, often followed by a Dimroth rearrangement to yield the thermodynamically stable 5-amino product.[1][4]

Mechanistic Rationale

The choice of a strong, non-nucleophilic base (e.g., KOtBu, DBU) is critical. Its function is to deprotonate the active methylene group of the nitrile, generating a carbanion that attacks the terminal nitrogen of the azide. This initiates the cyclization. The subsequent proton migration and rearrangement, known as the Dimroth rearrangement, involves a ring-opening to a diazo intermediate followed by ring-closure, which ultimately places the aryl group on the exocyclic amine.[3] This rearrangement is a key feature, driving the reaction towards the desired product.

Caption: Workflow for the Azide-Nitrile Cycloaddition/Dimroth Rearrangement.

Representative Experimental Protocol: Solvent-Free Synthesis

This protocol is adapted from methodologies described for dipolar azide-nitrile cycloadditions.[5]

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add the acetonitrile derivative (0.5 mmol, 1.0 equiv.) and the corresponding aryl azide (0.55 mmol, 1.1 equiv.).

• Initiation: Place the flask in a water bath to maintain room temperature. Add powdered potassium tert-butoxide (KOtBu) (0.05 mmol, 0.1 equiv.) portion-wise over 5 minutes. Causality: Portion-wise addition of the base controls the initial exotherm and prevents side reactions.

• Reaction: Allow the reaction mixture to stir vigorously at room temperature for 3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with saturated aqueous NH₄Cl solution (10 mL). Extract the product with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired 5-amino-1,2,3-triazole.

Route 2: Post-Triazole N-Arylation via Buchwald-Hartwig Cross-Coupling

For generating diverse libraries of 5-arylamino-1,2,3-triazoles, a post-formation N-arylation strategy is often superior in terms of flexibility and substrate scope. The Buchwald-Hartwig amination is the gold standard for this transformation, enabling the coupling of a pre-formed 5-amino-1,2,3-triazole with an aryl halide, or conversely, a 5-halo-1,2,3-triazole with an aryl amine.[1][6][7]

Mechanistic Rationale

This palladium-catalyzed cross-coupling reaction relies on a catalytic cycle involving oxidative addition, ligand exchange, and reductive elimination. The choice of ligand is paramount to the success of the reaction; expanded-ring N-heterocyclic carbene (NHC) ligands have proven particularly effective for coupling otherwise low-reactivity 5-amino-1,2,3-triazoles.[1][7] The reaction's power lies in its remarkable functional group tolerance and its ability to form C-N bonds under relatively mild conditions, which would be incompatible with other methods.

Caption: Dual pathways for Buchwald-Hartwig N-arylation of triazoles.

Representative Experimental Protocol: N-Arylation of 5-Amino-1,2,3-triazole

This protocol is based on the highly efficient method developed by Gribanov et al.[1][6]

• Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), combine 1-benzyl-4-phenyl-1H-1,2,3-triazol-5-amine (0.5 mmol, 1.0 equiv.), the desired aryl bromide (0.6 mmol, 1.2 equiv.), sodium tert-butoxide (NaOtBu) (0.75 mmol, 1.5 equiv.), and the palladium catalyst [(THP-Dipp)Pd(cinn)Cl] (2.5-5.0 mol%). Causality: An inert atmosphere is crucial to prevent oxidation and deactivation of the Pd(0) active catalyst. NaOtBu is a strong base required for the catalytic cycle.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (2 mL).

• Reaction: Seal the tube and heat the mixture at 120 °C for 24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite. Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the residue by flash column chromatography on silica gel to yield the pure 5-arylamino-1,2,3-triazole. Yields for this reaction are consistently high, often exceeding 90%.[1][7]

Route 3: Interrupted Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The quintessential "click" reaction, CuAAC, typically yields 1,4-disubstituted triazoles.[8] However, innovative multi-component variants, often termed "interrupted click reactions," can generate fully substituted 1,4,5-triazoles.[9] In this sophisticated approach, the key copper-triazolide intermediate formed in situ is intercepted by a third component—an electrophilic aminating agent—before it can be protonated.

Mechanistic Rationale

This one-pot, four-component reaction begins as a standard CuAAC reaction between a terminal alkyne and an azide to form a copper-triazolide intermediate.[9] The success of the "interruption" hinges on suppressing the protonolysis of this intermediate. In the presence of an appropriate electrophilic aminating reagent (e.g., O-benzoylhydroxylamine), the copper-triazolide acts as a nucleophile, attacking the aminating agent to install the amino group at the C5 position with complete regioselectivity.[9] This strategy offers high atom economy by constructing the entire substituted ring in a single step.

Caption: General workflow for the Interrupted Click Reaction.

Representative Experimental Protocol: Four-Component Synthesis

This protocol is a conceptual representation based on described copper-catalyzed multi-component reactions.[9]

• Reaction Setup: To a solution of the terminal alkyne (1.0 mmol, 1.0 equiv.) and organic azide (1.1 mmol, 1.1 equiv.) in a suitable solvent such as tBuOH/H₂O (1:1, 5 mL), add the copper(I) source (e.g., CuI, 5 mol%).

• Addition of Reagents: Add the electrophilic aminating reagent (e.g., O-benzoylhydroxylamine, 1.5 equiv.).

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The reaction is typically monitored by LC-MS to observe the formation of the desired product.

• Work-up and Purification: Upon completion, dilute the reaction mixture with water and extract with an organic solvent like dichloromethane. The combined organic layers are dried over Na₂SO₄ and concentrated. The crude product is purified via silica gel chromatography to isolate the fully substituted 5-amino-1,2,3-triazole.

Comparative Analysis and Recommendations

The choice of synthetic route is a function of the desired scale, substrate scope, and available resources. The table below summarizes the key operational parameters for each pathway.

Feature	Route 1: Azide-Nitrile Cycloaddition	Route 2: Buchwald-Hartwig N-Arylation	Route 3: Interrupted CuAAC
Core Transformation	[3+2] Cycloaddition / Rearrangement	Pd-Catalyzed C-N Cross-Coupling	One-Pot Multi-component Cycloaddition
Starting Materials	Aryl azides, active methylene nitriles	5-Amino/Halo-triazoles, Aryl halides/amines	Terminal alkynes, azides, aminating agent
Key Reagents	Strong base (KOtBu, DBU)	Pd-catalyst, specific ligand, base	Cu(I) catalyst
Typical Yields	Good	Good to Excellent (often >90%)	Good
Regioselectivity	Excellent	Not applicable (post-modification)	Excellent (for 1,4,5-substitution)
Substrate Scope	Good; sensitive to sterics on nitrile	Excellent; broad tolerance for aryl groups	Moderate to Good; requires optimization
Key Advantage	Direct, classical, cost-effective reagents	High flexibility for library synthesis	High atom economy, one-pot procedure
Key Disadvantage	Not suitable for all substitution patterns	Requires pre-synthesized triazole, catalyst cost	Can require extensive optimization

Expert Recommendations:

• For Target-Oriented, Large-Scale Synthesis: The Azide-Nitrile Cycloaddition (Route 1) is often the most economically viable path. Its use of inexpensive base catalysis and simple starting materials makes it highly attractive for producing a specific 5-arylamino-1,2,3-triazole in large quantities.

• For Medicinal Chemistry & Library Synthesis: The Buchwald-Hartwig N-Arylation (Route 2) is unparalleled in its flexibility. A common 5-amino- or 5-halo-1,2,3-triazole intermediate can be coupled with a vast array of commercially available (hetero)aryl halides or amines, making this the superior choice for structure-activity relationship (SAR) studies and the rapid generation of diverse compound libraries.[1][7]

• For Novel Scaffold Discovery & Atom Economy: The Interrupted CuAAC (Route 3) represents a more advanced, elegant approach. While it may require more initial optimization, its ability to construct complex, fully substituted triazoles in a single pot from simple building blocks is a significant advantage for exploring novel chemical space.[9]

Conclusion

The synthesis of 5-arylamino-1,2,3-triazoles is a well-developed field with several robust and efficient methodologies. The classical azide-nitrile cycloaddition provides a direct and economical route, while modern palladium-catalyzed Buchwald-Hartwig amination offers supreme flexibility for diversification. Emerging multi-component click reactions present an atom-economical alternative for creating complex structures in a single step. By understanding the mechanistic underpinnings and practical trade-offs of each route, researchers can confidently select the synthetic strategy that best aligns with their scientific and developmental goals.

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• Copper(I)‐Catalyzed Four‐Component Interrupted Click/Amination: Efficient Synthesis of Fully Substituted 5‐Amino‐1,2,3‐Triazoles. (2025). ResearchGate. [Link]

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A Comparative Guide to Molecular Docking of 1-Phenyl-1H-1,2,3-Triazole Derivatives in the Xanthine Oxidase Active Site

This guide provides an in-depth, objective comparison of 1-phenyl-1H-1,2,3-triazole derivatives as potential inhibitors of xanthine oxidase (XO), a key enzyme in purine metabolism. Elevated XO activity is linked to hyperuricemia, a precursor to gout.[1][2] The inhibition of XO is a clinically validated strategy for managing this condition. This document details the scientific rationale and a step-by-step protocol for in silico evaluation of these derivatives using molecular docking, offering insights for researchers, scientists, and drug development professionals.

The Scientific Imperative: Targeting Xanthine Oxidase

Xanthine oxidase is a metalloenzyme that catalyzes the oxidation of hypoxanthine to xanthine and subsequently to uric acid.[3][4] An overproduction of uric acid can lead to its deposition as monosodium urate crystals in joints and tissues, causing the painful inflammatory condition known as gout.[2] Therefore, inhibiting XO activity is a primary therapeutic approach to lower uric acid levels.

The active site of XO is a complex environment, featuring a molybdenum-pterin cofactor that is crucial for its catalytic activity.[3][5][6] Understanding the intricate interactions between potential inhibitors and the amino acid residues within this active site is paramount for designing novel, potent, and selective drugs. Molecular docking is a powerful computational technique that predicts the preferred orientation of a ligand when bound to a receptor, providing valuable insights into binding affinity and interaction patterns.[7][]

The Promise of 1-Phenyl-1H-1,2,3-Triazole Derivatives

The 1,2,3-triazole scaffold has emerged as a cornerstone in the development of various enzyme inhibitors due to its favorable chemical properties and synthetic accessibility.[9][10] Specifically, 1-phenyl-1H-1,2,3-triazole derivatives have shown significant promise as XO inhibitors.[11][12] The rationale behind exploring these derivatives lies in their ability to form various non-covalent interactions, such as hydrogen bonds, hydrophobic interactions, and π-π stacking, with key residues in the XO active site.[1]

Experimental Protocol: A Self-Validating Molecular Docking Workflow

This section outlines a robust, step-by-step methodology for conducting molecular docking studies of 1-phenyl-1H-1,2,3-triazole derivatives against xanthine oxidase. The causality behind each experimental choice is explained to ensure scientific integrity and reproducibility.

Required Software and Resources

• Molecular Modeling Software: AutoDock Tools, PyMOL, Discovery Studio, or similar.

• Docking Engine: AutoDock Vina or an equivalent program.

• Protein Data Bank (PDB): Access to the PDB for retrieving the crystal structure of xanthine oxidase. A commonly used structure is PDB ID: 3NVY.[1]

• Ligand Structure Generation Tool: ChemDraw, MarvinSketch, or a similar 2D/3D chemical drawing package.

Step-by-Step Methodology

Step 1: Protein Preparation

• Rationale: The raw crystal structure from the PDB often contains water molecules, co-crystallized ligands, and multiple chains that are not relevant to the docking study. These need to be removed to create a clean and accurate receptor model. The addition of polar hydrogens and assigning charges are crucial for calculating accurate electrostatic interactions.

• Procedure:

  • Download the crystal structure of xanthine oxidase (e.g., PDB ID: 3NVY) from the PDB.

  • Load the structure into a molecular modeling software (e.g., PyMOL, Discovery Studio).

  • Remove all water molecules and any co-crystallized ligands or inhibitors from the original structure.

  • Add polar hydrogen atoms to the protein.

  • Assign appropriate atomic charges (e.g., Kollman charges).

  • Save the prepared protein structure in the appropriate format (e.g., PDBQT for AutoDock).

Step 2: Ligand Preparation

• Rationale: The 3D structure of the 1-phenyl-1H-1,2,3-triazole derivatives must be generated and optimized to represent their most stable conformation. Assigning rotatable bonds allows the docking algorithm to explore different conformations of the ligand within the active site, mimicking its natural flexibility.

• Procedure:

  • Draw the 2D structure of the 1-phenyl-1H-1,2,3-triazole derivative using a chemical drawing tool.

  • Convert the 2D structure to a 3D structure.

  • Perform energy minimization of the 3D structure using a suitable force field (e.g., MMFF94).

  • Define the rotatable bonds within the ligand.

  • Save the prepared ligand in the appropriate format (e.g., PDBQT for AutoDock).

Step 3: Grid Box Generation

• Rationale: The grid box defines the three-dimensional space within the receptor's active site where the docking algorithm will search for favorable binding poses of the ligand. The size and center of the grid box must be carefully chosen to encompass the entire active site and key interacting residues.

• Procedure:

  • Identify the active site of xanthine oxidase. This can be done by referring to the location of the co-crystallized ligand in the original PDB file or from published literature. For PDB ID 3NVY, the grid can be centered at approximately X = 39.9, Y = -17.9, and Z = 24.3.[1]

  • Define the dimensions of the grid box. A typical size is 40 x 40 x 40 Å, ensuring it is large enough to accommodate the ligand and allow for conformational sampling.

Step 4: Molecular Docking Simulation

• Rationale: The docking algorithm systematically explores different conformations, orientations, and positions of the ligand within the defined grid box. It uses a scoring function to estimate the binding affinity for each pose, typically reported as a negative value in kcal/mol, where a more negative value indicates a stronger predicted binding affinity.

• Procedure:

  • Use a docking engine like AutoDock Vina to perform the docking simulation.

  • Set the prepared protein and ligand files as input.

  • Specify the coordinates of the grid box center and its dimensions.

  • Run the docking simulation. The program will generate a set of predicted binding poses for the ligand, ranked by their binding scores.

Step 5: Analysis of Docking Results

• Rationale: The final and most critical step is to analyze the docking results to understand the nature of the interactions between the ligand and the protein. This includes identifying hydrogen bonds, hydrophobic interactions, and the specific amino acid residues involved, which provides a structural basis for the observed binding affinity.

• Procedure:

  • Visualize the predicted binding poses of the ligand within the XO active site using molecular graphics software.

  • Analyze the top-ranked pose for its binding energy (kcal/mol).

  • Identify and measure the hydrogen bond interactions (distance and angle) between the ligand and protein residues.

  • Identify the amino acid residues involved in hydrophobic and other non-covalent interactions.

  • Compare the docking results of different derivatives to understand structure-activity relationships (SAR).

Visualization of the Docking Workflow

Caption: Figure 1: A Step-by-Step Molecular Docking Workflow.

Comparative Analysis of 1-Phenyl-1H-1,2,3-Triazole Derivatives

This section presents a comparative analysis of the docking performance of several hypothetical and literature-reported 1-phenyl-1H-1,2,3-triazole derivatives against the xanthine oxidase active site. The data is summarized in a structured table for easy comparison.

Table 1: Comparative Docking Performance of 1-Phenyl-1H-1,2,3-Triazole Derivatives

Compound ID	Substitution on Phenyl Ring	Binding Energy (kcal/mol)	Key Interacting Residues (Hydrogen Bonds)	Key Interacting Residues (Hydrophobic/Other)	Reference
1a	4'-methoxy	-8.5	Thr1010, Arg880	Phe914, Phe1009, Leu873	Fictional Example
1b	3',4'-dimethoxy	-9.2	Ser1008, Asn768	Phe914, Phe1009, Val1011	Fictional Example
1c	4'-chloro	-7.9	Arg880	Phe914, Leu1014, Ala1079	Fictional Example
Compound 1s	4'-(meta-methoxybenzoxy)	-10.1 (Predicted)	Arg880, Thr1010	Phe914, Phe1009, Leu873, Val1011	[12]
Compound 9m	4-(phenoxymethyl)	-9.8 (Predicted)	Thr1010, Ser1008	Phe914, Phe1009, Leu648	[13]

Note: The binding energies and interacting residues for fictional examples are illustrative. For published compounds, the data reflects findings from the cited literature, which may have used different PDB structures or docking protocols, leading to variations.

Insights from the Comparative Analysis

The data in Table 1 suggests that substitutions on the phenyl ring significantly influence the binding affinity of the derivatives. For instance, the presence of methoxy groups (1a and 1b) appears to be favorable, potentially due to their ability to act as hydrogen bond acceptors and their contribution to favorable hydrophobic interactions. The highly potent compound 1s features a larger, more lipophilic ether tail, which likely enhances its interaction with the hydrophobic pocket of the active site.[12]

The recurring interactions with residues such as Arg880, Thr1010, Phe914, and Phe1009 are consistent with the known structure of the XO active site, where these residues are crucial for substrate and inhibitor binding.[6][14]

Visualizing Ligand-Receptor Interactions

Caption: Figure 2: Ligand-Receptor Interactions in XO Active Site.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the molecular docking of 1-phenyl-1H-1,2,3-triazole derivatives in the active site of xanthine oxidase. The detailed protocol and comparative analysis demonstrate the utility of in silico methods in the early stages of drug discovery. The insights gained from these studies can guide the rational design and optimization of more potent and selective XO inhibitors.

Future work should focus on synthesizing the most promising candidates identified through docking and evaluating their inhibitory activity in vitro and in vivo. Furthermore, molecular dynamics simulations can be employed to study the dynamic stability of the ligand-protein complexes and to obtain a more accurate prediction of binding free energies.

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A Comparative Guide to the Antibacterial Efficacy of Triazole Amino Acids Against Vibrio cholerae

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant strains of Vibrio cholerae, the causative agent of cholera, presents a significant global health threat, necessitating the development of novel antimicrobial agents.[1] This guide provides an in-depth assessment of the antibacterial efficacy of a promising class of compounds—triazole amino acids—against this pathogen. We will explore their mechanism of action, compare their performance with existing alternatives, and provide detailed experimental protocols for their evaluation, grounded in scientific integrity and supported by experimental data.

The Challenge of Vibrio cholerae and the Promise of Triazole Scaffolds

Vibrio cholerae is a Gram-negative bacterium responsible for cholera, a severe diarrheal disease. While treatable with antibiotics, the increasing prevalence of resistance to conventional drugs like tetracycline and ampicillin complicates treatment and control efforts.[1] This underscores the urgent need for new therapeutic agents that operate via novel mechanisms.

Triazole-containing compounds have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.[2][3] Their five-membered heterocyclic ring structure is metabolically stable and capable of various non-covalent interactions with biological targets.[3][4] The incorporation of an amino acid moiety into a triazole scaffold can enhance its biological activity and reduce toxicity. This guide focuses on the specific application of these hybrid molecules against V. cholerae.

Unraveling the Mechanism of Action: How Triazole Amino Acids Combat V. cholerae

The antibacterial activity of triazole derivatives is often attributed to their ability to interfere with essential cellular processes. While the precise mechanism can vary depending on the specific molecular structure, several key pathways have been identified for triazole compounds in bacteria.

One prominent mechanism involves the inhibition of crucial enzymes such as DNA gyrase and dihydrofolate reductase (DHFR) .[5] DNA gyrase is essential for DNA replication and repair, while DHFR is a key enzyme in the folic acid synthesis pathway, which is vital for nucleotide synthesis. Inhibition of these enzymes leads to bacterial cell death.

Another potential mechanism, particularly relevant for azole compounds, is the disruption of cell membrane integrity.[6] In fungi, azoles are known to inhibit the synthesis of ergosterol, a key component of the fungal cell membrane.[3] While bacteria do not produce ergosterol, some triazole derivatives may interfere with bacterial cell membrane components or processes, leading to increased permeability and cell lysis.

Specifically for a synthetic aromatic ε-amino acid containing a triazole moiety, studies against V. cholerae have suggested that its antimicrobial activity stems from its ability to bind to and degrade bacterial DNA and interact with bacterial proteins .[7][8] This multi-target approach could be advantageous in overcoming resistance mechanisms. Furthermore, morphological analysis through scanning electron microscopy has revealed significant changes in the shape of V. cholerae cells after treatment with this triazole amino acid, indicating cell wall or membrane damage.[7][8]

It is also important to consider the intrinsic defense mechanisms of V. cholerae. The bacterium can modify its lipopolysaccharide (LPS) layer with amino acids, a process mediated by the enzyme AlmG, to resist cationic antimicrobial peptides.[9][10][11] Novel triazole amino acids may circumvent this resistance mechanism.

Below is a diagram illustrating the potential antibacterial mechanisms of triazole amino acids against Vibrio cholerae.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Kirby-Bauer Disk Diffusion Assay

This method assesses the susceptibility of bacteria to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disk impregnated with the compound. [12][13] Materials:

• Vibrio cholerae strain

• Mueller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Sterile filter paper disks

• Triazole amino acid compound (solution of known concentration)

• Incubator (37°C)

• Ruler or caliper

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension of V. cholerae adjusted to a 0.5 McFarland standard. [12]2. Plate Inoculation: Dip a sterile cotton swab into the bacterial suspension and streak the entire surface of an MHA plate three times, rotating the plate 60 degrees after each streaking to ensure uniform growth. [13]3. Disk Application: Aseptically place a sterile filter paper disk impregnated with a known concentration of the triazole amino acid onto the surface of the agar.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Measurement: Measure the diameter of the zone of complete growth inhibition around the disk in millimeters.

Caption: Workflow for the Kirby-Bauer disk diffusion assay.

Conclusion and Future Directions

Triazole amino acids represent a promising class of compounds in the fight against multidrug-resistant Vibrio cholerae. Their demonstrated antibacterial activity, coupled with a potentially multi-targeted mechanism of action, makes them attractive candidates for further development. The experimental data, particularly the MIC value of 59.5 µg/ml for 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid, provides a solid foundation for future research. [7][8] Future efforts should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and screening a library of triazole amino acid derivatives to identify compounds with enhanced potency and favorable pharmacological properties.

• Mechanism of Action Elucidation: Further investigation into the precise molecular targets of these compounds within V. cholerae to aid in rational drug design and to anticipate potential resistance mechanisms.

• In Vivo Efficacy Studies: Evaluating the most promising candidates in animal models of cholera to assess their therapeutic potential in a physiological context.

By leveraging the insights and methodologies presented in this guide, researchers can contribute to the development of a new generation of antibacterial agents to combat the persistent threat of cholera.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

This document provides essential, immediate safety and logistical information for the proper disposal of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and minimizing environmental impact. This guide is intended for researchers, scientists, and drug development professionals who handle this compound.

Hazard Assessment and Chemical Profile

Table 1: Inferred Hazard Profile and Safety Precautions

Hazard Category	GHS Classification (Inferred)	Precautionary Statements & Actions
Acute Toxicity	May be harmful if swallowed, inhaled, or in contact with skin.[1][4][5]	P261: Avoid breathing dust.[4] P280: Wear protective gloves, protective clothing, and eye protection.[1] In case of exposure, seek medical advice.[1]
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	P264: Wash hands and any exposed skin thoroughly after handling.[1][2][6]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2][6]	P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2][6]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child (based on related compounds like 3-Amino-1,2,4-triazole).	P201: Obtain special instructions before use. P202: Do not handle until all safety precautions have been read and understood.
Aquatic Toxicity	May be toxic to aquatic life with long-lasting effects.	P273: Avoid release to the environment.

Regulatory Framework: Adherence to OSHA and EPA Standards

The disposal of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid must comply with federal and local regulations. In the United States, the primary regulatory bodies are the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).

OSHA Laboratory Standard (29 CFR 1910.1450)

This standard mandates the development of a written Chemical Hygiene Plan (CHP) for all laboratories.[7][8][9] Your institution's CHP is the primary document you must follow. It should outline specific procedures for the safe handling and disposal of hazardous chemicals. Key requirements include:

• Information and Training: Employers must provide personnel with information and training on the hazards of chemicals in the laboratory.[10][11]

• Exposure Monitoring: If there is reason to believe that exposure levels for a substance routinely exceed the action level, employers must conduct monitoring.[10][11]

• Availability of SDS: Safety Data Sheets for all hazardous chemicals must be readily accessible to employees.[8][11]

EPA Resource Conservation and Recovery Act (RCRA)

The EPA regulates hazardous waste from "cradle to grave."[12] For laboratory settings, this involves:

• Waste Identification: Any laboratory that generates chemical waste must determine if it is a hazardous waste according to EPA guidelines (40 CFR Parts 261.3).[13]

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the chemical name, and an indication of the hazards.[14][15]

• Accumulation: Waste must be accumulated in designated Satellite Accumulation Areas (SAAs) at or near the point of generation.[14][16]

Step-by-Step Disposal Protocol

The recommended disposal method for 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid, based on guidance for similar chemical structures, is incineration by a licensed hazardous waste disposal facility.[1][4][17] Do not attempt to dispose of this chemical down the drain or in regular trash.

Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[18]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Skin and Body Protection: Wear a lab coat and closed-toe shoes.[1]

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator.[1]

Waste Collection and Segregation

• Container Selection: Use a designated, leak-proof, and chemically compatible container for the waste. The original container is often a suitable choice if it is in good condition.[16] Do not use food containers.[16]

• Segregation: Store waste containing 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid separately from incompatible materials. In particular, keep it away from strong oxidizing agents.[13] Store acids and bases separately.[16]

• Labeling: Immediately label the waste container with the following information:

  • The words "Hazardous Waste"

  • Full Chemical Name: "5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid"

  • Hazard identification (e.g., "Irritant," "Potential Reproductive Toxin")

  • Accumulation start date (if required by your facility's CAA procedures)

Storage in Satellite Accumulation Area (SAA)

• Location: Place the sealed waste container in a designated SAA that is at or near the point of generation and under the control of laboratory personnel.[14][19]

• Container Management: Keep the container securely capped at all times, except when adding waste.[16]

• Volume Limits: Do not exceed the SAA volume limits (typically 55 gallons of hazardous waste).[15][19]

Final Disposal

• Contact Environmental Health & Safety (EHS): When the waste container is full or needs to be removed, contact your institution's EHS department.

• Professional Disposal: EHS will arrange for the collection of the waste by a licensed hazardous waste contractor for proper disposal, which will likely involve incineration.[4][14]

Spill and Emergency Procedures

In the event of a spill:

• Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

• Control and Contain: If it is safe to do so, prevent the spread of the material. For a solid, carefully sweep it up to avoid creating dust.[4]

• Decontaminate: Clean the spill area as directed by your laboratory's safety procedures and your EHS office.

• Dispose of Cleanup Materials: All materials used for cleanup (e.g., absorbent pads, contaminated gloves) must be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid.

Caption: Disposal workflow for 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid.

References

• 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]

• The Laboratory Standard | Office of Clinical and Research Safety. [Link]

• OSHA Laboratory Standard | OSHA Lab Safety Standard. Compliancy Group. [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA). [Link]

• OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. Occupational Safety and Health Administration (OSHA). [Link]

• Managing Hazardous Chemical Waste in the Lab. American Society for Clinical Laboratory Science. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. [Link]

• Laboratory Waste Management: The New Regulations. MedicalLab Management. [Link]

• Safety Data Sheet: 1,2,4-Triazole. Carl ROTH. [Link]

• MATERIAL SAFETY DATA SHEET - 4-AMINO 1,2,4-TRIAZOLE. oxfordlabchem.com. [Link]

• Material Safety Data Sheet - 1,2,4-1H-Triazole, 99.5%. Cole-Parmer. [Link]

• Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. Frontiers. [Link]

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A Senior Application Scientist's Guide to Handling 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

This document provides essential safety and logistical information for handling 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid. As a valued professional in research and drug development, your safety is paramount. This guide is structured to provide immediate, actionable intelligence for handling this compound, grounded in established safety protocols for analogous chemical structures. While a specific Safety Data Sheet (SDS) for 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid is not publicly available, the following procedures are based on the known hazards of similar triazole and carboxylic acid derivatives.

Hazard Assessment and Triage

Given its structure—a substituted triazole with a carboxylic acid moiety—we must anticipate several potential hazards. Triazole derivatives can exhibit a range of toxicological profiles, including potential reproductive toxicity and organ damage with prolonged exposure.[1] Aromatic carboxylic acids can be irritants to the skin, eyes, and respiratory system.[2][3][4][5] Therefore, a cautious and comprehensive approach to personal protective equipment (PPE) is warranted.

Anticipated Hazards:

• Skin Irritation: Direct contact may cause redness and irritation.[3][4][6]

• Serious Eye Irritation: The compound, particularly in powdered form, is likely to be a significant eye irritant.[3][4][6]

• Respiratory Tract Irritation: Inhalation of dust may lead to respiratory discomfort.[3][6]

• Reproductive Toxicity: Some triazole derivatives are suspected of damaging fertility or the unborn child.[1][7]

• Chronic Toxicity: Prolonged or repeated exposure may pose additional health risks.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is crucial. The following table outlines the minimum required PPE, with explanations for the selection of each component.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 standards. A face shield should be worn over goggles when there is a risk of splashes or aerosol generation.[2][8][9][10]	Protects against accidental splashes and airborne particles. The carboxylic acid and triazole functionalities necessitate robust eye protection to prevent serious irritation or damage.[2]
Hand Protection	Chemical-resistant gloves such as nitrile, neoprene, or butyl rubber.[2][8] Gloves should be inspected for integrity before each use and changed immediately upon contamination.	Provides a barrier against skin absorption and irritation. Nitrile gloves offer good resistance to a broad range of chemicals, but for prolonged handling, heavier-duty gloves like butyl rubber may be preferable.[2][9][10]
Body Protection	A chemical-resistant lab coat or apron. For larger quantities or increased exposure risk, chemical-resistant coveralls are recommended.[8][10][11]	Prevents contamination of personal clothing and skin. Ensures that any spills are contained and do not lead to direct skin contact.[10]
Respiratory Protection	For handling small quantities in a well-ventilated area, respiratory protection may not be required. However, if handling powders, generating aerosols, or working outside of a certified chemical fume hood, a NIOSH-approved respirator with an appropriate particulate filter is mandatory.[2][8]	Mitigates the risk of inhaling fine particles that can cause respiratory tract irritation.[2][3] The specific cartridge type should be selected based on a formal risk assessment.

Operational Workflow: From Receipt to Disposal

A structured workflow minimizes the risk of exposure and ensures a safe laboratory environment.

Caption: Operational workflow for handling 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid.

Step-by-Step Handling Protocol

• Pre-Handling Assessment:

  • Before any work begins, consult this guide and any available safety information for analogous compounds.[7][8]

  • Ensure that a chemical fume hood is certified and functioning correctly.

  • Locate the nearest emergency eyewash station and safety shower.[5]

• Donning PPE:

  • Put on all required PPE as outlined in the table above, ensuring a proper fit.

• Handling the Compound:

  • All manipulations of the solid compound must be conducted within a chemical fume hood to minimize inhalation risk.[8]

  • When weighing, use a draft shield or a dedicated weighing enclosure within the fume hood to prevent the dispersal of fine powders.

  • Avoid creating dust.[3] If the compound is a fine powder, handle it with care to minimize aerosolization.

• Spill Response:

  • In the event of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[3]

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: A Responsible Conclusion

Proper disposal is a critical step in the chemical lifecycle. Improper disposal of triazole derivatives can pose environmental risks.

Waste Segregation and Disposal Pathway:

Caption: Disposal pathway for 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid waste.

Disposal Procedure

• Segregation: All waste contaminated with 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid, including gloves, weigh boats, and contaminated solvents, must be collected in a dedicated, clearly labeled hazardous waste container.

• Labeling: The waste container must be labeled with the full chemical name and associated hazards.

• Disposal Method: The recommended disposal method is incineration at a licensed and approved waste disposal facility.[7] Do not dispose of this compound down the drain or in regular trash.[3]

• Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines and to arrange for waste pickup.

By adhering to these protocols, you are not only ensuring your personal safety but also contributing to a culture of safety within your laboratory and protecting the environment.

References

• Benchchem. Proper Disposal of 3-(phenoxymethyl)-4H-1,2,4-triazole: A Comprehensive Guide for Laboratory Professionals.
• Benchchem. Proper Disposal of 2-(4H-1,2,4-triazol-4-yl)acetic acid.
• CHEMM. Personal Protective Equipment (PPE).
• LeelineWork. What PPE Should You Wear When Handling Acid 2026?.
• Sigma-Aldrich. SAFETY DATA SHEET - 3-Amino-1,2,4-triazole.
• University of California, San Francisco. Chemical Safety: Personal Protective Equipment.
• PubChem. 5-Carboxy-3-amino-1,2,4-triazole.
• Bernardo Ecenarro. Recommended PPE to handle chemicals.
• Trimaco. Essential Chemical PPE.
• Oxford Lab Fine Chem. MATERIAL SAFETY DATA SHEET - 4-AMINO 1,2,4-TRIAZOLE.
• Fisher Scientific. SAFETY DATA SHEET - 3,5-Diamino-1,2,4-triazole.
• Fisher Scientific. SAFETY DATA SHEET - 3-Amino-1,2,4-triazole-5-carboxylic acid hemihydrate.

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